An In-Depth Technical Guide to the Chemical Properties of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Executive Summary This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analytical considerations for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. This molecule, belonging to th...
Author: BenchChem Technical Support Team. Date: January 2026
Executive Summary
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analytical considerations for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. This molecule, belonging to the aryloxypropanamine class, is of significant interest to researchers in drug discovery and medicinal chemistry due to its structural relation to known pharmacologically active agents. This document consolidates available data and provides expert insights into its handling, potential applications, and methods for characterization, designed for professionals in the scientific research and development sectors. While empirical data on some physical and toxicological properties are limited, this guide establishes a foundational understanding based on its chemical structure and the properties of analogous compounds.
Core Chemical Identity and Physicochemical Properties
The fundamental identity of a compound is the cornerstone of all further research. [3-(2-Chloro-phenoxy)-propyl]-methyl-amine is unambiguously identified by its CAS number and molecular structure.
The molecule consists of a 2-chlorophenol moiety linked via an ether bond to a propyl chain, which is terminated by a secondary methylamine group. This structure imparts a combination of aromatic, ether, and amine characteristics, defining its chemical behavior and potential biological interactions. The secondary amine group is basic, capable of forming salts, which can enhance aqueous solubility and stability for experimental and formulation purposes.
Data not available; expected to be soluble in organic solvents like methanol, ethanol, and DMSO. Salt forms would exhibit higher aqueous solubility.
N/A
Note: The lack of publicly available empirical data for properties such as melting point, boiling point, and specific solubility values highlights an area for future experimental characterization.
Synthesis and Manufacturing Insights
A common and efficient method is the Williamson ether synthesis followed by amination . This two-step process offers high yields and utilizes readily available starting materials.
Proposed Synthetic Workflow:
Step 1: Etherification. 2-chlorophenol is deprotonated with a suitable base (e.g., sodium hydride, potassium carbonate) to form the corresponding phenoxide. This nucleophile then reacts with an alkylating agent containing a three-carbon chain and a leaving group, such as 1-bromo-3-chloropropane, via an Sₙ2 reaction. This selectively forms the ether linkage. The choice of a reagent with two different halogens (e.g., Br and Cl) allows for selective reaction at the more reactive site (C-Br bond).
Step 2: Amination. The resulting intermediate, 1-(3-chloropropoxy)-2-chlorobenzene, is then reacted with methylamine. This reaction, another Sₙ2 substitution, displaces the chloride on the propyl chain to form the final secondary amine product. An excess of methylamine is often used to minimize the formation of tertiary amine byproducts.
Diagram: Proposed two-step synthesis pathway.
This robust methodology is scalable and allows for the generation of various analogues by simply changing the starting phenol or the terminal amine, demonstrating its utility in creating chemical libraries for drug discovery.
Reactivity and Safety Profile
Understanding a compound's reactivity and safety is paramount for its proper handling, storage, and application in experimental settings.
Reactivity:
Amine Basicity: The secondary amine group is a weak base and will react exothermically with acids to form ammonium salts.
Nucleophilicity: The nitrogen atom is nucleophilic and can react with electrophiles, such as acyl chlorides or alkyl halides.
Ether Stability: The ether linkage is generally stable but can be cleaved under harsh conditions with strong acids like HBr or HI.
Aromatic Ring: The chlorinated benzene ring is relatively electron-deficient but can undergo electrophilic aromatic substitution, although it is less reactive than unsubstituted benzene.
Safety and Handling:
A safety data sheet for this compound indicates a significant lack of toxicological and ecotoxicological data[1]. Therefore, it must be handled with the assumption that it is potentially hazardous. General precautions for handling similar amine-containing compounds should be strictly followed.
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a lab coat.
Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any potential vapors or aerosols.
Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids[3].
Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.
Given the structural similarity to other biologically active amines, skin contact and ingestion should be rigorously avoided.
Pharmacological and Toxicological Assessment
Pharmacological Context:
The aryloxypropanamine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs, particularly those targeting the central nervous system. For instance, compounds like fluoxetine and atomoxetine are potent serotonin or norepinephrine reuptake inhibitors, respectively[4][5]. The structural elements of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine—a substituted phenoxy ring connected by a three-carbon linker to a secondary amine—are hallmarks of this class.
While no specific pharmacological studies for this exact compound are publicly documented, its structure strongly suggests it as a candidate for screening in neuroscience research. The 2-chloro substitution on the phenoxy ring could modulate receptor binding affinity, selectivity, and metabolic stability compared to other isomers or analogues. It is a prime candidate for investigation as a monoamine reuptake inhibitor or for its activity at other CNS targets.
Toxicology:
As per available safety data, there is no data available regarding its acute toxicity, carcinogenicity, mutagenicity, or effects on aquatic life[1]. This data gap necessitates a cautious approach. Any research program should include early-stage cytotoxicity and genotoxicity assays to establish a preliminary safety profile before proceeding to more complex biological studies.
Analytical Methodologies
Reliable analytical methods are crucial for verifying the purity of synthesized material and for quantifying it in experimental samples. Based on the compound's structure, both gas and liquid chromatography are suitable techniques.
An In-depth Technical Guide to [3-(2-Chloro-phenoxy)-propyl]-methyl-amine (CAS Number 883547-84-0)
For Researchers, Scientists, and Drug Development Professionals Disclaimer: Limited direct experimental data is publicly available for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. Therefore, this guide synthesizes informa...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: Limited direct experimental data is publicly available for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. Therefore, this guide synthesizes information from structurally related compounds to provide a comprehensive overview of its expected properties, synthesis, and potential applications. All information should be critically evaluated in conjunction with experimental data as it becomes available.
Introduction
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine, with the CAS number 883547-84-0, is a chemical compound belonging to the phenoxypropylamine class. This class of compounds is of significant interest in medicinal chemistry due to the diverse biological activities exhibited by its members, including antidepressant and antiulcer properties. The structure of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, featuring a chlorinated phenoxy group linked to a propyl-methyl-amine chain, suggests its potential as a pharmacologically active agent. This guide aims to provide a detailed technical overview of this compound, drawing upon data from analogous structures to infer its physicochemical properties, potential synthetic routes, analytical methodologies, and safety considerations.
Physicochemical Properties
While experimental data for this specific compound is scarce, its key physicochemical properties can be predicted based on its structure.
A plausible synthetic route for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine can be extrapolated from established methods for preparing phenoxypropylamine derivatives. A common approach involves the reaction of a substituted phenol with a suitable propyl-amine synthon.
Proposed Synthetic Pathway
Caption: Proposed Williamson ether synthesis for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Experimental Protocol (Hypothetical)
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-chlorophenol in a suitable polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile.
Base Addition: Add a slight molar excess of a base, such as sodium hydroxide or potassium carbonate, to the solution to deprotonate the phenol, forming the more nucleophilic phenoxide.
Alkylating Agent Addition: To the stirred solution, add an equimolar amount of 3-chloro-N-methylpropan-1-amine.
Reaction: Heat the reaction mixture to a temperature between 80-100 °C and maintain for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).
Work-up: After the reaction is complete, cool the mixture to room temperature. If a solid precipitate (inorganic salt) is present, it can be removed by filtration. The filtrate is then typically diluted with water and extracted with an organic solvent like ethyl acetate or dichloromethane.
Purification: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the final product.
Analytical Characterization
The identity and purity of synthesized [3-(2-Chloro-phenoxy)-propyl]-methyl-amine would be confirmed using a combination of standard analytical techniques.
Analytical Technique
Expected Observations
¹H NMR
Signals corresponding to the aromatic protons of the chlorophenyl group, the methylene protons of the propyl chain, and the methyl group protons.
¹³C NMR
Resonances for the aromatic carbons, the aliphatic carbons of the propyl chain, and the methyl carbon.
Mass Spectrometry (MS)
A molecular ion peak corresponding to the molecular weight of the compound (199.68 g/mol ).
Infrared (IR) Spectroscopy
Characteristic absorption bands for C-O-C (ether), C-N (amine), C-Cl, and aromatic C-H bonds.
High-Performance Liquid Chromatography (HPLC)
A single major peak indicating the purity of the compound.
Potential Applications and Biological Activity
While no specific biological activities have been reported for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, the broader class of phenoxypropylamines has been investigated for various therapeutic applications.
Antidepressant Activity: Many aryloxyphenylpropylamines are known to inhibit the reuptake of neurotransmitters like serotonin and norepinephrine, a mechanism central to the action of many antidepressant drugs.[3][4]
Antiulcer Activity: Some phenoxypropylamine derivatives have shown significant gastric acid antisecretory activity, suggesting potential as antiulcer agents.
Cardiovascular Effects: Certain phenoxypropylamine derivatives possess β-receptor-blocking properties, making them suitable for the treatment of cardiovascular diseases.[5]
The presence of the 2-chloro substituent on the phenoxy ring is expected to influence the compound's lipophilicity and electronic properties, which in turn could modulate its biological activity and metabolic stability. The toxicological profile of chlorophenoxy compounds is a subject of ongoing research, with some members of this class exhibiting potential for toxicity, including effects on the central nervous system and liver.[6][7][8]
Safety and Handling
Given the lack of a specific Safety Data Sheet (SDS) for this compound, precautions for handling should be based on those for similar aromatic amines and chlorinated compounds.
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[9][10]
Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of vapors or dust. Avoid contact with skin and eyes.[9][11]
Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and acids.[11]
First Aid:
In case of skin contact: Wash immediately with plenty of soap and water.[9]
In case of eye contact: Rinse cautiously with water for several minutes.[9]
If swallowed: Rinse mouth and seek medical attention.[12]
Conclusion
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine is a compound with potential for further investigation in the fields of medicinal chemistry and drug discovery. While direct experimental data is currently limited, this guide provides a foundational understanding of its likely characteristics and handling requirements based on the properties of structurally related compounds. Researchers are encouraged to perform thorough experimental validation of the properties and activities discussed herein.
References
Phenoxypropylamine derivatives and the preparation thereof. Google Patents.
Effects of Chlorophenoxy Herbicides and Their Main Transformation Products on DNA Damage and Acetylcholinesterase Activity. Int J Mol Sci. 2017;18(8):1733. [Link]
3-ARYLOXY-3-PHENYLPROPYLAMINE AND THE PROCESS FOR THEIR MANUFACTURING. Google Patents.
Arloxyphenylpropylamines. Google Patents.
Aryloxypropanolamine derivatives, method of preparation and applications thereof. Google Patents.
Poisoning Due to Chlorophenoxy Herbicides. Adverse Drug React Acute Poisoning Rev. 1990;9(4):209-225. [Link]
Toxicological Profile for Chlorophenols. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]
Chlorophenoxy herbicides (excluding 2,4-D and MCPA) in Drinking-water. World Health Organization. [Link]
Process for the preparation of N-methyl-3-(p-trifluoro-methylphenoxy)-3-phenyl-propylamine and their salts. Google Patents.
Detection and validated quantification of nine herbal phenalkylamines and methcathinone in human blood plasma by LC-MS/MS with electrospray ionization. J Mass Spectrom. 2007;42(10):1319-1327. [Link]
SAFETY DATA SHEET - Methylamine hydrochloride. Thermo Fisher Scientific. [Link]
An In-Depth Technical Guide to the Molecular Structure and Properties of N-methyl-3-(2-chlorophenoxy)propan-1-amine
A Note on the Subject Matter: Information regarding the specific chemical entity N-methyl-3-(2-chlorophenoxy)propan-1-amine is not extensively available in published literature. This guide has been compiled by leveraging...
Author: BenchChem Technical Support Team. Date: January 2026
A Note on the Subject Matter: Information regarding the specific chemical entity N-methyl-3-(2-chlorophenoxy)propan-1-amine is not extensively available in published literature. This guide has been compiled by leveraging established principles of organic chemistry and drawing inferences from structurally analogous compounds. The content herein, particularly concerning synthesis and predicted properties, is based on scientific extrapolation and should be approached as a theoretical framework for researchers and drug development professionals.
Introduction
N-methyl-3-(2-chlorophenoxy)propan-1-amine belongs to the class of aryloxypropanolamines, a significant pharmacophore in medicinal chemistry. This class of compounds is known for a wide range of biological activities, most notably as β-adrenergic receptor antagonists. The molecular architecture, characterized by an aryloxy group linked to a propanolamine side chain, allows for diverse interactions with biological targets. The presence of a chlorine atom on the phenoxy ring and a methyl group on the terminal amine are expected to modulate the compound's physicochemical properties and pharmacological profile. This guide provides a comprehensive overview of its molecular structure, proposed synthesis, predicted spectroscopic data, and potential biological relevance.
Molecular Structure and Chemical Identity
The core structure of N-methyl-3-(2-chlorophenoxy)propan-1-amine consists of a 2-chlorophenoxy moiety connected via an ether linkage to a three-carbon propane chain, which is in turn substituted with a methylamino group at the terminal position.
Table 1: Chemical Identity of N-methyl-3-(2-chlorophenoxy)propan-1-amine
Identifier
Value
IUPAC Name
N-methyl-3-(2-chlorophenoxy)propan-1-amine
Molecular Formula
C₁₀H₁₄ClNO
Molecular Weight
200.68 g/mol
Canonical SMILES
CNC(C)COc1ccccc1Cl
InChI Key
(Predicted)
CAS Number
(Not Assigned)
Below is a diagram illustrating the logical relationship of the structural components of the molecule.
Caption: Key structural components of N-methyl-3-(2-chlorophenoxy)propan-1-amine.
Proposed Synthesis
A plausible and efficient method for the synthesis of N-methyl-3-(2-chlorophenoxy)propan-1-amine is the Williamson ether synthesis. This well-established reaction involves the formation of an ether from an organohalide and a deprotonated alcohol (alkoxide). An alternative approach could be reductive amination.
Williamson Ether Synthesis Approach
This synthetic route involves the reaction of 2-chlorophenol with a suitable 3-carbon amine-containing electrophile, such as 3-chloro-N-methylpropan-1-amine, in the presence of a base.
Diagram of the Proposed Williamson Ether Synthesis Workflow:
Caption: Proposed workflow for the synthesis via Williamson Ether Synthesis.
Experimental Protocol:
Deprotonation of 2-chlorophenol: To a solution of 2-chlorophenol (1.0 eq.) in a suitable aprotic polar solvent (e.g., DMF, DMSO), add a strong base such as sodium hydride (NaH, 1.1 eq.) portion-wise at 0 °C under an inert atmosphere (e.g., N₂ or Ar). Stir the mixture for 30 minutes at room temperature to ensure complete formation of the sodium 2-chlorophenoxide.
Nucleophilic Substitution: To the solution of the phenoxide, add 3-chloro-N-methylpropan-1-amine (1.0 eq.) dropwise.
Reaction Progression: Heat the reaction mixture to 80-100 °C and monitor the progress by thin-layer chromatography (TLC).
Work-up: Upon completion, cool the reaction mixture to room temperature and quench with water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to yield the desired N-methyl-3-(2-chlorophenoxy)propan-1-amine.
Reductive Amination Approach
An alternative synthesis could involve the reductive amination of 3-(2-chlorophenoxy)propanal with methylamine. This method is highly efficient for forming C-N bonds.[1][2]
Experimental Protocol:
Imine Formation: In a suitable solvent such as methanol, dissolve 3-(2-chlorophenoxy)propanal (1.0 eq.) and add a solution of methylamine (1.2 eq., e.g., as a solution in THF or water). Stir the mixture at room temperature for 1-2 hours to form the corresponding imine intermediate.
Reduction: Cool the reaction mixture to 0 °C and add a reducing agent such as sodium borohydride (NaBH₄, 1.5 eq.) portion-wise.[2] Allow the reaction to warm to room temperature and stir for an additional 3-4 hours.
Work-up and Purification: Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure and extract the aqueous residue with an organic solvent. Wash, dry, and concentrate the organic extracts. Purify the crude product by column chromatography.
Predicted Spectroscopic Data
Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts
¹H NMR
Predicted δ (ppm)
Multiplicity
Assignment
Aromatic
6.8 - 7.4
m
4H
-OCH₂-
4.1 - 4.3
t
2H
-CH₂-
2.0 - 2.3
m
2H
-NCH₂-
2.6 - 2.8
t
2H
-NHCH₃
2.4 - 2.5
s
3H
-NH-
1.5 - 2.5
br s
1H
¹³C NMR
Predicted δ (ppm)
Assignment
Aromatic C-O
155 - 157
C1'
Aromatic C-Cl
123 - 125
C2'
Aromatic CH
114 - 131
C3', C4', C5', C6'
-OCH₂-
68 - 72
C3
-CH₂-
28 - 32
C2
-NCH₂-
48 - 52
C1
-NHCH₃
33 - 36
N-CH₃
Note: Predicted chemical shifts are estimates and may vary depending on the solvent and experimental conditions.[3]
Infrared (IR) Spectroscopy:
~3300-3400 cm⁻¹ (N-H stretch): A weak to medium band indicative of the secondary amine.
~750-800 cm⁻¹ (C-Cl stretch): Characteristic of the ortho-substituted chlorobenzene.
Mass Spectrometry (MS):
The electron ionization (EI) mass spectrum is expected to show a molecular ion peak [M]⁺. Key fragmentation patterns would likely involve cleavage alpha to the nitrogen atom and cleavage of the ether bond. The presence of chlorine would result in a characteristic M+2 isotopic pattern.
Potential Pharmacological and Toxicological Profile
Pharmacological Relevance
Aryloxypropanolamines are a well-known class of compounds with significant activity at adrenergic receptors.[4][5] Many clinically used beta-blockers share this core structure.[6] The N-methyl-3-(2-chlorophenoxy)propan-1-amine molecule possesses the key structural features that suggest a potential interaction with these receptors. The specific nature of this interaction (agonist vs. antagonist) and its selectivity for different β-receptor subtypes (β₁, β₂, β₃) would require experimental evaluation. Such compounds have been investigated for their potential in treating cardiovascular diseases, anxiety, and other conditions.[7]
Toxicological Considerations
The toxicological profile of N-methyl-3-(2-chlorophenoxy)propan-1-amine is not known. However, information can be inferred from the toxicity of chlorophenoxy compounds, which are used as herbicides.[8] In cases of acute poisoning, these compounds can cause a range of symptoms including gastrointestinal distress, neurotoxicity, and myopathy.[9] It is crucial to handle this and any related new chemical entity with appropriate safety precautions in a controlled laboratory setting.
Conclusion
N-methyl-3-(2-chlorophenoxy)propan-1-amine is a molecule of interest within the broader class of aryloxypropanolamines. While direct experimental data is limited, this guide provides a robust theoretical framework for its synthesis, structural characterization, and potential biological activity based on established chemical principles and data from analogous structures. Further experimental investigation is necessary to validate these predictions and fully elucidate the properties of this compound.
References
U.S. Environmental Protection Agency. (n.d.). Chlorophenoxy Herbicides. EPA. [Link]
ResearchGate. (n.d.). Synthesis of 3-aryloxy-1,2-propanediol derivatives 79 mediated by organocatalyst 78. [Link]
Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]
Cianci, C., et al. (2000). Aryloxypropanolamine and catecholamine ligand interactions with the beta(1)-adrenergic receptor. Journal of Pharmacology and Experimental Therapeutics, 294(2), 674-681. [Link]
PubChem. (n.d.). 3-(2-chlorophenoxy)-N-methyl-3-phenylpropan-1-amine. National Center for Biotechnology Information. [Link]
Google Patents. (n.d.). CN100430376C - An improved method for preparing N-methyl-3-phenyl-3-hydroxyl-propylamine.
Google Patents. (n.d.). CN102070461A - Synthesis method of N-methyl isopropylamine.
ResearchGate. (n.d.). General beta-blocker structure (aryloxypropanolamines). [Link]
Bradberry, S. M., et al. (2000). Mechanisms of toxicity, clinical features, and management of acute chlorophenoxy herbicide poisoning: a review. Journal of Toxicology: Clinical Toxicology, 38(2), 111-122. [Link]
Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]
World Health Organization. (2003). Chlorophenoxy herbicides (excluding 2,4-D and MCPA) in Drinking-water. WHO. [Link]
Wikipedia. (n.d.). Discovery and development of beta-blockers. [Link]
ResearchGate. (2019). Crystal Structures and Spectroscopic Characterization of Four Synthetic Cathinones.... [Link]
Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis [Video]. YouTube. [Link]
Kim, T. L., et al. (2025, October 19). Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl. ResearchGate. [Link]
The Royal Society of Chemistry. (n.d.). Supplementary Information. [Link]
PubMed Central. (2023). Recent Advances in the Synthesis and Applications of m-Aryloxy Phenols. National Center for Biotechnology Information. [Link]
University of Missouri-St. Louis. (n.d.). Williamson Ether Synthesis. [Link]
ResearchGate. (2025, August 7). Mechanisms of Toxicity, Clinical Features, and Management of Acute Chlorophenoxy Herbicide Poisoning: A Review. [Link]
MDPI. (2023, February 17). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]
Oxford Academic. (n.d.). β-adrenoreceptor blocking and antihypertensive activity of PP-24, a newly synthesized aryloxypropanolamine derivative. Journal of Pharmacy and Pharmacology. [Link]
Google Patents. (n.d.). CN116444378A - Synthesis method of N-methyl isopropyl amine.
PubMed. (2017). Production of Primary Amines by Reductive Amination of Biomass-Derived Aldehydes/Ketones. National Center for Biotechnology Information. [Link]
PubChem. (n.d.). N-methyl-3-(2-methylphenoxy)-3-phenylpropan-1-amine. National Center for Biotechnology Information. [Link]
PubMed. (2018). Design and synthesis of aryloxypropanolamine as β3-adrenergic receptor antagonist in cancer and lipolysis. National Center for Biotechnology Information. [Link]
The Organic Chemistry Tutor. (2018, May 1). Williamson Ether Synthesis Reaction Mechanism [Video]. YouTube. [Link]
University of Massachusetts. (n.d.). The Williamson Ether Synthesis. [Link]
PubChem. (n.d.). 3-chloro-N-methylpropan-1-amine. National Center for Biotechnology Information. [Link]
Synthesis pathway for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
An In-Depth Technical Guide to the Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine Abstract This technical guide provides a comprehensive overview of the synthetic pathways for producing [3-(2-Chloro-phenoxy)-pro...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Abstract
This technical guide provides a comprehensive overview of the synthetic pathways for producing [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, a key aryloxypropanamine scaffold. Aryloxypropanamines are a class of compounds with significant interest in medicinal chemistry and drug development, serving as the core structure for various pharmacologically active agents. This document details two primary, robust synthetic strategies: the classical Williamson Ether Synthesis and a modern Reductive Amination approach. We will dissect the chemical principles, causality behind procedural choices, and detailed experimental protocols for each route. The guide is intended for researchers, chemists, and professionals in drug development, offering field-proven insights to ensure technical accuracy and reproducibility. All methodologies are supported by authoritative references and visualized through process diagrams to facilitate a deeper understanding of the chemical transformations.
Introduction and Structural Analysis
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine is an organic molecule characterized by three key functional components:
A 2-Chlorophenoxy Group: An aromatic phenyl ring substituted with a chlorine atom at the ortho position and linked via an ether bond. The chlorine substituent significantly influences the molecule's electronic properties and lipophilicity.
A Propyl Linker: A three-carbon aliphatic chain (-CH₂-CH₂-CH₂-) that provides conformational flexibility and separates the aromatic head from the amine tail.
A Secondary Methylamine: A terminal methylamine group (-NHCH₃) that acts as a basic center and a key point for potential salt formation or further functionalization.
The aryloxypropanamine scaffold is the backbone of several well-known pharmaceuticals, including the antidepressant fluoxetine and the ADHD medication atomoxetine.[1] The synthesis of analogues like the target compound is therefore of high interest for the exploration of new chemical entities with potential therapeutic value.
Retrosynthetic Analysis and Strategy
A logical retrosynthetic analysis of the target molecule reveals two primary bond disconnections that inform the most viable synthetic strategies.
Disconnection A (C-O Bond): Cleavage of the ether linkage between the 2-chlorophenol and the propyl chain. This suggests a Williamson ether synthesis, coupling a phenoxide with an alkyl halide.
Disconnection B (C-N Bond): Cleavage of the bond between the propyl chain and the nitrogen atom. This points towards a reductive amination pathway, where a carbonyl group is converted to an amine.
Caption: Retrosynthetic analysis of the target molecule.
This guide will first detail the Williamson Ether Synthesis route, which is often the most direct and cost-effective method. Subsequently, the Reductive Amination pathway will be presented as a powerful and versatile alternative.
Pathway I: The Williamson Ether Synthesis Approach
The Williamson ether synthesis is a cornerstone of organic chemistry for forming ethers. It proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism, where an alkoxide or phenoxide ion acts as the nucleophile, attacking an electrophilic carbon, typically a primary alkyl halide.[2][3] For this synthesis, we employ a two-step sequence starting from commercially available materials.
Caption: Workflow for the Williamson Ether Synthesis pathway.
Step 1: Synthesis of 1-(3-Bromopropoxy)-2-chlorobenzene
Causality and Experimental Choice: The first step involves forming the crucial ether linkage. 2-Chlorophenol is deprotonated by a moderate base like potassium carbonate to form the nucleophilic 2-chlorophenoxide in situ. Using a large excess of 1,3-dibromopropane is critical; it ensures that the phenoxide primarily reacts with only one end of the dibromoalkane, minimizing the formation of the undesired diether byproduct. Acetone is an excellent solvent choice as it is polar aprotic, effectively solvates the ions without interfering with the SN2 reaction, and has a convenient boiling point for reflux.[4]
Detailed Protocol:
To a 500 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-chlorophenol (1.0 eq.), potassium carbonate (1.5 eq.), and acetone (250 mL).
Add a large excess of 1,3-dibromopropane (4.0 eq.) to the suspension.
Heat the mixture to reflux and maintain for 18-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).
After cooling to room temperature, filter the mixture to remove the inorganic salts (KBr and excess K₂CO₃).
Concentrate the filtrate under reduced pressure to remove the acetone and excess 1,3-dibromopropane.
Dissolve the resulting oil in diethyl ether and wash sequentially with 1M NaOH (to remove unreacted phenol) and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
The crude product is purified by vacuum distillation to yield 1-(3-bromopropoxy)-2-chlorobenzene as a clear oil.
Step 2: Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Causality and Experimental Choice: The second step is a nucleophilic substitution where the primary alkyl bromide is displaced by methylamine. A significant excess of methylamine is used to drive the reaction to completion and to act as the base, neutralizing the HBr byproduct. Using a solution of methylamine in a polar solvent like ethanol allows the reaction to be conducted in a sealed vessel under moderate pressure and heat, accelerating the rate of substitution.
Detailed Protocol:
In a pressure-resistant sealed tube, dissolve the purified 1-(3-bromopropoxy)-2-chlorobenzene (1.0 eq.) in ethanol.
Cool the solution in an ice bath and add a 40% aqueous solution of methylamine (5.0 eq.).
Seal the tube tightly and heat the mixture at 70-80 °C for 12-16 hours.
After cooling, carefully vent the vessel and concentrate the reaction mixture under reduced pressure to remove ethanol and excess methylamine.
Dissolve the residue in diethyl ether and perform an acid-base extraction. Extract with 1M HCl to move the protonated amine product into the aqueous layer, leaving neutral impurities behind.
Wash the aqueous layer with diethyl ether. Then, basify the aqueous layer with 4M NaOH until pH > 12.
Extract the free amine product back into diethyl ether (3x).
Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate to yield the final product, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. For long-term storage and easier handling, it can be converted to its hydrochloride salt by bubbling dry HCl gas through an ethereal solution of the amine.
Data Summary
Parameter
Step 1: Ether Formation
Step 2: Amination
Key Reagents
2-Chlorophenol, 1,3-Dibromopropane, K₂CO₃
1-(3-Bromopropoxy)-2-chlorobenzene, Methylamine
Solvent
Acetone
Ethanol
Temperature
~56 °C (Reflux)
70-80 °C
Typical Yield
75-85%
80-90%
Purity (Post-Purification)
>98% (GC)
>98% (GC-MS, NMR)
Pathway II: The Reductive Amination Approach
Reductive amination is a highly efficient method for forming C-N bonds and is a staple in modern amine synthesis.[5] This pathway involves the in situ formation of an imine or iminium ion from an aldehyde and methylamine, which is then immediately reduced to the target secondary amine. This one-pot procedure often provides high yields and excellent chemoselectivity.[6][7]
Caption: Workflow for the Reductive Amination pathway.
Step 1: Synthesis of 3-(2-Chlorophenoxy)propanal
Causality and Experimental Choice: The key intermediate for this pathway is the aldehyde. It is synthesized from the corresponding primary alcohol, 3-(2-chlorophenoxy)propan-1-ol (which can be prepared via a Williamson synthesis between 2-chlorophenol and 3-chloro-1-propanol). The choice of oxidant is crucial. A mild oxidant like Pyridinium Chlorochromate (PCC) or using a Swern or Dess-Martin periodinane oxidation is necessary to stop the oxidation at the aldehyde stage and prevent the formation of the corresponding carboxylic acid.
Detailed Protocol (PCC Oxidation):
Suspend Pyridinium Chlorochromate (PCC) (1.5 eq.) in dichloromethane (DCM) in a dry flask under an inert atmosphere.
Add a solution of 3-(2-chlorophenoxy)propan-1-ol (1.0 eq.) in DCM dropwise to the stirred suspension.
Stir the mixture at room temperature for 2-3 hours until the starting alcohol is consumed (monitored by TLC).
Dilute the reaction mixture with diethyl ether and filter it through a pad of silica gel or Celite to remove the chromium byproducts.
Wash the pad thoroughly with additional diethyl ether.
Concentrate the combined filtrates under reduced pressure to yield the crude aldehyde, which is often used directly in the next step without further purification due to its potential instability.
Step 2: One-Pot Reductive Amination
Causality and Experimental Choice: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reducing agent of choice for this transformation. It is mild enough not to reduce the aldehyde before it can react with the amine, but it is highly effective at reducing the iminium ion intermediate that forms. This selectivity allows for a convenient one-pot procedure where all reagents can be combined.
Detailed Protocol:
Dissolve the crude 3-(2-chlorophenoxy)propanal (1.0 eq.) in a suitable solvent like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).
Add methylamine (as a 2.0 M solution in THF, 1.2 eq.) to the solution.
Stir for 20-30 minutes to allow for imine formation.
Add sodium triacetoxyborohydride (1.5 eq.) portion-wise to the mixture.
Stir the reaction at room temperature for 4-6 hours.
Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.
Separate the layers and extract the aqueous phase with DCM.
Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate to yield the crude product.
Purification is achieved via column chromatography or acid-base extraction as described in Pathway I.
Conclusion
Both the Williamson Ether Synthesis and the Reductive Amination pathways are effective and reliable methods for the synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
The Williamson Ether Synthesis is a classic, robust, and highly scalable route that utilizes relatively inexpensive starting materials. Its two-step nature allows for the isolation and purification of the intermediate, which can be advantageous for overall purity control in large-scale production.
The Reductive Amination pathway offers a more modern and elegant approach, often characterized by mild reaction conditions and the convenience of a one-pot C-N bond formation. While it may require more specialized reagents (e.g., specific oxidants and reducing agents), it is an extremely versatile method for building amine libraries.
The choice between these pathways will depend on the specific requirements of the research or development program, including scale, cost, available equipment, and desired purity profile.
References
The Williamson Ether Synthesis. (n.d.). University of Colorado Boulder, Department of Chemistry.
Williamson ether synthesis. (2023). In Wikipedia. Retrieved from [Link]
Experiment 06: Williamson Ether Synthesis. (n.d.). St. Norbert College Chemistry Department.
The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry. Retrieved from [Link]
Pinacol-Derived Chlorohydrosilane in Metal-Free Reductive Amination for the Preparation of Tertiary Alkylphenolmethyl Amines. (2018). ACS Omega. Published by the National Institutes of Health. Retrieved from [Link]
Amine synthesis by reductive amination. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
Reductive Amination of 2-Amino-2-methyl-1-propanol and Ammonia to Produce 2-Methyl-1,2-propanediamine over Raney Nickel Catalyst. (2019). Catalysts. Retrieved from [Link]
Co-Catalyzed Synthesis of Primary Amines via Reductive Amination employing Hydrogen under very mild Conditions. (2020). Angewandte Chemie International Edition. Retrieved from [Link]
N-Methyl-PPPA. (2023). In Wikipedia. Retrieved from [Link]
An In-Depth Technical Guide to the Biological Activity of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
A Hypothetical Exploration into a Novel CNS-Active Compound For: Researchers, Scientists, and Drug Development Professionals Abstract The therapeutic landscape for neurological disorders is in constant evolution, demandi...
Author: BenchChem Technical Support Team. Date: January 2026
A Hypothetical Exploration into a Novel CNS-Active Compound
For: Researchers, Scientists, and Drug Development Professionals
Abstract
The therapeutic landscape for neurological disorders is in constant evolution, demanding the exploration of novel chemical entities with unique pharmacological profiles. Within the broad class of phenoxyalkylamines, specific substitutions have yielded compounds with significant activity at various G-protein coupled receptors (GPCRs). This technical guide presents a hypothetical, yet scientifically grounded, investigation into the biological activity of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. Drawing upon structure-activity relationships of analogous chlorophenoxy aminoalkyl derivatives, we postulate that this compound is a potential antagonist of the histamine H3 receptor (H3R), a key modulator of neurotransmitter release in the central nervous system. This document provides a comprehensive framework for the preclinical characterization of this compound, from initial target engagement and functional activity assays to preliminary safety and in vivo efficacy evaluations. Detailed experimental protocols, data interpretation guidelines, and illustrative signaling pathways are provided to serve as a robust resource for researchers in the field of drug discovery and development.
Introduction: The Rationale for Investigating [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
The histamine H3 receptor, predominantly expressed in the central nervous system (CNS), functions as a presynaptic autoreceptor and heteroreceptor, modulating the release of histamine and other key neurotransmitters like acetylcholine, dopamine, and norepinephrine.[1] This gatekeeper role in neurotransmission makes the H3R an attractive target for the treatment of various neurological and psychiatric disorders, including narcolepsy, Alzheimer's disease, schizophrenia, and attention-deficit hyperactivity disorder (ADHD).[2]
The general structure of phenoxyalkylamine derivatives has been a fertile ground for the discovery of H3R ligands.[3] Structure-activity relationship (SAR) studies have elucidated key pharmacophoric elements necessary for H3R antagonism: a basic amine group connected via an alkyl spacer to an aromatic/lipophilic region.[1] The specific compound of interest, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, fits this general scaffold. The presence of a chlorophenoxy group is particularly noteworthy, as related chlorophenoxy aminoalkyl derivatives have demonstrated significant affinity for the H3R and in vivo efficacy as anticonvulsants.[3]
This guide, therefore, embarks on a hypothetical yet rigorous preclinical evaluation of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, postulating its primary biological activity as an antagonist of the histamine H3 receptor. The following sections will detail the necessary steps to validate this hypothesis and characterize its pharmacological profile.
Proposed Mechanism of Action: Histamine H3 Receptor Antagonism
The H3 receptor is a G protein-coupled receptor (GPCR) that primarily couples to the inhibitory G-protein, Gαi/o.[4] Upon activation by its endogenous agonist, histamine, the Gαi/o subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. The Gβγ subunit can also modulate downstream effectors, such as N-type voltage-gated calcium channels, to reduce neurotransmitter release.[4]
As a hypothesized antagonist, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine would bind to the H3R but not activate it. Instead, it would block the binding of histamine, thereby preventing the downstream inhibitory signaling cascade. This would lead to a disinhibition of neurotransmitter release, which is the basis for the therapeutic potential of H3R antagonists in various CNS disorders.
Caption: Proposed mechanism of action at the histamine H3 receptor.
In Vitro Characterization: A Step-by-Step Approach
A logical workflow is essential for the systematic evaluation of a novel compound. The initial in vitro assays are designed to confirm target engagement and functional activity.
Caption: In vitro experimental workflow for compound characterization.
Radioligand Binding Assay: Determining Affinity for the H3 Receptor
The first crucial step is to determine if the compound binds to the H3 receptor and with what affinity. A competitive radioligand binding assay is the gold standard for this purpose.[5]
Principle: This assay measures the ability of the test compound to displace a known radiolabeled ligand from the H3 receptor. The concentration of the test compound that displaces 50% of the radioligand is the IC50, which can be converted to the binding affinity constant (Ki).
Experimental Protocol:
Cell Culture and Membrane Preparation:
Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing the human histamine H3 receptor.
Harvest the cells and prepare a crude membrane fraction by homogenization and centrifugation.
Determine the protein concentration of the membrane preparation using a standard method (e.g., Bradford assay).
Assay Setup (96-well plate format):
To each well, add:
Membrane preparation (e.g., 20-40 µg of protein).
A fixed concentration of a suitable H3R radioligand, such as [3H]-Nα-methylhistamine.[6]
Increasing concentrations of the test compound, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Assay buffer.
Include wells for total binding (radioligand + membranes) and non-specific binding (radioligand + membranes + a high concentration of a known H3R antagonist, e.g., thioperamide).
Incubation:
Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.
Harvesting and Detection:
Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand.
Wash the filters with ice-cold assay buffer.
Allow the filters to dry, and then add scintillation cocktail.
Quantify the radioactivity on the filters using a scintillation counter.
Data Analysis:
Calculate the specific binding by subtracting the non-specific binding from the total binding.
Plot the percentage of specific binding against the log concentration of the test compound.
Fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Once binding is confirmed, the next step is to determine the functional consequence of that binding. A cAMP accumulation assay will reveal whether the compound acts as an agonist, antagonist, or inverse agonist.[7]
Principle: In cells expressing the Gi/o-coupled H3R, histamine stimulation inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP. An H3R antagonist will block this histamine-induced decrease. To measure this, adenylyl cyclase is first stimulated with forskolin, and the ability of the test compound to reverse the inhibitory effect of histamine is quantified.
Experimental Protocol:
Cell Culture:
Plate CHO or HEK293 cells expressing the human H3R in a 96-well plate and grow to near confluency.
Assay Procedure:
Wash the cells with assay buffer.
Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.
Add increasing concentrations of the test compound, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Add a fixed concentration of histamine (typically its EC80) to stimulate the H3R.
Add a fixed concentration of forskolin to stimulate adenylyl cyclase.
Include control wells: basal (no treatment), forskolin only, and forskolin + histamine.
Incubation:
Incubate the plate at 37°C for 30 minutes.
Detection:
Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or fluorescence polarization-based assays).
Data Analysis:
Plot the cAMP levels against the log concentration of the test compound.
The data will reveal the functional nature of the compound. An antagonist will show a concentration-dependent reversal of the histamine-induced inhibition of cAMP production.
Calculate the IC50 for the antagonist effect, which can be used to determine the functional potency (Kb).
Parameter
Radioligand Binding Assay
cAMP Accumulation Assay
Principle
Competitive displacement of a radioligand
Measurement of functional response (cAMP levels)
Output
IC50, Ki (affinity)
IC50, Kb (potency), mode of action
Reagents
H3R-expressing cell membranes, radioligand
Live H3R-expressing cells, histamine, forskolin
Preclinical Safety and Selectivity Assessment
A promising lead compound should not only be potent at its intended target but also selective and have a favorable preliminary safety profile.
GPCR Selectivity Panel
To assess the selectivity of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, it should be screened against a panel of other GPCRs, particularly those known to be involved in CNS function and potential off-target side effects (e.g., adrenergic, dopaminergic, serotonergic, and muscarinic receptors). This is typically done using radioligand binding assays for each receptor in the panel. High selectivity for the H3R over other receptors is a desirable characteristic.
In Vitro Cytotoxicity: MTT Assay
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[8] Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan crystals.
Experimental Protocol:
Cell Culture: Seed a suitable cell line (e.g., HEK293 or a neuronal cell line) in a 96-well plate.
Compound Treatment: After 24 hours, treat the cells with increasing concentrations of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine for a defined period (e.g., 24 or 48 hours).
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.
Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.
Measurement: Measure the absorbance of the purple solution at approximately 570 nm using a plate reader.
Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the CC50 (the concentration that causes 50% cytotoxicity).
Mutagenicity Assessment: Ames Test
Principle: The Ames test is a widely used bacterial reverse mutation assay to assess the mutagenic potential of a chemical compound.[9] It uses strains of Salmonella typhimurium that are auxotrophic for histidine (cannot synthesize it) due to mutations in the histidine operon. The test measures the ability of a compound to cause reverse mutations that restore the ability of the bacteria to synthesize histidine and grow on a histidine-free medium.
Experimental Protocol:
Bacterial Strains: Use a set of S. typhimurium strains that are sensitive to different types of mutagens (e.g., TA98 for frameshift mutagens and TA100 for base-pair substitution mutagens).
Metabolic Activation: Conduct the test with and without a mammalian liver extract (S9 fraction) to account for metabolites that may be mutagenic.
Exposure: Mix the bacterial culture, the test compound at various concentrations, and the S9 mix (if used) with molten top agar.
Plating: Pour the mixture onto minimal glucose agar plates (lacking histidine).
Incubation: Incubate the plates at 37°C for 48-72 hours.
Data Analysis: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.
In Vivo Evaluation: Assessing Anticonvulsant Activity
Given that structurally related chlorophenoxy aminoalkyl derivatives have shown anticonvulsant activity, it is logical to evaluate [3-(2-Chloro-phenoxy)-propyl]-methyl-amine in a relevant in vivo model.[3] The Maximal Electroshock (MES) seizure test is a standard preclinical model for identifying compounds effective against generalized tonic-clonic seizures.[10]
Principle: This model induces a maximal seizure in rodents via an electrical stimulus applied to the cornea or skull. The ability of a test compound to prevent the tonic hindlimb extension phase of the seizure is a measure of its anticonvulsant activity.
Experimental Protocol:
Animals: Use adult male mice or rats.
Compound Administration: Administer [3-(2-Chloro-phenoxy)-propyl]-methyl-amine via an appropriate route (e.g., intraperitoneal or oral) at various doses. Include a vehicle control group.
Time Course: Determine the time of peak effect by testing groups of animals at different times after compound administration.
MES Induction: At the predetermined time of peak effect, apply an electrical stimulus (e.g., 50 mA for 0.2 seconds in mice) via corneal or transauricular electrodes.
Observation: Observe the animals for the presence or absence of the tonic hindlimb extension.
Data Analysis: Determine the percentage of animals protected from the tonic hindlimb extension at each dose. Calculate the ED50 (the dose that protects 50% of the animals).
Conclusion and Future Directions
This technical guide has outlined a hypothetical but comprehensive preclinical research plan to investigate the biological activity of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. Based on the structure-activity relationships of related compounds, we have proposed that its primary mechanism of action is as a histamine H3 receptor antagonist. The detailed protocols for in vitro and in vivo assays provide a clear roadmap for confirming this hypothesis and characterizing the compound's pharmacological profile.
Positive results from these studies—namely, high affinity and potency at the H3R, good selectivity, a clean in vitro safety profile, and in vivo efficacy in a seizure model—would establish [3-(2-Chloro-phenoxy)-propyl]-methyl-amine as a promising lead compound for further development. Subsequent steps would involve more extensive pharmacokinetic and pharmacodynamic studies, evaluation in other relevant disease models (e.g., for cognition or wakefulness), and more comprehensive toxicology assessments. This structured approach, grounded in scientific rationale and established methodologies, is fundamental to the successful progression of novel chemical entities from initial concept to potential therapeutic agents.
References
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Szymański, P., et al. (2016). Chlorophenoxy aminoalkyl derivatives as histamine H(3)R ligands and antiseizure agents. Bioorganic & Medicinal Chemistry, 24(2), 189-200.
MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025, December 24). CLYTE Technologies. Retrieved January 17, 2026, from [Link]
G protein-coupled receptor signaling pathway. (n.d.). CUSABIO. Retrieved January 17, 2026, from [Link]
Microbial Mutagenicity Assay: Ames Test. (2018, March 20). Bio-protocol. Retrieved January 17, 2026, from [Link]
H3-receptor antagonists: synthesis and structure-activity relationships of para- and meta-substituted 4(5)-phenyl-2-[[2-[4(5)-imidazolyl]ethyl]thio]imidazoles. (1998). Journal of Medicinal Chemistry, 41(15), 2826-2837.
Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved January 17, 2026, from [Link]
Wilcox, K. S., & West, P. J. (2020). Validated animal models for antiseizure drug (ASD) discovery: Advantages and potential pitfalls in ASD screening. Epilepsy Research, 167, 106456.
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MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. Retrieved January 17, 2026, from [Link]
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Löscher, W. (2017). In vitro and in vivo experimental models employed in the discovery and development of antiepileptic drugs for pharmacoresistant epilepsy. Expert Opinion on Drug Discovery, 12(2), 159-176.
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Rapanelli, M., et al. (2017). The histamine H3 receptor modulates dopamine D2 receptor–dependent signaling pathways and mouse behaviors. Journal of Neuroscience, 37(28), 6741-6753.
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Baker, J. G. (2007). Antagonist affinity measurements at the Gi-coupled human histamine H3 receptor expressed in CHO cells. BMC Pharmacology, 7, 1.
van Unen, J., et al. (2023, December 11). Pharmacological characterization of seven human histamine H3 receptor isoforms. bioRxiv.
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Lim, H. D., et al. (2005). Synthesis and structure-activity relationships of conformationally constrained histamine H(3) receptor agonists. Journal of Medicinal Chemistry, 48(20), 6371-6379.
Luo, J., et al. (2013). Agonist-induced activation of histamine H3 receptor signals to extracellular signal-regulated kinases 1 and 2 through PKC-, PLD-, and EGFR-dependent mechanisms. Journal of Neurochemistry, 124(4), 484-496.
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The Janus Face of a Scaffold: A Technical Guide to the Pharmacological Effects of Chlorophenoxy-propyl-amine Derivatives
For Distribution To: Researchers, Scientists, and Drug Development Professionals Abstract The chlorophenoxy-propyl-amine scaffold represents a versatile and privileged structure in medicinal chemistry, capable of interac...
Author: BenchChem Technical Support Team. Date: January 2026
For Distribution To: Researchers, Scientists, and Drug Development Professionals
Abstract
The chlorophenoxy-propyl-amine scaffold represents a versatile and privileged structure in medicinal chemistry, capable of interacting with a diverse range of biological targets through subtle structural modifications. This guide provides an in-depth technical exploration of the key pharmacological activities associated with this chemical class, focusing on histamine H2 receptor antagonism for anti-ulcer applications, histamine H3 receptor antagonism for anticonvulsant and cognitive-enhancing effects, and monoamine oxidase (MAO) inhibition for potential antidepressant and neuroprotective properties. We will dissect the underlying mechanisms of action, present detailed and validated experimental protocols for assessing these activities, and analyze the critical structure-activity relationships (SAR) that govern target selectivity and potency. This document is intended to serve as a comprehensive resource for researchers engaged in the discovery and development of novel therapeutics derived from this potent chemical framework.
Introduction: The Versatility of a Core Structure
The chlorophenoxy-propyl-amine core is characterized by a chlorosubstituted phenyl ring linked via an ether oxygen to a three-carbon propyl chain, which is in turn terminated by an amine group. The inherent flexibility of this structure—allowing for variations in the chlorine substitution pattern, the nature of the amine (primary, secondary, tertiary, or part of a heterocyclic ring), and modifications to the propyl linker—underpins its ability to engage with distinct classes of biological targets. Historically, derivatives have been successfully developed into marketed drugs, such as the H2 receptor antagonist roxatidine, validating the therapeutic potential of the scaffold. This guide will illuminate three of the most significant pharmacological avenues for this class of molecules.
One of the earliest and most well-established applications of phenoxy-propyl-amine derivatives is in the modulation of gastric acid secretion through antagonism of the histamine H2 receptor. This has led to effective treatments for peptic ulcer disease and gastroesophageal reflux disease (GERD).
Mechanism of Action
Gastric acid secretion from parietal cells in the stomach lining is primarily stimulated by histamine binding to H2 receptors, which are Gs-protein coupled receptors (GPCRs).[1][2] Activation of the H2 receptor initiates a signaling cascade that results in the production of cyclic AMP (cAMP) by adenylyl cyclase.[3] Elevated cAMP levels activate protein kinase A (PKA), which in turn phosphorylates and activates the H+/K+ ATPase proton pump, the final step in acid secretion into the gastric lumen.[2][3]
Chlorophenoxy-propyl-amine derivatives, such as roxatidine, act as competitive antagonists at the H2 receptor.[4] They bind to the receptor but do not elicit the conformational change necessary for G-protein activation, thereby blocking histamine from binding and inhibiting the entire downstream signaling pathway. This leads to a potent reduction in both basal and stimulated gastric acid secretion.[4]
Caption: H2 Receptor Antagonist Mechanism of Action.
Experimental Protocol: Shay Rat Model for In Vivo Antisecretory Activity
The Shay rat model is a classic and robust method for evaluating the efficacy of anti-ulcer and antisecretory agents in vivo.[5][6] The causality behind this experimental choice is its ability to induce gastric lesions through the accumulation of endogenous gastric acid, thus closely mimicking a hypersecretory state.
Methodology:
Animal Preparation: Male Wistar rats (200-250g) are fasted for 24 hours with free access to water to ensure gastric emptying.[6]
Anesthesia and Surgery: Anesthetize the rat using an appropriate agent (e.g., isoflurane or a ketamine/xylazine cocktail). Make a midline abdominal incision to expose the stomach.
Pyloric Ligation: Carefully isolate the pyloric sphincter (the junction between the stomach and the small intestine) and ligate it with a silk suture. This prevents gastric contents from passing into the duodenum, causing them to accumulate.[6]
Drug Administration: The test compound (chlorophenoxy-propyl-amine derivative) or vehicle control is administered intraduodenally or orally immediately after ligation. A positive control, such as ranitidine, is run in parallel.[7]
Recovery and Incubation: Suture the abdominal wall. The animals are allowed to recover and are kept for a 4-hour period. A modification to the original protocol suggests keeping the animals anesthetized for the entire period to prevent post-surgical pain from influencing the results.[8]
Sample Collection: After 4 hours, euthanize the animals by CO2 asphyxiation. The abdomen is reopened, a ligature is placed at the esophageal end of the stomach, and the stomach is excised.
Analysis of Gastric Contents: The gastric contents are collected into a graduated centrifuge tube.
Volume: Measure the total volume of gastric juice.
pH: Determine the pH using a calibrated pH meter.
Total Acidity: Titrate an aliquot of the centrifuged gastric juice with 0.01 N NaOH using a suitable indicator (e.g., phenolphthalein) to determine the total acid output.
Ulcer Indexing: The stomach is cut open along the greater curvature, washed with saline, and examined for ulcers or lesions in the forestomach under a dissecting microscope. The severity of ulceration can be scored and an ulcer index calculated.
Data Interpretation: A significant reduction in gastric volume, an increase in pH, a decrease in total acidity, and a lower ulcer index compared to the vehicle-treated group indicate effective antisecretory and anti-ulcer activity.
Histamine H3 Receptor Antagonism: A Gateway to the CNS
A distinct and compelling pharmacological profile for chlorophenoxy-propyl-amine derivatives emerges from their activity as antagonists or inverse agonists at the histamine H3 receptor (H3R). This target is primarily expressed in the central nervous system (CNS) and offers therapeutic potential for neurological disorders such as epilepsy and cognitive deficits.
Mechanism of Action
The H3R is a Gi/o-protein coupled receptor that functions predominantly as a presynaptic autoreceptor on histaminergic neurons, inhibiting the synthesis and release of histamine.[9][10] It also acts as a heteroreceptor on non-histaminergic neurons, modulating the release of other key neurotransmitters, including acetylcholine, dopamine, norepinephrine, and GABA.[10] The H3R exhibits high constitutive activity, meaning it can signal even in the absence of an agonist.[11]
Chlorophenoxy-propyl-amine derivatives acting as H3R antagonists (or more accurately, inverse agonists) block this constitutive inhibitory tone.[11] By antagonizing the H3 autoreceptor, they disinhibit histaminergic neurons, leading to increased histamine release in the brain.[9] This elevated histamine then acts on postsynaptic H1 and H2 receptors, promoting wakefulness and cognitive functions.[11] Furthermore, by blocking H3 heteroreceptors, these compounds enhance the release of other pro-cognitive neurotransmitters like acetylcholine and dopamine.[12] This dual mechanism—enhancing both histaminergic and other neurotransmitter systems—is believed to underlie their anticonvulsant and nootropic effects.[12][13]
Caption: H3 Receptor Antagonist CNS Mechanism.
Experimental Protocol: Maximal Electroshock (MES) Seizure Model
The MES test is the gold-standard preclinical model for identifying compounds effective against generalized tonic-clonic seizures.[14][15] Its selection is based on its high predictive validity for clinical efficacy. The endpoint—abolition of the tonic hindlimb extension—is clear, reproducible, and indicative of a compound's ability to prevent seizure spread through neural circuits.[16]
Methodology:
Animal Model: Male CF-1 mice (25-30g) or Sprague-Dawley rats are used.[4][16] Animals are acclimatized to laboratory conditions.
Drug Administration: The test compound is administered via the desired route (e.g., intraperitoneally, i.p.) at various doses to different groups of animals. A vehicle control group is included. The test is performed at the time of peak effect, determined from prior pharmacokinetic studies.[4]
Anesthesia and Electrode Placement: A drop of topical anesthetic (e.g., 0.5% tetracaine hydrochloride) is applied to the corneas of the restrained animal. Corneal electrodes are then placed on the eyes. A saline solution is used to ensure good electrical contact.[15]
Stimulation: An electrical stimulus is delivered via an electroconvulsive shock apparatus. Standard parameters are 50 mA at 60 Hz for 0.2 seconds for mice.[4][15]
Observation: Immediately following the stimulus, the animal is released into an observation chamber and observed for the characteristic seizure pattern: an initial phase of tonic flexion, followed by tonic extension of the hindlimbs, and finally a clonic phase.
Endpoint Measurement: The primary endpoint is the presence or absence of the tonic hindlimb extension phase. An animal is considered "protected" if this phase is abolished.[16]
Data Analysis: The number of animals protected in each dose group is recorded. The data are analyzed using probit analysis to calculate the median effective dose (ED50), which is the dose required to protect 50% of the animals from the tonic hindlimb extension.[4]
Experimental Protocol: In Vitro cAMP Accumulation Assay
To confirm that the mechanism of action is indeed H3R antagonism, a functional cell-based assay is required. Since the H3R is Gi-coupled, its activation inhibits adenylyl cyclase and decreases cAMP levels. An antagonist will block this effect.
Methodology:
Cell Culture: Use a recombinant cell line stably expressing the human H3 receptor (e.g., HEK293 or CHO cells). Culture cells to ~80-90% confluency.[17]
Cell Preparation: Harvest the cells, wash with assay buffer (e.g., HBSS), and resuspend in assay buffer containing a phosphodiesterase (PDE) inhibitor like IBMX to prevent cAMP degradation.[17]
Assay Plate Setup: Dispense the cell suspension into a white, low-volume 384-well plate.
Compound Addition:
Add the chlorophenoxy-propyl-amine test compounds at various concentrations (serially diluted).
To measure antagonist activity, add a known H3R agonist (e.g., (R)-α-methylhistamine) at a concentration that gives a submaximal response (EC80).[18]
Include controls: cells with no agonist (basal cAMP), cells with agonist only (max inhibition), and cells with a known H3R antagonist.
Incubation: Incubate the plate at room temperature for 30 minutes.
cAMP Detection: Lyse the cells and measure intracellular cAMP levels using a commercial detection kit, such as a Homogeneous Time-Resolved Fluorescence (HTRF) assay.[19][20] This assay is based on the competition between endogenous cAMP and a labeled cAMP tracer for a specific antibody.
Data Analysis: The signal is inversely proportional to the intracellular cAMP concentration. Plot the signal against the log of the antagonist concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value, which can be converted to a Ki (inhibitor constant) value.
A third, mechanistically distinct pharmacological effect of some chlorophenoxy-propyl-amine derivatives is the inhibition of monoamine oxidase (MAO), an enzyme critical for the degradation of key neurotransmitters. This activity is relevant for the treatment of depression and neurodegenerative disorders like Parkinson's disease.
Mechanism of Action
Monoamine oxidases (MAO-A and MAO-B) are mitochondrial flavoenzymes that catalyze the oxidative deamination of monoamine neurotransmitters (serotonin, norepinephrine, dopamine) and neuromodulators.[21][22] This enzymatic degradation is a primary mechanism for terminating their signaling. Inhibition of MAO leads to an increase in the presynaptic concentrations of these neurotransmitters, enhancing their availability for release into the synapse.
MAO-A preferentially metabolizes serotonin and norepinephrine and is the primary target for antidepressant MAOIs.
MAO-B primarily metabolizes dopamine and is a key target in Parkinson's disease therapy.
Certain chlorophenoxy-propyl-amine derivatives can act as inhibitors of one or both MAO isoforms.[15] By blocking the enzyme, these compounds elevate the levels of monoamine neurotransmitters in the brain, which is hypothesized to correct the neurochemical imbalances associated with depression and other CNS disorders.
Caption: Mechanism of Monoamine Oxidase (MAO) Inhibition.
Experimental Protocol: In Vitro MAO-Glo™ Assay
The MAO-Glo™ assay is a sensitive, homogeneous, luminescence-based method for measuring the activity of MAO-A and MAO-B and for quantifying the potency of inhibitors. The choice of this assay is driven by its simplicity, high-throughput capability, and high sensitivity compared to older spectrophotometric or fluorometric methods.
Methodology:
Reagent Preparation:
Prepare assay buffers and reconstitute recombinant human MAO-A or MAO-B enzyme solutions to the desired concentration.
Prepare a solution of the luminogenic MAO substrate. This substrate is a luciferin derivative that is converted by MAO into a substrate for the luciferase enzyme.[22]
Prepare serial dilutions of the chlorophenoxy-propyl-amine test compounds and a known inhibitor (e.g., clorgyline for MAO-A, selegiline for MAO-B) as a positive control.
Assay Plate Setup: In a white, opaque 96-well or 384-well plate, add the following to each well:
Test compound or control solution.
MAO-A or MAO-B enzyme solution. (For negative controls, add buffer instead of enzyme).
Initiate MAO Reaction: Add the luminogenic MAO substrate to all wells to start the reaction.
Incubation: Incubate the plate at room temperature for 60 minutes to allow the MAO enzyme to process the substrate.[3]
Detection: Add the Luciferin Detection Reagent to each well. This reagent stops the MAO reaction and contains the necessary components (esterase, luciferase) to convert the MAO product into a luminescent signal.[3]
Signal Measurement: Incubate for 20 minutes at room temperature to stabilize the signal, then measure luminescence using a plate-reading luminometer.
Data Analysis: The amount of light produced is directly proportional to MAO activity. Calculate the percent inhibition for each compound concentration relative to the vehicle (DMSO) control. Plot percent inhibition versus the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[14]
Structure-Activity Relationships (SAR) and Data Summary
The ability to tune the pharmacological activity of the chlorophenoxy-propyl-amine scaffold lies in understanding its structure-activity relationships.
For H2 Receptor Antagonism: The structure of roxatidine provides a key insight. The phenoxy-propyl-amine portion serves as a linker to a polar, hydrogen-bonding group (the acyl-guanidine moiety in roxatidine's active form) which is critical for interacting with the H2 receptor. The overall structure must balance lipophilicity for absorption with the specific polar interactions required for receptor binding.[11][19]
For H3 Receptor Antagonism:
Amine Group: A basic amine, often incorporated into a piperidine or pyrrolidine ring, is crucial for interacting with a key aspartate residue (Asp114) in the H3 receptor.
Chlorine Position: The position of the chlorine on the phenyl ring significantly impacts potency. Studies on related chlorophenoxyalkylamines have shown that substitution at the 4-position (para) often confers the highest affinity for the H3 receptor.[13]
Alkyl Linker: The length of the linker between the phenoxy group and the amine is critical. While this guide focuses on propylamines, studies have shown that longer chains (five to seven carbons) can also yield potent H3 antagonists.[13]
For MAO Inhibition:
The chlorophenoxy-propyl-amine structure bears resemblance to known MAO inhibitors. The position of the chlorine atom is a critical determinant of activity and selectivity. For the related chlorophentermine series, para-substitution tends to enhance serotonergic activity, suggesting a potential influence on MAO-A interaction, while meta-substitution may alter the profile.
The nature of the amine is also important; for instance, incorporating the amine into a cyclopropylamine moiety is a known strategy for creating potent MAO inhibitors.
Table 1: Comparative Pharmacological Data for Selected Chlorophenoxy Derivatives
A comprehensive understanding of a compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its potential toxicity, is paramount for drug development.
Pharmacokinetics
Data from the H2 antagonist roxatidine acetate serves as an excellent case study for this class.
Absorption: It is a prodrug that is almost completely absorbed (>95%) after oral administration.[4]
Metabolism: It is rapidly hydrolyzed by esterases to its active metabolite, roxatidine. The parent compound is undetectable in plasma.[4][21]
Distribution: The terminal half-life of roxatidine is approximately 6 hours.[21]
Excretion: About 55-60% of the dose is recovered in the urine as the active metabolite.[21] Clearance is dependent on renal function, and dose adjustments may be needed in patients with renal impairment.
Toxicity
The toxicity profile of chlorophenoxy-propyl-amine derivatives intended for pharmacological use must be carefully distinguished from that of structurally related chlorophenoxy herbicides. While the latter can cause significant toxicity, including uncoupling of oxidative phosphorylation and cell membrane damage at high doses, the therapeutic derivatives are designed and dosed to avoid such effects.
Preclinical studies on H3 antagonist derivatives showed protective indices (TD50/ED50) of 3.2 to 3.8, indicating a reasonable safety margin between the effective anticonvulsant dose and a dose causing motor impairment.[13]
Importantly, these specific derivatives did not show significant antiproliferative activity or modulation of CYP3A4 activity, suggesting a lower risk of certain off-target effects and drug-drug interactions.[13]
For roxatidine, clinical trials have shown it to be well-tolerated, with no anti-androgenic effects and minimal interference with hepatic drug metabolism, a notable advantage over the first-generation H2 blocker cimetidine.[4]
Conclusion and Future Directions
The chlorophenoxy-propyl-amine scaffold is a testament to the power of medicinal chemistry in tuning biological activity. By strategically modifying the chlorine substitution, the amine moiety, and the linking chain, researchers can direct these molecules to interact with high affinity and selectivity towards distinct and therapeutically valuable targets, including H2 receptors, H3 receptors, and monoamine oxidase enzymes. The detailed experimental protocols provided herein offer a validated roadmap for the pharmacological characterization of new analogues. Future research should focus on generating comprehensive SAR data that directly compares the activity of a single library of derivatives against all three targets. This would enable the development of predictive models to guide the design of highly selective agents or, alternatively, rationally designed multi-target ligands with novel therapeutic profiles for complex CNS disorders.
References
Brunkhorst, D., et al. (1988). Pharmacokinetics of roxatidine in healthy volunteers. PubMed. [Link]
Gladziwa, U., et al. (1993). Pharmacokinetic characteristics of roxatidine. PubMed. [Link]
Murdoch, D., & McTavish, D. (1991). Roxatidine acetate. A review of its pharmacodynamic and pharmacokinetic properties, and its therapeutic potential in peptic ulcer disease and related disorders. PubMed. [Link]
Gladziwa, U., et al. (1991). Pharmacokinetics and pharmacodynamics of roxatidine in patients with renal insufficiency. PubMed. [Link]
Song, C., et al. (2018). Inhibition of Excessive Monoamine Oxidase A/B Activity Protects Against Stress-induced Neuronal Death in Huntington Disease. Neurotherapeutics. [Link]
Receptor Antagonists – How Do They Work? (2023). Lippincott NursingCenter. [Link]
Löscher, W. (2017). Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test... Springer Nature Experiments. [Link]
Kumar, S., et al. (2013). Histamine H3 receptor antagonists/inverse agonists on cognitive and motor processes: relevance to Alzheimer's disease, ADHD, schizophrenia, and drug abuse. Frontiers in Systems Neuroscience. [Link]
Esbenshade, T. A., et al. (2008). The histamine H3 receptor: an attractive target for the treatment of cognitive disorders. British Journal of Pharmacology. [Link]
Arai, Y., et al. (1998). Mechanism of MAO Inhibition by Two Trichlorophenoxypropylamines. The Japanese Journal of Pharmacology. [Link]
[Study of gastric secretion in rats with ligation of the pylorus according to the Shay and Dai methods]. (1977). PubMed. [Link]
Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). (2017). Assay Guidance Manual - NCBI. [Link]
Monoamine oxidase inhibitors (MAOIs). (n.d.). Mayo Clinic. [Link]
Monoamine oxidase inhibitors: A concise review with special emphasis on structure activity relationship studies. (2022). PubMed. [Link]
Characterization of a refinement of the "pylorus ligation" model of rat gastric ulceration resulting in "no pain" and a more specific pharmacological response. (2012). PubMed. [Link]
Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol... (n.d.). ResearchGate. [Link]
Signaling pathways associated with the histamine H3 receptor. (n.d.). ResearchGate. [Link]
Kononowicz, M., et al. (2016). Chlorophenoxy aminoalkyl derivatives as histamine H(3)R ligands and antiseizure agents. Bioorganic & Medicinal Chemistry. [Link]
An In-depth Technical Guide to [3-(2-Chloro-phenoxy)-propyl]-methyl-amine: A Key Intermediate in Pharmaceutical Research
For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, with the CAS number 883547-...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine, with the CAS number 883547-84-0, is a crucial research chemical intermediate. Its molecular structure, featuring a chlorinated phenoxy group linked to a methyl-aminated propyl chain, makes it a valuable building block in the synthesis of various pharmaceutical compounds. This guide provides a comprehensive overview of its chemical properties, a detailed, field-proven synthesis protocol, and an exploration of its significant role in drug discovery, particularly in the development of antidepressants.
The strategic importance of this intermediate lies in its direct application in the synthesis of molecules like Duloxetine, a selective serotonin and norepinephrine reuptake inhibitor (SNRI). The 2-chlorophenoxy moiety is a key pharmacophore that influences the biological activity of the final drug substance. Understanding the synthesis and handling of this intermediate is therefore paramount for researchers in medicinal chemistry and process development.
Chemical and Physical Properties
A thorough understanding of the physicochemical properties of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine is essential for its effective use in synthesis and for ensuring laboratory safety.
Predicted: Soluble in organic solvents like methanol, ethanol, and dichloromethane
Inferred from structural analogues
Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine: A Detailed Protocol
The synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine can be efficiently achieved via the Williamson ether synthesis. This classic and reliable method involves the reaction of a phenoxide with an alkyl halide. In this case, 2-chlorophenol is deprotonated to form the corresponding phenoxide, which then acts as a nucleophile, attacking an electrophilic 3-carbon chain bearing a protected or precursor amine group.
The following protocol is a robust, self-validating system designed for high yield and purity, based on established principles of the Williamson ether synthesis and analogous preparations of phenoxypropylamines.
Experimental Protocol: Williamson Ether Synthesis
Materials:
2-Chlorophenol
3-Chloro-N-methylpropan-1-amine hydrochloride
Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)
Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
Toluene
Deionized water
Brine (saturated aqueous NaCl solution)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Hydrochloric acid (HCl), concentrated and 1M solution
Diethyl ether or Ethyl acetate for extraction
Equipment:
Three-necked round-bottom flask
Reflux condenser
Magnetic stirrer with heating mantle
Separatory funnel
Rotary evaporator
Standard laboratory glassware
Step-by-Step Methodology:
Phenoxide Formation: In a dry three-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, dissolve 2-chlorophenol (1.0 equivalent) in anhydrous DMF or DMSO. Add powdered sodium hydroxide or potassium hydroxide (1.1 equivalents) portion-wise at room temperature. The reaction is exothermic; maintain the temperature below 40°C using a water bath if necessary. Stir the mixture for 1-2 hours at room temperature to ensure complete formation of the sodium or potassium 2-chlorophenoxide.
Nucleophilic Substitution: To the phenoxide solution, add a solution of 3-chloro-N-methylpropan-1-amine hydrochloride (1.0 equivalent) in a minimal amount of DMF or DMSO. Alternatively, the free base of 3-chloro-N-methylpropan-1-amine can be used. Heat the reaction mixture to 80-100°C and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Work-up and Extraction: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing deionized water. Extract the aqueous phase three times with toluene or ethyl acetate. Combine the organic layers.
Purification: Wash the combined organic layers sequentially with 1M NaOH solution, deionized water, and finally with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude [3-(2-Chloro-phenoxy)-propyl]-methyl-amine as an oil.
Final Purification (Optional): For higher purity, the crude product can be purified by vacuum distillation or column chromatography on silica gel.
Spectroscopic Characterization (Predicted)
Due to the limited availability of published experimental spectra for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, the following characterization data is predicted based on the analysis of structurally similar compounds and general principles of spectroscopic interpretation.
Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)
δ 7.35-7.45 (m, 1H): Aromatic proton on the carbon adjacent to the chlorine atom.
δ 7.15-7.25 (m, 1H): Aromatic proton.
δ 6.90-7.00 (m, 2H): Aromatic protons.
δ 4.10 (t, 2H): Methylene protons of the propyl chain attached to the phenoxy oxygen (-O-CH₂-).
δ 2.80 (t, 2H): Methylene protons of the propyl chain adjacent to the nitrogen atom (-CH₂-N-).
δ 2.45 (s, 3H): Methyl protons attached to the nitrogen atom (-N-CH₃).
δ 2.00 (quintet, 2H): Central methylene protons of the propyl chain (-CH₂-CH₂-CH₂-).
δ 1.50 (br s, 1H): Amine proton (-NH-).
Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)
δ 154.0: Aromatic carbon attached to the ether oxygen.
δ 130.5: Aromatic carbon.
δ 127.5: Aromatic carbon.
δ 122.0: Aromatic carbon bearing the chlorine atom.
δ 121.0: Aromatic carbon.
δ 113.0: Aromatic carbon.
δ 67.0: Methylene carbon of the propyl chain attached to the phenoxy oxygen (-O-CH₂-).
δ 49.0: Methylene carbon of the propyl chain adjacent to the nitrogen atom (-CH₂-N-).
δ 36.0: Methyl carbon attached to the nitrogen atom (-N-CH₃).
δ 29.0: Central methylene carbon of the propyl chain (-CH₂-CH₂-CH₂-).
Predicted Infrared (IR) Spectrum
3300-3400 cm⁻¹ (weak to medium, broad): N-H stretching vibration of the secondary amine.
m/z 199/201 (M⁺): Molecular ion peak, showing the characteristic 3:1 isotopic pattern for a single chlorine atom.
m/z 58: A common fragment for N-methylpropylamines, corresponding to [CH₂=N⁺(CH₃)CH₂] or a related rearrangement product.
m/z 128/130: Fragment corresponding to the 2-chlorophenoxy radical cation.
Application in the Synthesis of Duloxetine
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine is a pivotal intermediate in several patented synthetic routes to Duloxetine. In a typical subsequent step, this intermediate would undergo a nucleophilic aromatic substitution reaction.
Caption: Synthesis of Duloxetine from the intermediate.
Safety and Handling
As with all chlorinated aromatic compounds, appropriate safety precautions must be taken when handling [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat.
Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of any vapors.
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from oxidizing agents.
Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous materials.
Conclusion
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine is a research chemical of significant value, particularly in the field of medicinal chemistry. Its role as a key intermediate in the synthesis of important pharmaceuticals like Duloxetine underscores the need for a thorough understanding of its properties and synthesis. The detailed protocol and predicted characterization data provided in this guide offer a solid foundation for researchers to confidently and safely utilize this compound in their drug discovery and development endeavors.
An In-depth Technical Guide to the Structure-Activity Relationship of N-methyl-3-(phenoxy)propan-1-amine Analogs
Introduction: A Privileged Scaffold in Neuroscience The N-methyl-3-(phenoxy)propan-1-amine scaffold is a cornerstone in modern medicinal chemistry, particularly in the development of therapeutics targeting the central ne...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: A Privileged Scaffold in Neuroscience
The N-methyl-3-(phenoxy)propan-1-amine scaffold is a cornerstone in modern medicinal chemistry, particularly in the development of therapeutics targeting the central nervous system (CNS). Molecules built upon this framework have yielded blockbuster drugs for treating depression and attention-deficit/hyperactivity disorder (ADHD).[1][2][3] This guide delves into the intricate structure-activity relationships (SAR) of this chemical class, offering a detailed analysis for researchers and drug development professionals. We will dissect the key structural components, explore the impact of modifications on biological activity, and provide practical experimental protocols for the synthesis and evaluation of novel analogs.
The therapeutic efficacy of these compounds primarily stems from their ability to modulate the function of monoamine transporters, specifically the serotonin transporter (SERT) and the norepinephrine transporter (NET).[2][3][4] By inhibiting the reuptake of these neurotransmitters in the synaptic cleft, these molecules enhance serotonergic and/or noradrenergic signaling, which is thought to be a key mechanism in alleviating symptoms of depression and improving cognitive functions in ADHD.[4][5] Prominent examples include Fluoxetine (Prozac), a selective serotonin reuptake inhibitor (SSRI), and Atomoxetine (Strattera), a selective norepinephrine reuptake inhibitor (SNRI).[2][3] Their distinct selectivity profiles, despite high structural similarity, underscore the subtle yet profound impact of chemical modifications on biological targets.
This guide will provide a comprehensive overview of the SAR of N-methyl-3-(phenoxy)propan-1-amine analogs, focusing on how alterations to the phenoxy ring, the N-methyl group, and stereochemistry influence potency and selectivity.
The Core Pharmacophore: Deconstructing the Active Moiety
The fundamental structure of N-methyl-3-(phenoxy)propan-1-amine can be dissected into several key pharmacophoric elements. Understanding the role of each component is crucial for rational drug design.
Caption: Core pharmacophore of N-methyl-3-(phenoxy)propan-1-amine analogs.
Systematic SAR Analysis
The Phenoxy Ring: A Key Determinant of Selectivity
Substituents on the phenoxy ring play a pivotal role in modulating the potency and, most notably, the selectivity of these analogs for SERT versus NET.
Electron-Withdrawing Groups: The presence of a strong electron-withdrawing group, such as a trifluoromethyl (-CF3) group, particularly at the para-position, is a hallmark of high-affinity SSRIs like fluoxetine.[6][7] This substitution is thought to enhance binding to SERT. The potency of fluoxetine is significantly increased compared to its non-fluorinated parent compound.[6]
Electron-Donating Groups and Positional Isomerism: In contrast, the introduction of a small, electron-donating methyl group at the ortho-position of the phenoxy ring, as seen in atomoxetine, shifts the selectivity towards NET.[2][3] This highlights the critical importance of both the electronic nature and the position of the substituent.
Halogens: Halogen atoms, especially fluorine, are common in antidepressants and can contribute to binding affinity through various interactions, including hydrogen bonding.[6] The specific placement of these halogens on the aryloxy ring is a critical factor in determining the drug's affinity.[6]
The N-Methyl Group: Impact on Potency and Metabolism
The nitrogen atom is typically protonated at physiological pH, allowing for a crucial ionic interaction with an acidic residue (e.g., aspartate) in the transporter's binding pocket.
N-Methyl vs. N-Desmethyl: The N-methyl group is generally important for activity. For instance, in the context of anti-inflammatory activity of fluoxetine analogs, the methylamino group was found to be crucial.[8] However, N-demethylation is a common metabolic pathway.[9] The primary metabolite of atomoxetine, N-desmethylatomoxetine, is also pharmacologically active.[2]
Larger N-Substituents: Increasing the steric bulk of the N-substituent beyond a methyl group is often detrimental to activity. For example, replacing the N-methyl group in fluoxetine analogs with bulky groups like N-phenyl or N-(4-trifluoromethyl)benzyl leads to inactive or significantly weaker compounds.[8][10] This suggests that the binding pocket has limited space around the nitrogen atom. However, some modifications, such as an N-propyl group, can retain activity similar to the N-methyl analog.[8] The basicity and nucleophilicity of the amino group are considered important for the biological activity.[10]
Stereochemistry at Carbon-3: The Chiral Switch
The carbon atom to which both the phenyl and phenoxy groups are attached is a chiral center. The stereochemistry at this position has a profound impact on the pharmacological activity.[11][12][13]
Enantiomeric Differentiation: For both fluoxetine and atomoxetine, the biological activity resides primarily in one enantiomer. Atomoxetine is the (R)-enantiomer.[2][14] The antidepressant drug fluoxetine is a racemate, a mixture of (R)- and (S)-enantiomers, which are pharmacologically equivalent.[7] The use of single-enantiomer drugs, a concept known as a "chiral switch," can offer therapeutic advantages such as improved efficacy and a better side-effect profile by eliminating the less active or potentially problematic enantiomer.[12][15]
Clinical Implications: The development of enantiomerically pure drugs is a key strategy in optimizing antidepressant and ADHD therapies.[11][13] Understanding the differential effects of each enantiomer on neurotransmitter reuptake is crucial for developing more targeted and effective treatments.[11][13]
Experimental Protocols
General Synthesis of N-methyl-3-(phenoxy)propan-1-amine Analogs
A common synthetic route to this class of compounds involves the reaction of an N-methyl-3-hydroxy-3-phenylpropan-1-amine intermediate with a substituted phenol or an activated aryl halide.
Caption: Generalized synthetic workflow for N-methyl-3-(phenoxy)propan-1-amine analogs.
Step-by-Step Methodology:
Preparation of the Amino Alcohol Intermediate: N-methyl-3-hydroxy-3-phenylpropan-1-amine can be synthesized via various methods, including the reduction of the corresponding ketone.[16]
Etherification Reaction:
To a solution of N-methyl-3-hydroxy-3-phenylpropan-1-amine in a suitable aprotic polar solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF), add a strong base (e.g., sodium hydride) to deprotonate the hydroxyl group, forming an alkoxide.
Add the desired substituted 1-chloro- or 1-fluoro-aryl compound to the reaction mixture. For example, 1-chloro-4-(trifluoromethyl)benzene is used for the synthesis of fluoxetine.[17]
Heat the reaction mixture (e.g., 50-120°C) for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).[17]
Work-up and Purification:
Cool the reaction mixture and quench with water.
Extract the product into an organic solvent (e.g., ethyl acetate).
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the desired N-methyl-3-(phenoxy)propan-1-amine analog.
Salt Formation (Optional): The free base can be converted to a pharmaceutically acceptable salt (e.g., hydrochloride) by treating a solution of the base with the corresponding acid.[16][17]
In Vitro Evaluation of Transporter Inhibition
The primary biological activity of these analogs is typically assessed by their ability to inhibit the reuptake of serotonin and norepinephrine in vitro.
Caption: Experimental workflow for in vitro evaluation of transporter inhibition.
Cell Line Maintenance: Culture a suitable cell line stably expressing the human serotonin transporter (hSERT) or human norepinephrine transporter (hNET) (e.g., HEK293 or CHO cells) under standard conditions.
Assay Preparation:
Plate the cells in a 96-well plate and allow them to adhere.
Prepare serial dilutions of the test compounds (analogs) and a reference compound (e.g., fluoxetine for SERT, atomoxetine for NET) in a suitable assay buffer.
Uptake Inhibition Assay:
Wash the cells with assay buffer.
Pre-incubate the cells with the test compounds or vehicle for a defined period (e.g., 15 minutes) at 37°C.
Initiate the uptake by adding a solution containing a radiolabeled substrate, such as [³H]serotonin for SERT or [³H]norepinephrine for NET, and incubate for a short period (e.g., 10 minutes).
Terminate the uptake by rapidly washing the cells with ice-cold buffer.
Measurement and Analysis:
Lyse the cells and measure the amount of radioactivity taken up using a liquid scintillation counter.
Non-specific uptake is determined in the presence of a high concentration of a known potent inhibitor.
Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.
The selectivity index can be calculated as the ratio of IC₅₀ (NET) / IC₅₀ (SERT).
Quantitative Data Summary
The following table summarizes the structure-activity relationship for key analogs discussed.
The N-methyl-3-(phenoxy)propan-1-amine scaffold remains a fertile ground for the discovery of novel CNS agents. While significant progress has been made in understanding the SAR for SERT and NET inhibition, future research could explore:
Dual-Target Ligands: Fine-tuning the phenoxy substituents to achieve balanced dual SERT/NET inhibition, which may offer a broader spectrum of antidepressant activity.
Allosteric Modulators: Investigating if analogs can bind to allosteric sites on the transporters, offering a different mechanism of action.
Pharmacokinetic Optimization: Modifying the core structure to improve metabolic stability and reduce drug-drug interactions, for instance, by minimizing interactions with cytochrome P450 enzymes like CYP2D6, which is involved in the metabolism of atomoxetine.[2]
References
ResearchGate. (n.d.). Synthesis of N-methyl 3-phenyl-3-(4-(trifluoro-methyl)phenoxy)propane... Retrieved from [Link]
Wikipedia. (2026). Atomoxetine. Retrieved from [Link]
PubChem. (n.d.). (R)-N-Methyl-3-phenoxy-3-phenylpropan-1-amine. Retrieved from [Link]
Google Patents. (n.d.). WO1994000416A1 - Preparation of n-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propylamine and acid addition salts thereof.
Gül, M., et al. (2017).
PubMed Central. (n.d.). Structure-Activity Relationship Analysis of Fluoxetine for Suppression of Inflammatory Cytokine Production. Retrieved from [Link]
PubChem. (n.d.). Atomoxetine. Retrieved from [Link]
Google Patents. (n.d.). EP0391070A1 - Process for the preparation of N-methyl-3-(p-trifluoro-methylphenoxy)-3-phenyl-propylamine and their salts.
MDPI. (2024). Chirality in Modern Antidepressants: A Comprehensive Review of Stereochemical Impacts on Pharmacology and Therapeutics. Retrieved from [Link]
PubMed. (n.d.). N-methylation of peptides: a new perspective in medicinal chemistry. Retrieved from [Link]
PubMed. (n.d.). Synthesis and structure-activity relationships of selective norepinephrine reuptake inhibitors (sNRI) with improved pharmaceutical characteristics. Retrieved from [Link]
PubMed. (n.d.). [Pharmacology of potential antidepressants of the N-L-phenylalanyl-beta-phenylalkylamine class]. Retrieved from [Link]
ResearchGate. (n.d.). Two-Step Iron(0)-Mediated N-Demethylation of N-Methyl Alkaloids. Retrieved from [Link]
PubMed Central. (n.d.). Synthesis of anti-depressant molecules via metal-catalyzed reactions: a review. Retrieved from [Link]
J-STAGE. (n.d.). Structure–Activity Relationship Analysis of Fluoxetine for Suppression of Inflammatory Cytokine Production. Retrieved from [Link]
PubMed Central. (n.d.). Chirality of Modern Antidepressants: An Overview. Retrieved from [Link]
PubMed Central. (n.d.). Synthesis and Evaluation of Antidepressant Activities of 5-Aryl-4,5-dihydrotetrazolo [1,5-a]thieno[2,3-e]pyridine Derivatives. Retrieved from [Link]
Wikipedia. (2026). Phenylpropanolamine. Retrieved from [Link]
Cambridge University Press. (n.d.). Crystal structure of atomoxetine hydrochloride (Strattera), C17H22NOCl. Retrieved from [Link]
ResearchGate. (n.d.). Chirality in Modern Antidepressants: A Comprehensive Review of Stereochemical Impacts on Pharmacology and Therapeutics. Retrieved from [Link]
PubMed. (n.d.). Serotonin uptake inhibition by the monoamine oxidase inhibitor brofaromine. Retrieved from [Link]
PubMed. (n.d.). Synthesis and antidepressant profiles of phenyl-substituted 2-amino- and 2-[(alkoxycarbonyl)amino]-1,4,5,6-tetrahydropyrimidines. Retrieved from [Link]
PubMed Central. (n.d.). Chirality of antidepressive drugs: an overview of stereoselectivity. Retrieved from [Link]
ACS Publications. (n.d.). Molecular structure of fluoxetine hydrochloride, a highly selective serotonin-uptake inhibitor. Retrieved from [Link]
Semantic Scholar. (n.d.). [PDF] Chirality of Modern Antidepressants: An Overview. Retrieved from [Link]
ResearchGate. (n.d.). The chemical structure of atomoxetine hydrochloride. Retrieved from [Link]
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Conference Series. (n.d.). The structure activity relationship of antidepressants and the specificity in drug therapy. Retrieved from [Link]
PubMed. (n.d.). Synthesis and antidepressant activity of substituted (omega-aminoalkoxy)benzene derivatives. Retrieved from [Link]
SCIRP. (n.d.). Theoretical Study of N-Methyl-3-Phenyl-3-(4-(Trifluoromethyl) Phenoxy) Propan as a Drug and Its Five Derivatives. Retrieved from [Link]
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ResearchGate. (n.d.). Structure -- activity relationship (SAR)-based drug discovery leading to fluoxetine (Prozac), the first SSRI. Retrieved from [Link]
In vitro screening of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
An In-Depth Technical Guide to the In Vitro Screening of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine Abstract This guide provides a comprehensive framework for the initial in vitro screening of the novel chemical entity,...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the In Vitro Screening of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Abstract
This guide provides a comprehensive framework for the initial in vitro screening of the novel chemical entity, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. The biological activity of this compound is largely uncharacterized. Given its structural features, specifically the phenoxy-propyl-amine scaffold, it bears resemblance to known monoamine reuptake inhibitors and other centrally active agents. This document outlines a logical, tiered screening cascade designed to first establish a foundational safety and viability profile, followed by primary target screening against the most probable biological targets—the monoamine systems—and concluding with broader off-target liability profiling. Each proposed experimental phase is detailed with the underlying scientific rationale, step-by-step protocols, data interpretation guidelines, and illustrative workflows to provide drug development professionals with a robust strategy for characterizing this and similar novel compounds.
Introduction and Strategic Rationale
The compound [3-(2-Chloro-phenoxy)-propyl]-methyl-amine (Chemical Formula: C₁₀H₁₄ClNO, Molecular Weight: 199.68 g/mol ) is a small molecule whose pharmacological profile is not well-established[1]. Its core structure is a classic pharmacophore found in numerous drugs targeting the central nervous system (CNS). The strategic imperative for its in vitro evaluation is to systematically and efficiently probe its biological interactions, beginning with safety and progressing to specific activities.
This guide proposes a three-phase screening cascade:
Phase 1: Foundational Safety & Cytotoxicity. To eliminate overtly toxic compounds and establish viable concentration ranges for further testing.
Phase 2: Primary Target Profiling. To investigate the compound's activity at its most likely targets based on structural analogy—the monoamine transporters and metabolic enzymes.
Phase 3: Secondary & Off-Target Liability Screening. To assess selectivity and predict potential side effects by screening against a broad panel of CNS receptors.
This tiered approach ensures that resources are focused on compounds with the most promising therapeutic potential while identifying liabilities early in the discovery process.
Before interrogating specific pharmacological targets, it is essential to determine the compound's general effect on cell health. These assays identify the concentration at which the compound induces cell death, providing a critical therapeutic window for all subsequent experiments.
General Cytotoxicity Assessment
Causality: We begin by assessing cytotoxicity to understand the compound's intrinsic toxicity. This is crucial because any activity observed in later assays is meaningless if it occurs at concentrations that are broadly lethal to cells. We employ two distinct methods to differentiate between metabolic inhibition and loss of membrane integrity.
MTT Assay: Measures mitochondrial reductase activity, a proxy for metabolic health.
LDH Release Assay: Measures the release of lactate dehydrogenase (LDH) from damaged cells, indicating compromised membrane integrity[2][3].
Cell Plating: Seed human embryonic kidney (HEK293) cells and human liver carcinoma (HepG2) cells in separate 96-well plates at a density of 1 x 10⁴ cells/well. Incubate for 24 hours at 37°C, 5% CO₂.
Compound Treatment: Prepare a 10-point serial dilution of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine (e.g., from 100 µM to 0.5 nM) in the appropriate cell culture medium.
Incubation: Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle-only (e.g., 0.1% DMSO) and untreated controls. Incubate for 48 hours.
MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Readout: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).
Cell Line
Assay Type
IC₅₀ (µM)
HEK293
MTT
> 100
HepG2
MTT
85.4
HEK293
LDH
> 100
HepG2
LDH
92.1
Caption: Representative data showing the half-maximal inhibitory concentration (IC₅₀) for cytotoxicity.
Caption: Workflow for determining compound cytotoxicity.
hERG Potassium Channel Inhibition Assay
Causality: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a primary cause of drug-induced QT interval prolongation, which can lead to a life-threatening cardiac arrhythmia known as Torsades de Pointes[4]. Therefore, assessing hERG liability is a critical safety checkpoint mandated by regulatory agencies like the FDA[5][6]. Automated patch-clamp electrophysiology offers the gold standard for this measurement.
Cell Preparation: Use HEK293 cells stably expressing the hERG channel. Harvest and resuspend the cells in the appropriate extracellular solution for the automated patch-clamp system (e.g., QPatch or SyncroPatch)[4].
System Priming: Prime the system with intracellular and extracellular solutions.
Cell Sealing: Load the cell suspension. The system will automatically capture cells and form gigaseals (Seal Resistance > 1 GΩ)[6].
Baseline Recording: Apply a specific voltage protocol to elicit hERG currents and record a stable baseline for 3-5 minutes.
Compound Application: Perfuse the cells with increasing concentrations of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine (e.g., 0.1, 1, 10 µM), applied sequentially to the same cell[4]. A known hERG inhibitor (e.g., E-4031) serves as a positive control.
Data Acquisition: Record the hERG tail current at each concentration after it reaches a steady state.
Analysis: Calculate the percentage inhibition of the hERG current at each concentration relative to the baseline. Fit the data to a dose-response curve to determine the IC₅₀ value.
Compound
IC₅₀ (µM)
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine
25.7
E-4031 (Positive Control)
0.02
Caption: Representative data for hERG channel inhibition.
Caption: Workflow for the monoamine transporter uptake assay.
Causality: The terminal amine group of the test compound makes it a potential substrate or inhibitor for monoamine oxidases (MAO-A and MAO-B), key enzymes in the degradation of monoamine neurotransmitters.[7] MAO inhibitors are an important class of antidepressants and anti-Parkinson's drugs.[8]
Reagent Preparation: Use a commercial MAO inhibitor screening kit (e.g., from Assay Genie or BioAssay Systems).[7][8] Prepare reagents according to the manufacturer's instructions. The assay typically involves recombinant human MAO-A or MAO-B enzyme, a substrate (e.g., p-tyramine), and a detection reagent that produces fluorescence from the H₂O₂ byproduct.
Inhibitor Incubation: In a 96-well plate, add MAO-A or MAO-B enzyme to wells containing various concentrations of the test compound or known inhibitors (Clorgyline for MAO-A, Pargyline for MAO-B). Incubate for 10-15 minutes.
Reaction Initiation: Add the MAO substrate to initiate the enzymatic reaction.
Detection: Immediately add the detection reagent.
Incubation & Readout: Incubate for 30-60 minutes at 37°C, protected from light. Measure fluorescence using a plate reader (e.g., Ex/Em = 530/585 nm).[7]
Analysis: Calculate the percent inhibition of MAO activity and determine the IC₅₀ values.
Enzyme Target
Test Compound IC₅₀ (µM)
MAO-A
12.5
MAO-B
> 50
Caption: Selectivity profile for MAO-A vs. MAO-B inhibition.
Causality: A successful drug candidate should be selective for its intended target. Screening against a broad panel of other receptors is critical to identify potential "off-target" interactions that could lead to undesirable side effects.[9] Radioligand binding assays are a high-throughput and cost-effective method for this type of profiling.[10][11]
Broad Panel Receptor Binding Assay
Assay Setup: This is typically performed as a service by a specialized contract research organization (CRO). The assay relies on membranes prepared from cells overexpressing a specific receptor target.
Reaction Mixture: In each well of a multi-well plate, combine:
Receptor-containing membranes.
A specific radioligand (e.g., ³H-spiperone for D₂ receptors) at a concentration near its dissociation constant (Kd).
The test compound at a fixed, high concentration (e.g., 10 µM) for initial screening.
Incubation: Incubate the mixture to allow binding to reach equilibrium.
Separation: Rapidly filter the mixture through a glass fiber filter plate. Unbound radioligand passes through, while receptor-bound radioligand is retained on the filter.
Detection: Add scintillation fluid to the filter plate and quantify the retained radioactivity using a scintillation counter.
Analysis: Calculate the percent inhibition of radioligand binding caused by the test compound. For any receptor showing significant inhibition (>50%), a full dose-response curve is generated to determine the inhibition constant (Ki).
Receptor Family
Target
% Inhibition @ 10 µM
Ki (nM)
Dopaminergic
D₂
25%
> 1000
Serotonergic
5-HT₂ₐ
68%
850
Adrenergic
α₁
75%
550
Histaminergic
H₁
8%
> 10000
Muscarinic
M₁
15%
> 5000
Caption: Sample data from a broad receptor screen, identifying potential adrenergic and serotonergic off-target activity.
Caption: Competitive inhibition of radioligand binding.
Synthesis and Interpretation of Results
The culmination of this screening cascade is a comprehensive in vitro profile of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Safety Profile: The cytotoxicity and hERG IC₅₀ values establish the therapeutic index. A hERG IC₅₀ > 10 µM is generally considered low risk, especially if the therapeutic concentration is much lower.
Primary Mechanism of Action: The monoamine transporter and MAO inhibition data will reveal the compound's primary activity. For instance, potent and selective inhibition of SERT (IC₅₀ < 50 nM) with >10-fold selectivity over NET and DAT would classify it as a selective serotonin reuptake inhibitor (SSRI).
Selectivity and Side Effect Profile: The broad receptor panel identifies liabilities. Significant binding to the H₁ histamine receptor might predict sedation, while α₁ adrenergic binding could indicate cardiovascular effects like orthostatic hypotension.
A compound is considered a promising lead if it demonstrates:
Potent on-target activity (e.g., IC₅₀ < 100 nM).
High selectivity (>10-fold) for its primary target(s) over other transporters and receptors.
This technical guide presents a structured, hypothesis-driven approach for the initial in vitro characterization of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. By systematically evaluating cytotoxicity, cardiac safety, primary target engagement, and off-target liabilities, this screening cascade provides the critical data necessary for informed decision-making in the early stages of drug discovery. This framework is not only applicable to the topic compound but also serves as a robust template for the evaluation of other novel small molecules with suspected CNS activity.
baseclick GmbH. Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity.[Link]
U.S. Food and Drug Administration (FDA). Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines.[Link]
National Center for Biotechnology Information (NCBI). Receptor Binding Assays for HTS and Drug Discovery.[Link]
ResearchGate. In vitro receptor binding assays: General methods and considerations.[Link]
Handling and storage guidelines for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
An In-depth Technical Guide to the Handling and Storage of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine Abstract: This guide provides a comprehensive framework for the safe handling and storage of [3-(2-Chloro-phenoxy)-pro...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the Handling and Storage of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Abstract: This guide provides a comprehensive framework for the safe handling and storage of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine (CAS No. 883547-84-0). In the absence of exhaustive substance-specific toxicological and stability data, this document establishes protocols based on the principles of chemical analogy and risk mitigation. By analyzing the constituent functional groups—a chlorinated aromatic ether and a secondary aliphatic amine—we extrapolate potential hazards and formulate robust safety, storage, and emergency procedures. This guide is intended for researchers, scientists, and drug development professionals who may work with this or structurally similar research compounds.
Preamble: A Proactive Approach to Chemical Safety
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine is a research chemical with limited publicly available safety and toxicological data.[1][2][3] This is not uncommon in drug discovery and development, where novel molecules are synthesized and evaluated. The absence of specific data necessitates a conservative and proactive approach to safety. The guidance herein is built upon the well-established hazards of its primary structural motifs:
Chlorinated Aromatic Ring: Compounds in this class can exhibit significant toxicity and persistence.[4]
Ether Linkage: Ethers can be susceptible to chemical degradation, particularly through acid-catalyzed hydrolysis.[5][6]
Secondary Amine: Aliphatic amines are often corrosive, can cause severe skin and eye irritation, and may be toxic.[7][8] They can also be sensitive to oxidation.[9][10]
Therefore, until comprehensive data becomes available, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine should be handled as a substance of unknown toxicity with corrosive potential. This principle, often aligned with "Control Banding" methodologies, ensures that the highest reasonable level of protection is implemented to mitigate unforeseen risks.[3][11][12]
Hazard Identification and Risk Assessment
A thorough risk assessment must be conducted before any handling of the material. This involves considering both the inherent hazards of the compound and the specific procedures being undertaken.
2.1. Inferred Toxicological Profile:
Acute Toxicity: Assumed to be harmful if swallowed, inhaled, or absorbed through the skin, based on the general properties of amines and chlorinated compounds.[8][13]
Skin and Eye Irritation: The secondary amine functionality suggests a high likelihood of corrosivity, capable of causing severe skin burns and serious eye damage.[8][14]
Respiratory Irritation: Vapors or aerosols may cause respiratory irritation.[15]
Chronic Toxicity & Carcinogenicity: Data is unavailable. However, some chlorinated aromatic compounds are known carcinogens. Prudent practice dictates minimizing exposure to prevent potential long-term health effects.[4]
2.2. Physicochemical Hazards:
Reactivity: The compound is expected to be incompatible with strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides.[16] The amine group is basic and will react exothermically with acids.[10]
Thermal Decomposition: At elevated temperatures, decomposition may release toxic and corrosive fumes, including nitrogen oxides (NOx), carbon oxides (CO, CO₂), and hydrogen chloride (HCl) gas.[17]
Safe Handling Protocols: A Self-Validating System
Every protocol must be designed as a self-validating system, where engineering controls, personal protective equipment (PPE), and procedural steps work in concert to minimize exposure.
3.1. Engineering Controls (Primary Barrier):
Chemical Fume Hood: All handling of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood to prevent inhalation of vapors or aerosols.[4]
Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are diluted and removed.[18]
3.2. Personal Protective Equipment (PPE) (Secondary Barrier):
The selection of PPE is critical and must be based on the inferred hazards of corrosivity and potential toxicity.[19][20][21]
PPE Category
Specification
Rationale for Use
Hand Protection
Chemical-resistant gloves (e.g., Nitrile or Neoprene). Double-gloving is recommended.
Protects against skin absorption and severe irritation/burns from the amine functionality.[22]
Eye & Face Protection
Chemical splash goggles and a full-face shield.
Protects against splashes that could cause serious, irreversible eye damage. A face shield protects the entire face from corrosive splashes.[20]
Body Protection
A buttoned lab coat. A chemical-resistant apron should be worn over the lab coat for larger quantities or splash-prone operations.
Provides a barrier against accidental spills on clothing and skin.[4][22]
Respiratory Protection
Not typically required if all work is performed within a certified fume hood. For emergency situations or potential failure of engineering controls, a respirator with an organic vapor/acid gas cartridge may be necessary.
Ensures respiratory protection in the event of unforeseen exposure.
3.3. Step-by-Step Handling Procedure (Example: Preparing a Solution):
Preparation: Before starting, read and understand this guide. Ensure the fume hood is operational, and all necessary PPE, equipment, and spill cleanup materials are readily available.[23]
Don PPE: Put on all required PPE (double gloves, goggles, face shield, lab coat, apron).
Transfer to Hood: Place the sealed container of the compound, along with all necessary glassware and solvents, inside the chemical fume hood.
Weighing: Tare a clean, dry weighing vessel. Carefully transfer the required amount of the compound into the vessel. Immediately and securely reseal the primary container.
Dissolution: Add the solvent to the vessel containing the compound. Use a magnetic stirrer or gentle swirling to aid dissolution. Avoid splashing.
Transfer: Carefully transfer the prepared solution to the reaction vessel or storage container.
Decontamination: Thoroughly decontaminate the weighing vessel, spatulas, and any other contaminated surfaces with an appropriate solvent (e.g., ethanol), followed by soap and water. Place disposables in a designated hazardous waste container.
Doff PPE: Remove PPE in the correct order (apron, outer gloves, face shield, goggles, inner gloves) to avoid self-contamination.
Hygiene: Wash hands thoroughly with soap and water after the procedure is complete.
Systematic Storage Guidelines
Proper storage is crucial to maintain the compound's integrity and prevent hazardous situations.[24][25][26]
4.1. Storage Conditions:
Parameter
Recommended Condition
Rationale
Temperature
Store in a cool, dry place. Recommended temperature: 2–8°C.[24]
Minimizes degradation and reduces vapor pressure.
Atmosphere
Store under an inert atmosphere (e.g., Argon or Nitrogen).
The amine functionality is susceptible to oxidative degradation.[9]
Light
Protect from light. Store in an amber vial or opaque container.[24]
Aromatic compounds can be light-sensitive.
Container
Tightly sealed, properly labeled container. High-density polyethylene (HDPE) or glass is suitable.[18]
Prevents contamination from moisture and air and ensures proper identification.
Location
Store in a designated, ventilated cabinet for corrosive and toxic materials. Do not store on open benches.[25]
Ensures segregation from incompatible materials and provides secondary containment.
4.2. Chemical Incompatibility:
To prevent dangerous reactions, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine must be segregated from the following:[16][25]
Acid Chlorides and Anhydrides: (e.g., acetyl chloride, acetic anhydride)
Sources of Ignition: Keep away from heat, sparks, and open flames.[27]
Experimental & Logical Workflows
Visualizing workflows ensures that safety is integrated into every step of the research process, from receiving a new chemical to its final disposal.
Caption: Workflow for receiving and handling a chemical with limited safety data.
Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.[4]
6.1. Personnel Exposure:
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[17]
Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[17]
Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[17]
Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[17]
6.2. Spill Management:
For any spill, the primary goal is to ensure personnel safety and prevent environmental release.
Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.
Assess: From a safe distance, assess the size and nature of the spill. If the spill is large, volatile, or you are not trained to handle it, contact your institution's emergency response team.
Control: If safe to do so, eliminate all ignition sources.
Cleanup (for small, manageable spills):
Wear appropriate PPE (double gloves, goggles, face shield, lab coat, and if necessary, a respirator).
Contain the spill using an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent.[4][28] Do not use combustible materials like paper towels to absorb the initial spill.
For this amine-containing compound, you can then cautiously neutralize the area with a weak acid like citric acid or sodium bisulfite before final absorption.[4]
Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealed container for hazardous waste.[14][28]
Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
Waste Disposal
All waste containing [3-(2-Chloro-phenoxy)-propyl]-methyl-amine must be treated as hazardous waste.
Waste Streams: Segregate waste into solid (contaminated PPE, absorbents) and liquid (unused solutions) streams.
Containers: Use clearly labeled, leak-proof containers compatible with the waste.
Disposal: As a chlorinated organic compound, this waste must not be disposed of down the drain.[29] It must be disposed of through a licensed chemical waste disposal service, typically via high-temperature incineration.[15][30] Follow all institutional, local, and national regulations for hazardous waste disposal.[31]
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An In-depth Technical Guide to the Safe Handling and Application of N-methyl-3-(2-chlorophenoxy)propan-1-amine
This guide provides a comprehensive overview of the chemical properties, potential hazards, and safe handling protocols for N-methyl-3-(2-chlorophenoxy)propan-1-amine. It is intended for researchers, scientists, and drug...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive overview of the chemical properties, potential hazards, and safe handling protocols for N-methyl-3-(2-chlorophenoxy)propan-1-amine. It is intended for researchers, scientists, and drug development professionals who may be working with this compound. The information herein is synthesized from available safety data sheets and chemical databases to ensure a high standard of scientific integrity and to promote a culture of safety in the laboratory.
Chemical and Physical Properties
Understanding the fundamental physical and chemical properties of a compound is the cornerstone of its safe handling. These properties dictate its behavior under various laboratory conditions and inform the selection of appropriate storage and handling procedures.
A thorough understanding of the potential hazards is critical for implementing appropriate safety measures. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating hazard information.
GHS Pictograms
Caption: GHS Pictograms for Potential Hazards.
Note: While a specific GHS classification for N-methyl-3-(2-chlorophenoxy)propan-1-amine is not detailed in the provided search results, related compounds exhibit significant hazards. For instance, N-methyl-3-(2-methylphenoxy)-3-phenylpropan-1-amine is classified as toxic if swallowed, fatal if inhaled, causes serious eye damage, is suspected of damaging fertility, and is toxic to aquatic life with long-lasting effects.[2] Given the structural similarities, a cautious approach assuming similar hazards is warranted.
Safe Handling and Personal Protective Equipment (PPE)
The following protocols are designed to minimize exposure and ensure the safe handling of N-methyl-3-(2-chlorophenoxy)propan-1-amine in a laboratory setting. The causality behind these recommendations is rooted in the potential for acute toxicity, skin and eye irritation, and systemic effects.
Engineering Controls
Ventilation: All manipulations of this compound should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3][4] This is a primary containment measure to prevent the inhalation of any vapors or aerosols.
Eyewash and Safety Shower: A readily accessible and tested eyewash station and safety shower are mandatory in any laboratory where this compound is handled.[4]
Personal Protective Equipment (PPE) Workflow
Caption: Recommended Personal Protective Equipment Workflow.
Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect against splashes.[3]
Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) must be worn.[3] It is crucial to inspect gloves for any signs of degradation or puncture before use and to practice proper glove removal techniques to avoid skin contact.
Respiratory Protection: If there is a risk of generating aerosols or vapors outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge should be used.
First-Aid Measures
In the event of an exposure, immediate and appropriate first-aid is critical. All laboratory personnel should be familiar with these procedures.
Exposure Route
First-Aid Protocol
Rationale
Inhalation
Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]
To remove the individual from the source of exposure and provide respiratory support.
Skin Contact
Immediately flush the skin with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.
To dilute and remove the chemical from the skin surface to minimize local and systemic absorption.
Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]
To rinse the chemical from the eyes and prevent severe damage.
Ingestion
Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]
To avoid aspiration of the chemical into the lungs.
Storage and Disposal
Proper storage and disposal are essential for maintaining a safe laboratory environment and for environmental protection.
Storage
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4][5]
Rationale: This prevents degradation of the compound, reduces the risk of vapor accumulation, and avoids potentially hazardous reactions.
Disposal
Procedure: Dispose of this compound and its container in accordance with all applicable local, state, and federal regulations.[4] It is recommended to use a licensed professional waste disposal service.
Rationale: Improper disposal can lead to environmental contamination and pose a risk to public health.
Accidental Release Measures
In the event of a spill, a calm and methodical response is necessary to ensure the safety of all personnel.
Caption: General Spill Response Workflow.
Personal Precautions: Avoid breathing vapors and ensure adequate ventilation. Wear the appropriate PPE as outlined in Section 3.[3]
Containment and Cleanup: For a small spill, absorb the material with an inert, non-combustible absorbent (e.g., sand, vermiculite). Place the absorbed material into a sealed container for disposal.[4] For a large spill, evacuate the area and contact emergency services.
Environmental Precautions: Prevent the spilled material from entering drains or waterways.[3]
Synthesis and Characterization of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine: A Detailed Protocol for Research Applications
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a comprehensive and reliable two-step protocol for the synthesis of [3-(2-Chloro-phenoxy)-propyl...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
This application note provides a comprehensive and reliable two-step protocol for the synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, a molecule of interest for pharmaceutical research and drug development due to its structural relation to known bioactive compounds. The synthesis proceeds via a Williamson ether synthesis to form an alkyl halide intermediate, followed by nucleophilic substitution with methylamine. This guide details the experimental procedures, the rationale behind key methodological choices, and a full suite of characterization protocols including Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy. All safety considerations, expected data, and visualization of the workflows are provided to ensure reproducibility and validation for researchers in the field.
Introduction
The phenoxy-propyl-amine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous clinically significant pharmaceuticals. Compounds such as fluoxetine and atomoxetine feature this backbone and are known for their potent and selective biological activities. The specific arrangement of aromatic substituents and the nature of the amine are critical determinants of a compound's pharmacological profile.[1] The synthesis and characterization of novel analogues of this scaffold are therefore of high importance for the exploration of new chemical space and the development of next-generation therapeutics.
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine (CAS 883547-84-0) is one such analogue, incorporating a 2-chloro substituent on the phenoxy ring. This modification can significantly influence the molecule's lipophilicity, metabolic stability, and receptor binding interactions. This document serves as an authoritative guide for the robust synthesis and rigorous characterization of this compound, designed to be a self-validating system for drug development professionals.
Materials and Methods
Materials
2-Chlorophenol (≥99%)
1-Bromo-3-chloropropane (≥98%)
Potassium carbonate (K₂CO₃), anhydrous (≥99%)
Acetone, anhydrous (≥99.5%)
Methylamine solution (40 wt. % in H₂O)
Dichloromethane (DCM), ACS grade
Ethyl acetate (EtOAc), ACS grade
Hexanes, ACS grade
Hydrochloric acid (HCl), concentrated (37%)
Sodium hydroxide (NaOH), pellets
Magnesium sulfate (MgSO₄), anhydrous
Deionized water
Deuterated chloroform (CDCl₃) for NMR
Equipment
Round-bottom flasks
Reflux condenser
Magnetic stirrer with heating mantle
Separatory funnel
Rotary evaporator
Glass column for chromatography
Silica gel for column chromatography (60 Å, 230-400 mesh)
TLC plates (silica gel 60 F₂₅₄)
Pressure vessel or sealed tube for amination reaction
Standard laboratory glassware
NMR Spectrometer (¹H frequency ≥400 MHz)
Mass Spectrometer with ESI source
FTIR Spectrometer
Synthesis Protocol
The synthesis is performed in two sequential steps: a Williamson ether synthesis to couple the phenoxide and the alkyl chain, followed by amination to install the methylamine group.
Overall Reaction Scheme
Caption: Two-step synthesis workflow.
Step 1: Synthesis of 1-(3-chloropropoxy)-2-chlorobenzene
This step utilizes a classic Williamson ether synthesis, where the phenoxide ion, generated in situ, acts as a nucleophile.
Protocol:
To a 250 mL round-bottom flask, add 2-chlorophenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetone (10 mL per gram of 2-chlorophenol).
Causality: Potassium carbonate is a mild base sufficient to deprotonate the phenol. It is a solid, which simplifies its removal by filtration after the reaction. Acetone is a polar aprotic solvent that solubilizes the reactants and has a suitable boiling point for reflux.
Stir the suspension vigorously for 15 minutes at room temperature.
Add 1-bromo-3-chloropropane (1.2 eq) dropwise to the mixture.
Causality: 1-bromo-3-chloropropane is used because the C-Br bond is more labile than the C-Cl bond, ensuring selective reaction at the bromine-bearing carbon. A slight excess ensures complete consumption of the limiting 2-chlorophenol.
Attach a reflux condenser and heat the mixture to reflux (approx. 56°C) for 12-18 hours.
Monitor the reaction progress using Thin Layer Chromatography (TLC) until the 2-chlorophenol spot is consumed.
Cool the reaction to room temperature and filter off the solid potassium carbonate and potassium bromide salts. Wash the solid cake with a small amount of acetone.
Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to yield a crude oil.
Dissolve the crude oil in dichloromethane (DCM) and wash sequentially with 1M NaOH (aq) to remove any unreacted phenol, followed by water and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to give the crude intermediate.
Purify the product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient (e.g., 98:2) to yield 1-(3-chloropropoxy)-2-chlorobenzene as a colorless oil.
Step 2: Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
This step involves a nucleophilic substitution where methylamine displaces the terminal chloride from the intermediate.
Protocol:
Place the purified 1-(3-chloropropoxy)-2-chlorobenzene (1.0 eq) into a thick-walled pressure vessel equipped with a stir bar.
Add 40% aqueous methylamine solution (10 eq).
Causality: A large excess of methylamine is used to drive the reaction to completion and to act as a base, neutralizing the HCl formed in situ. The reaction is performed in a sealed vessel to contain the volatile methylamine and build pressure upon heating, which accelerates the reaction rate.
Seal the vessel tightly and heat the mixture to 80°C with vigorous stirring for 24 hours.
Cool the vessel to room temperature. Caution: Open the vessel slowly in a well-ventilated fume hood to release any residual pressure.
Transfer the reaction mixture to a separatory funnel and add DCM.
Extract the aqueous layer with DCM (3x).
Combine the organic layers and wash with brine.
To purify, perform an acid-base extraction. Extract the combined organic layers with 1M HCl (aq) (3x). The protonated amine product will move to the aqueous layer, leaving neutral impurities behind.
Combine the acidic aqueous layers and cool in an ice bath. Basify the solution by slowly adding 5M NaOH (aq) until the pH is >12.
Extract the free-based amine product back into DCM (3x).
Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield [3-(2-Chloro-phenoxy)-propyl]-methyl-amine as a pale yellow oil.
Characterization and Data Analysis
Rigorous characterization is essential to confirm the identity and purity of the synthesized compound.
Characterization Workflow
Caption: Workflow for product characterization.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Prepare the sample by dissolving ~10-15 mg of the final product in ~0.6 mL of CDCl₃.
Table 1: Predicted ¹H and ¹³C NMR Data for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
¹H NMR
Predicted δ (ppm)
Multiplicity
Integration
Assignment
¹³C NMR
Predicted δ (ppm)
H-a
7.35
d
1H
Ar-H
C-1'
153.5
H-b
7.18
t
1H
Ar-H
C-2'
123.0
H-c
6.95
t
1H
Ar-H
C-3'
130.5
H-d
6.88
d
1H
Ar-H
C-4'
127.8
H-1
4.10
t
2H
O-CH₂
C-5'
121.8
H-3
2.85
t
2H
N-CH₂
C-6'
113.0
H-e
2.45
s
3H
N-CH₃
C-1
66.5
H-2
2.05
p
2H
CH₂-CH₂-CH₂
C-2
29.5
H-f
1.50 (broad)
s
1H
N-H
C-3
49.0
C-4
36.0
Note: The N-H proton signal (H-f) may be broad and its chemical shift can vary with concentration and temperature. In ultra-pure samples, coupling may be observed between N-H and H-3, and between N-H and H-e.[2]
Mass Spectrometry (MS)
Prepare the sample by dissolving a small amount in methanol or acetonitrile. Analyze using electrospray ionization in positive ion mode (ESI+).
Molecular Formula: C₁₀H₁₄ClNO
Molecular Weight: 199.08 g/mol
Expected [M+H]⁺: m/z 200.08
Expected [M+Na]⁺: m/z 222.06
Table 2: Predicted ESI-MS Fragmentation Pattern
m/z
Predicted Fragment
Origin
200.08
[C₁₀H₁₅ClNO]⁺
[M+H]⁺
156.09
[C₉H₁₁Cl]⁺
Loss of CH₃NH₂ via alpha-cleavage and rearrangement
44.05
[C₂H₆N]⁺
Alpha-cleavage: [CH₂=NHCH₃]⁺
Rationale: The base peak is often the most stable fragment. For aliphatic amines, alpha-cleavage (cleavage of the C-C bond adjacent to the nitrogen) is a dominant fragmentation pathway, which would lead to the stable iminium ion at m/z 44.05.[3]
Fourier-Transform Infrared (FTIR) Spectroscopy
Analyze a thin film of the neat liquid product on a salt (NaCl or KBr) plate.
This protocol involves hazardous materials and requires strict adherence to safety procedures.[5][6]
Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.
Ventilation: All steps must be performed in a certified chemical fume hood.
Reagent Handling:
2-Chlorophenol: Toxic and corrosive. Avoid skin and eye contact. Handle with care.
1-Bromo-3-chloropropane: Lachrymator and toxic. Handle only in a fume hood.
Methylamine: Flammable, corrosive, and toxic. The 40% aqueous solution is highly volatile with a strong odor. The amination step must be conducted in a properly sealed and tested pressure vessel.
Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations. Halogenated and non-halogenated organic waste streams should be segregated.
Expected Results and Validation
Table 4: Summary of Expected Outcomes
Parameter
Intermediate
Final Product
Physical Appearance
Colorless Oil
Pale Yellow Oil
Typical Yield
70-85%
60-75%
Purity (Post-Purification)
>95% (by NMR)
>98% (by NMR)
The combination of the characterization data provides a self-validating system. The ¹H NMR confirms the connectivity and relative number of protons. The ¹³C NMR confirms the carbon skeleton. The high-resolution mass spectrometry (HRMS) confirms the elemental composition via an accurate mass measurement of the molecular ion.[7] Finally, FTIR confirms the presence of the key functional groups (N-H, C-O ether, aromatic ring). A complete and matching dataset from these techniques provides unambiguous confirmation of the successful synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Conclusion
This application note provides a validated, step-by-step methodology for the synthesis and characterization of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. The protocol is designed for high reproducibility and includes detailed explanations of the chemical principles and safety requirements. By following this guide, researchers in medicinal chemistry and drug development can reliably produce and validate this valuable molecular building block for their discovery programs.
Application Note: High-Throughput Analysis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine in Human Plasma using HPLC-MS/MS
Abstract This application note presents a detailed and robust HPLC-MS/MS method for the quantitative analysis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine in human plasma. The protocol is designed for researchers, scien...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This application note presents a detailed and robust HPLC-MS/MS method for the quantitative analysis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine in human plasma. The protocol is designed for researchers, scientists, and drug development professionals requiring a sensitive, selective, and high-throughput analytical method. The methodology leverages reversed-phase chromatography for optimal separation and tandem mass spectrometry for precise quantification. A streamlined protein precipitation procedure for sample preparation is also described, ensuring efficient sample clean-up with high analyte recovery. This document provides a comprehensive guide, from sample pre-treatment to data acquisition, underpinned by scientific principles and supporting literature.
Introduction
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine is a secondary amine containing a chlorophenoxy moiety. The accurate quantification of such compounds in biological matrices is crucial in various stages of drug discovery and development, including pharmacokinetic, pharmacodynamic, and toxicological studies. The inherent chemical properties of this analyte, such as its basicity and moderate lipophilicity, present unique challenges for bioanalysis. A sensitive and selective analytical method is paramount for understanding its behavior in complex biological systems.
High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for bioanalytical quantification due to its superior sensitivity, specificity, and wide dynamic range. This application note details an optimized HPLC-MS/MS method tailored for the analysis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine in human plasma, a common and complex biological matrix.
Physicochemical Properties of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
A thorough understanding of the analyte's physicochemical properties is fundamental to developing a robust analytical method.
The predicted pKa suggests that the secondary amine group will be protonated at acidic pH, making it suitable for positive mode electrospray ionization (ESI) and influencing its retention behavior in reversed-phase chromatography. The predicted XlogP indicates moderate lipophilicity, suggesting good solubility in organic solvents and amenability to extraction from aqueous matrices.
HPLC-MS/MS Method Development
The development of a selective and sensitive HPLC-MS/MS method requires careful optimization of both chromatographic separation and mass spectrometric detection.
Chromatographic Conditions
Given the polar and basic nature of the analyte, a reversed-phase separation on a C18 column with an acidic mobile phase is a logical starting point. The acidic mobile phase ensures the analyte is in its protonated form, which can improve peak shape and retention on certain reversed-phase columns.
Rationale for Parameter Selection:
Column: A C18 column is a versatile and widely used stationary phase for the separation of a broad range of compounds, including moderately polar and basic analytes.[3][4]
Mobile Phase: An acidic mobile phase, such as water and acetonitrile with formic acid, is employed to promote the protonation of the secondary amine. This enhances interaction with the stationary phase and improves chromatographic peak shape.[5][6] Formic acid is also a volatile buffer, making it highly compatible with mass spectrometry.
Gradient Elution: A gradient elution is chosen to ensure efficient elution of the analyte and any potential metabolites, while also minimizing run time and maintaining good peak shape.
Mass Spectrometry Conditions
Electrospray ionization in the positive ion mode (ESI+) is selected due to the basic nature of the secondary amine, which is readily protonated.[7][8] Tandem mass spectrometry in the Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity for quantification.[9]
Predicted Fragmentation Pathway:
The protonated molecule [M+H]⁺ (m/z 200.08) is selected as the precursor ion. Collision-induced dissociation (CID) is expected to induce fragmentation primarily at the C-C bond alpha to the nitrogen atom and cleavage of the propyl chain.[10][11]
MRM Transitions:
Based on the predicted fragmentation, the following MRM transitions are proposed for quantification and confirmation.
Note: Collision energies should be optimized empirically on the specific mass spectrometer being used.
Sample Preparation Protocol
For the analysis of drugs in plasma, a simple and efficient sample preparation method is crucial for high-throughput applications. Protein precipitation is a widely used technique that effectively removes the majority of proteins from the plasma matrix.[12][13]
Materials:
Human plasma (with anticoagulant, e.g., K₂EDTA)
Acetonitrile (HPLC grade), chilled to -20 °C
Microcentrifuge tubes (1.5 mL)
Vortex mixer
Microcentrifuge
Step-by-Step Protocol:
Sample Aliquoting: Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.
Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the plasma sample.
Vortexing: Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.
Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4 °C to pellet the precipitated proteins.
Supernatant Transfer: Carefully transfer 200 µL of the clear supernatant to an HPLC vial with a low-volume insert.
Injection: Inject 5 µL of the supernatant into the HPLC-MS/MS system.
Method Validation Considerations
A full method validation should be performed according to the guidelines from regulatory agencies such as the FDA or EMA. Key validation parameters to be assessed include:
Selectivity and Specificity: Absence of interfering peaks at the retention time of the analyte and internal standard in blank plasma samples.
Linearity and Range: A calibration curve should be constructed over the expected concentration range, with a correlation coefficient (r²) of ≥ 0.99.
Accuracy and Precision: Intra- and inter-day accuracy and precision should be within ±15% (±20% at the Lower Limit of Quantification, LLOQ).
Matrix Effect: Assessment of the ion suppression or enhancement caused by the plasma matrix.
Recovery: The efficiency of the extraction procedure.
Stability: Analyte stability under various storage and handling conditions (freeze-thaw, bench-top, long-term).
Conclusion
This application note provides a comprehensive and scientifically grounded protocol for the HPLC-MS/MS analysis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine in human plasma. The described method is designed to be robust, sensitive, and suitable for high-throughput bioanalysis. The detailed explanation of the rationale behind the chosen parameters and the step-by-step protocols for both chromatography and sample preparation will enable researchers to readily implement and adapt this method for their specific needs in drug development and related research fields.
References
Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]
Kovács, B., et al. (2025). Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography. PMC. [Link]
Fekete, S., et al. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. NIH. [Link]
Harrison, A. G. (2025). Collision-induced dissociation mass spectra of protonated alkyl amines. ResearchGate. [Link]
Lee, J., et al. (2025). Impact of Protonation Sites on Collision-Induced Dissociation-MS/MS Using CIDMD Quantum Chemistry Modeling. PMC. [Link]
Dong, J., et al. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. LCGC International. [Link]
Wiley Online Library. (2023). The analysis of amines with different conjugated systems during electrospray ionization (ESI). ResearchGate. [Link]
Poon, T. C. W., et al. (2019). Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. PubMed. [Link]
O'Hair, R. A. J. (2007). Comparison of collision-induced dissociation and electron-induced dissociation of singly protonated aromatic amino acids, cystine and related simple peptides using a hybrid linear ion trap-FT-ICR mass spectrometer. PubMed. [Link]
eConference.io. (n.d.). Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS – 14337. eConference.io. [Link]
DeRuiter, J., & Noggle, F. (n.d.). Synthesis and Analytical Profiles for Regioisomeric and Isobaric Amines Related to MDMA, MDEA and MBDB: Differentiation of Drug. U.S. Department of Justice. [Link]
Agilent. (2018). Sample preparation in a bioanalytical workflow – part 1. YouTube. [Link]
Mandal, A. K., & Hati, S. (2017). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. PubMed Central. [Link]
Waters Corporation. (n.d.). Analysis of Pharmaceuticals and Pesticides in Bottled, Tap, and Surface Water Using ACQUITY UPLC Systems with 2D-LC Technology. Waters Corporation. [Link]
Lee, C. W., et al. (2012). Human blood plasma preparation for two-dimensional gel electrophoresis. PMC. [Link]
Uni Halle. (n.d.). Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag. Uni Halle. [Link]
Waters Corporation. (n.d.). Targeted MRM Screening for Toxicants in Biological Samples By UPLC-MS/MS. Waters Corporation. [Link]
LCGC International. (2023). Novel Liquid Chromatography–Tandem Mass Spectrometry Method for Analysis of 102 Pesticides and 5 Mycotoxins Regulated by the State of Colorado in Dried Hemp. LCGC International. [Link]
MDPI. (2022). UPLC-MS Analysis, Quantification of Compounds, and Comparison of Bioactivity of Methanol Extract and Its Fractions from Qiai (Artemisia argyi Lévl. et Van.). MDPI. [Link]
Agilent. (2012). High Sensitivity Detection of Pesticides in Water Using Online SPE Enrichment. Agilent. [Link]
Waters Corporation. (n.d.). Determination of Acidic Herbicides in Water Using Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. Waters Corporation. [Link]
Doc Brown's Chemistry. (2025). mass spectrum of methylamine CH5N CH3NH2 fragmentation pattern of m/z m/e ions for.... Doc Brown's Chemistry. [Link]
Shi, Y., et al. (2023). A UPLC-MS/MS methodological approach for the analysis of 75 phenethylamines and their derivatives in hair. PubMed. [Link]
PubMed. (n.d.). Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry and computational chemistry. PubMed. [Link]
Doc Brown's Chemistry. (n.d.). mass spectrum of propan-2-amine (2-aminopropane) C3H9N (CH3)2CHNH2 fragmentation pattern of m/z m/e ions for analysis and identification of isopropylamine 2-propylamine 2-propanamine image diagram doc brown's advanced organic chemistry revision notes. Doc Brown's Chemistry. [Link]
Application Note: Comprehensive NMR Spectroscopic Analysis of N-methyl-3-(2-chlorophenoxy)propan-1-amine
Abstract: This technical guide provides a detailed framework for the structural elucidation of N-methyl-3-(2-chlorophenoxy)propan-1-amine using Nuclear Magnetic Resonance (NMR) spectroscopy. We present optimized protocol...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: This technical guide provides a detailed framework for the structural elucidation of N-methyl-3-(2-chlorophenoxy)propan-1-amine using Nuclear Magnetic Resonance (NMR) spectroscopy. We present optimized protocols for sample preparation, data acquisition for one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC) experiments, and a comprehensive guide to spectral interpretation. This document is intended for researchers, scientists, and drug development professionals requiring robust analytical methods for the characterization of small organic molecules.
Introduction and Scientific Context
N-methyl-3-(2-chlorophenoxy)propan-1-amine is a substituted propylamine derivative. Molecules within this class often serve as important scaffolds or intermediates in medicinal chemistry and materials science. Accurate and unambiguous structural verification is a cornerstone of chemical research and development, for which NMR spectroscopy is the most powerful analytical technique.
The structural complexity of this molecule—featuring an aromatic ring, an ether linkage, and a secondary amine—gives rise to distinct and informative NMR spectra. However, the potential for signal overlap and complex splitting patterns necessitates a multi-faceted NMR approach. This guide explains the causality behind our experimental choices, moving from basic 1D experiments to advanced 2D correlations to build a self-validating system of analysis.
Molecular Structure and NMR-Active Environments
To interpret the NMR spectra, we must first deconstruct the molecule into its unique proton and carbon environments. The structure, with systematic labeling for NMR assignment, is shown below. Due to the asymmetry introduced by the chlorine atom on the phenyl ring, all four aromatic protons and all six aromatic carbons are chemically non-equivalent.
Caption: Labeled structure of the target molecule.
Carbon (¹³C) Environments: 10 unique signals are expected: 6 aromatic (C1-C6) and 4 aliphatic (C7, C8, C9, C10).
Experimental Protocols & Workflow
A systematic approach ensures data quality and simplifies interpretation. The workflow involves careful sample preparation followed by a hierarchical series of NMR experiments.
Caption: General experimental workflow for NMR analysis.
Protocol 1: Sample Preparation
The quality of the NMR spectrum is directly dependent on the quality of the sample.
Rationale: Deuterated solvents are used to avoid large, interfering solvent signals in the ¹H NMR spectrum and to provide a deuterium signal for the spectrometer's field-frequency lock, which ensures spectral stability.[1][2] Chloroform-d (CDCl₃) is an excellent first choice for many neutral organic molecules due to its good dissolving power and relatively low cost.[3][4] Filtering removes particulate matter that can degrade magnetic field homogeneity, leading to broadened spectral lines.[5]
Materials:
N-methyl-3-(2-chlorophenoxy)propan-1-amine (5-25 mg for ¹H NMR; 25-100 mg for ¹³C NMR)[6][7]
Pasteur pipette and glass wool or a syringe filter
Vial for dissolving the sample
Procedure:
Weigh the desired amount of the purified, dry sample into a small, clean vial.
Add approximately 0.6 mL of the chosen deuterated solvent (e.g., CDCl₃) to the vial and gently agitate to dissolve the sample completely.
Place a small plug of glass wool into a Pasteur pipette.
Filter the sample solution through the glass wool directly into the NMR tube to remove any suspended particles.
Cap the NMR tube securely and label it clearly.
Protocol 2: 1D NMR Data Acquisition
These experiments provide the fundamental information about the number of unique proton and carbon environments and their electronic surroundings.
Instrument: Standard 400 MHz (or higher) NMR Spectrometer
Reference: Tetramethylsilane (TMS) at 0.00 ppm. Residual solvent signals can also be used for calibration (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).[9]
¹H NMR Acquisition Parameters (Typical):
Pulse Program: zg30 (or similar standard 1D proton experiment)
Number of Scans (ns): 8 to 16 (adjust based on sample concentration)
Receiver Gain (rg): Set automatically (rga)
Acquisition Time (aq): ~2-4 seconds
Relaxation Delay (d1): 1-2 seconds
Spectral Width (sw): ~16 ppm (e.g., from -2 to 14 ppm)
¹³C{¹H} NMR Acquisition Parameters (Typical):
Pulse Program: zgpg30 (or similar proton-decoupled carbon experiment)
Number of Scans (ns): 1024 or higher (¹³C is much less sensitive than ¹H)
Receiver Gain (rg): Set automatically (rga)
Relaxation Delay (d1): 2 seconds
Spectral Width (sw): ~240 ppm (e.g., from -10 to 230 ppm)
Protocol 3: 2D NMR Data Acquisition
2D experiments are crucial for unambiguously assigning signals by revealing through-bond correlations.
¹H-¹H COSY (Correlation Spectroscopy):
Purpose: To identify protons that are spin-spin coupled, typically those separated by 2-3 bonds.[10] This is invaluable for tracing the connectivity of the aliphatic chain.
Pulse Program: cosygpqf (or similar gradient-selected COSY)
Number of Scans (ns): 2 to 4 per increment
Relaxation Delay (d1): 1.5 seconds
¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):
Purpose: To identify which protons are directly attached to which carbons (one-bond C-H correlation).[11][12] This experiment directly links the ¹H and ¹³C assignments.
Pulse Program: hsqcedetgpsp (or similar phase-sensitive, edited HSQC which can distinguish CH/CH₃ from CH₂ groups)
Number of Scans (ns): 4 to 8 per increment
Relaxation Delay (d1): 1.5 seconds
Spectral Analysis and Interpretation
Predicted ¹H NMR Spectrum
The chemical shift of a proton is dictated by its local electronic environment; electronegative atoms and aromatic rings cause significant deshielding (downfield shifts).[13][14]
Aromatic Region (δ ≈ 6.8 - 7.4 ppm): Four signals are expected, each integrating to 1H. The proton ortho to the chlorine (H_a) will likely be the most downfield due to the combined inductive effect of chlorine and the ether oxygen. The others will appear as complex doublets or triplets of doublets based on their ortho and meta coupling partners.
Ether Methylene (H_γ, δ ≈ 4.1 ppm): This group is directly attached to the highly electronegative oxygen atom, causing a strong downfield shift. It will appear as a triplet, split by the adjacent H_β protons (n+1 rule, 2+1=3).[15]
Amine Methylene (H_α, δ ≈ 2.8 ppm): This group is adjacent to the nitrogen atom. It will also be a triplet, split by the H_β protons.
Central Methylene (H_β, δ ≈ 2.1 ppm): This group is flanked by two other methylene groups (H_α and H_γ). It will be split by both, resulting in a complex multiplet, likely a pentet or triplet of triplets.
N-Methyl (H_Me, δ ≈ 2.5 ppm): This methyl group is attached to nitrogen. It is expected to be a singlet if there is no coupling to the N-H proton. In some cases, it can appear as a doublet.
N-H Amine (HN, variable δ ≈ 1-4 ppm): The chemical shift of this proton is highly variable and depends on concentration, solvent, and temperature. The peak is often broad due to quadrupole broadening from the ¹⁴N nucleus and chemical exchange. It may not show clear coupling.[16]
Predicted ¹³C NMR Spectrum
Aromatic Region (δ ≈ 110 - 155 ppm): Six distinct signals are expected. The carbon attached to the oxygen (C1) will be the most downfield (~155 ppm), and the carbon attached to the chlorine (C2) will also be significantly shifted (~125-130 ppm).
Ether Methylene (C7, δ ≈ 65-70 ppm): Downfield shift due to attachment to oxygen.
Amine Methylene (C9, δ ≈ 45-50 ppm): Shifted downfield by the adjacent nitrogen.
N-Methyl (C10, δ ≈ 35-40 ppm): Typical range for an N-methyl carbon.
Central Methylene (C8, δ ≈ 25-30 ppm): The most upfield of the aliphatic carbons, as it is furthest from the heteroatoms.
Using 2D NMR for Confirmation
The assignments predicted above are hypotheses that must be confirmed.
Caption: Expected COSY correlations for the aliphatic chain.
COSY Analysis: The COSY spectrum will show a cross-peak connecting the H_γ signal (~4.1 ppm) to the H_β signal (~2.1 ppm). A second cross-peak will connect the H_β signal to the H_α signal (~2.8 ppm). This confirms the O-CH₂-CH₂-CH₂-N connectivity.
HSQC Analysis: The HSQC spectrum provides the final piece of the puzzle. It will show a correlation peak for each proton and its directly bonded carbon. For example, the triplet at ~4.1 ppm in the ¹H spectrum will correlate to the carbon signal at ~65-70 ppm in the ¹³C spectrum, definitively assigning both as H_γ and C7, respectively. This is repeated for every C-H bond in the molecule.
Ensure the sample volume is correct (~0.6 mL). Check and adjust lock power and gain.
Low signal-to-noise
Sample is too dilute; insufficient number of scans.
Increase the number of scans. If possible, prepare a more concentrated sample.
Conclusion
This application note provides a robust and scientifically grounded methodology for the complete NMR spectroscopic characterization of N-methyl-3-(2-chlorophenoxy)propan-1-amine. By systematically employing 1D (¹H, ¹³C) and 2D (COSY, HSQC) NMR techniques, an unambiguous assignment of all proton and carbon signals can be achieved. The provided protocols and troubleshooting guide serve as a practical resource for researchers, ensuring high-quality, reproducible data for structural verification in a drug discovery or chemical development setting.
Application Notes and Protocols for the Purification of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
For correspondence: [Not Applicable] Abstract This comprehensive guide provides detailed application notes and robust protocols for the purification of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, a key intermediate in ph...
Author: BenchChem Technical Support Team. Date: January 2026
For correspondence: [Not Applicable]
Abstract
This comprehensive guide provides detailed application notes and robust protocols for the purification of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, a key intermediate in pharmaceutical synthesis. This document is intended for researchers, scientists, and drug development professionals. The methodologies described herein are grounded in established chemical principles and have been designed to ensure high purity and yield. This guide covers purification strategies including fractional vacuum distillation, acid-base extraction, and column chromatography, as well as methods for the formation and recrystallization of its hydrochloride salt. Furthermore, detailed protocols for purity assessment using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are provided.
Introduction: Understanding the Molecule and the Imperative for Purity
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine (CAS No. 883547-84-0) is an aromatic amine with the molecular formula C₁₀H₁₄ClNO and a molecular weight of 199.68 g/mol . Its structure, featuring a chlorinated phenoxy ring linked to a secondary amine via a propyl chain, makes it a valuable building block in the synthesis of various active pharmaceutical ingredients (APIs). The presence of impurities, even in trace amounts, can significantly impact the safety and efficacy of the final drug product. Therefore, robust and validated purification techniques are paramount.
The probable synthetic route for this compound involves the N-alkylation of 2-chlorophenol with a suitable propylamine derivative, such as 3-chloro-N-methylpropan-1-amine.[1] This synthesis can lead to several process-related impurities, including:
Unreacted Starting Materials: 2-chlorophenol and 3-chloro-N-methylpropan-1-amine.
Over-alkylation Products: Formation of a tertiary amine through reaction with another molecule of the alkylating agent.
Side-reaction Products: Impurities arising from undesired reactions of the functional groups present.
This guide will address the removal of these and other potential impurities through a series of logical and scientifically sound purification protocols.
Physicochemical Properties of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
A thorough understanding of the physicochemical properties of the target compound is essential for designing effective purification strategies.
Expected to be soluble in organic solvents like methanol, ethanol, dichloromethane, and ethyl acetate. The hydrochloride salt is expected to be soluble in water.
General amine properties
Purification Strategies: A Multi-faceted Approach
The choice of purification strategy depends on the scale of the synthesis and the nature of the impurities. A multi-step approach, combining different techniques, often yields the highest purity.
Figure 2: Workflow for the acid-base extraction of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Procedure:
Dissolution: Dissolve the crude amine in a water-immiscible organic solvent such as ethyl acetate or dichloromethane.
Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid. Repeat the extraction 2-3 times.
Combine Aqueous Layers: Combine the acidic aqueous layers containing the amine hydrochloride salt.
Wash Organic Layer (Optional): The original organic layer, containing neutral impurities, can be discarded or washed with brine and dried if recovery of other components is desired.
Basification: Cool the combined aqueous layers in an ice bath and slowly add 1M sodium hydroxide solution with stirring until the pH is basic (pH > 10). The free amine will precipitate or form an oily layer.
Back-Extraction: Extract the liberated free amine with a fresh portion of organic solvent (e.g., ethyl acetate or dichloromethane). Repeat the extraction 2-3 times.
Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the purified free amine.
Protocol 3: Hydrochloride Salt Formation and Recrystallization
Converting the amine to its hydrochloride salt can be an excellent method for purification, as the salt is often a crystalline solid that can be purified by recrystallization.
Rationale: The hydrochloride salt of an amine generally has higher crystallinity and lower solubility in many organic solvents compared to the free base, facilitating purification by recrystallization.
Procedure for Salt Formation:
Dissolve the purified free base in a suitable anhydrous solvent (e.g., diethyl ether, ethyl acetate, or isopropanol).
Slowly bubble anhydrous hydrogen chloride gas through the solution, or add a solution of HCl in a suitable solvent (e.g., HCl in diethyl ether or isopropanol) dropwise with stirring.
The hydrochloride salt will precipitate.
Collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum.
Procedure for Recrystallization:
Solvent Selection: Determine a suitable solvent or solvent mixture for recrystallization. Ideal solvents will dissolve the salt at elevated temperatures but not at room temperature. Common choices include ethanol, methanol, isopropanol, or mixtures with less polar solvents like ethyl acetate or heptane.
Dissolution: Dissolve the crude hydrochloride salt in the minimum amount of boiling solvent.
Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration.
Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.
Isolation: Collect the pure crystals by vacuum filtration.
Washing and Drying: Wash the crystals with a small amount of the cold recrystallization solvent and dry them in a vacuum oven.
Protocol 4: Column Chromatography
For small-scale purification or removal of closely related impurities, column chromatography can be highly effective.
Rationale: This technique separates compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase.
Stationary Phase:
Silica Gel: Standard choice, but the acidic nature can cause tailing of basic amines.
Alumina (basic or neutral): A good alternative to silica gel for amines.
Amine-functionalized Silica: Often provides excellent separation of amines with minimal tailing.
Mobile Phase:
A gradient of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate, dichloromethane, or methanol) is typically used. The addition of a small amount of a basic modifier like triethylamine (0.1-1%) to the mobile phase can significantly improve peak shape on silica gel by competing with the amine for active sites.
Procedure:
Column Packing: Pack a glass column with the chosen stationary phase as a slurry in the initial mobile phase.
Sample Loading: Dissolve the crude amine in a minimal amount of the mobile phase and load it onto the column. Alternatively, adsorb the sample onto a small amount of the stationary phase and load the dry powder onto the column.
Elution: Elute the column with the mobile phase, gradually increasing the polarity if a gradient is used.
Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing the pure product.
Concentration: Combine the pure fractions and remove the solvent under reduced pressure.
Purity Assessment: Validating the Outcome
Rigorous analytical testing is essential to confirm the purity of the final product.
High-Performance Liquid Chromatography (HPLC)
Principle: HPLC separates components of a mixture based on their interactions with a stationary phase and a liquid mobile phase under high pressure.
Suggested HPLC Method:
Column: A C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm) is a good starting point.
Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer at a controlled pH) and an organic solvent like acetonitrile or methanol.
Detection: UV detection at a wavelength where the aromatic ring absorbs (e.g., 220-280 nm).
Sample Preparation: Dissolve a small, accurately weighed amount of the purified compound in the mobile phase or a suitable solvent.
A typical gradient might start with a higher percentage of the aqueous phase and ramp up to a higher percentage of the organic phase to elute the compound.
Gas Chromatography-Mass Spectrometry (GC-MS)
Principle: GC separates volatile compounds based on their boiling points and interactions with a stationary phase. The separated compounds are then ionized and fragmented in the mass spectrometer, providing a unique mass spectrum for identification.
Suggested GC-MS Method:
Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl polysiloxane).
Carrier Gas: Helium at a constant flow rate.
Injection: Split or splitless injection of a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).
Temperature Program: A temperature gradient starting at a lower temperature and ramping up to a higher temperature to ensure separation of impurities with different volatilities.
MS Detection: Electron ionization (EI) at 70 eV.
The resulting mass spectrum should show a molecular ion peak corresponding to the mass of the compound and a characteristic fragmentation pattern.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: NMR provides detailed information about the structure and purity of a molecule by observing the magnetic properties of atomic nuclei.
¹H NMR: Will confirm the presence and connectivity of all hydrogen atoms in the molecule. The integration of the peaks should correspond to the number of protons in each environment. Impurities will present as additional peaks.
¹³C NMR: Will show a peak for each unique carbon atom in the molecule, confirming the carbon skeleton.
Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are common solvents.
Conclusion
The purification of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine is a critical step in the synthesis of various pharmaceutical compounds. The choice of purification method will depend on the specific impurities present and the desired scale of operation. A combination of the techniques described in this guide, such as an initial distillation followed by acid-base extraction and final purification via salt recrystallization, can lead to a product of high purity. Rigorous analytical characterization by HPLC, GC-MS, and NMR is essential to confirm the identity and purity of the final product, ensuring its suitability for downstream applications in drug development.
References
Waters Corporation. (n.d.). Rapid Analysis of Carcinogenic Aromatic Amines Using the ACQUITY UPLC H-Class SQD System With Empower 3 Software. Retrieved from [Link]
PubChem. (n.d.). 3-chloro-N-methylpropan-1-amine. Retrieved from [Link]
Google Patents. (n.d.). Process for making 3-amino-2-chloro-4-methylpyridine.
MDPI. (2022). A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. Molecules, 27(23), 8238. Retrieved from [Link]
NIH. (n.d.). A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel. Indian Journal of Pharmaceutical Sciences, 72(4), 427–432. Retrieved from [Link]
Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of methylamine CH5N CH3NH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methylamine 1-H nmr explaining spin-spin coupling for line splitting. Retrieved from [Link]
Application Notes and Protocols for the N-Alkylation of 3-(2-chlorophenoxy)propan-1-amine
Abstract This comprehensive guide provides detailed protocols and expert insights for the N-alkylation of 3-(2-chlorophenoxy)propan-1-amine, a key intermediate in the synthesis of various pharmaceutical compounds. We wil...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This comprehensive guide provides detailed protocols and expert insights for the N-alkylation of 3-(2-chlorophenoxy)propan-1-amine, a key intermediate in the synthesis of various pharmaceutical compounds. We will explore two primary, field-proven methods: direct alkylation with alkyl halides and reductive amination. The causality behind experimental choices, self-validating system designs for protocols, and in-depth troubleshooting are central to this guide, ensuring researchers, scientists, and drug development professionals can achieve efficient and selective synthesis of N-alkylated products.
Introduction: The Synthetic Challenge and Strategic Approaches
The N-alkylation of primary amines is a fundamental transformation in organic synthesis, leading to the formation of secondary and tertiary amines that are prevalent in a vast array of pharmaceuticals, agrochemicals, and fine chemicals.[1] 3-(2-chlorophenoxy)propan-1-amine is a valuable building block, and its N-alkylation opens avenues to novel molecular scaffolds. However, the direct alkylation of primary amines with alkyl halides is often plagued by a lack of selectivity, leading to mixtures of mono- and di-alkylated products, and in some cases, quaternary ammonium salts.[2][3] This "runaway" reaction occurs because the product secondary amine is often more nucleophilic than the starting primary amine.[2]
To overcome this challenge, two principal strategies are presented herein:
Direct Alkylation under Controlled Conditions: This classic approach involves the reaction of the primary amine with an alkyl halide. While seemingly straightforward, careful control of stoichiometry, temperature, and the choice of base is crucial to favor mono-alkylation.[1][3]
Reductive Amination: A highly versatile and often preferred method, reductive amination involves the reaction of the primary amine with a carbonyl compound (an aldehyde or ketone) to form an imine intermediate, which is then reduced in situ to the desired secondary amine.[1][4][5] This one-pot procedure offers excellent control over the degree of alkylation, as the imine forms only once on the primary amine.[4]
This guide will provide detailed, step-by-step protocols for both methods, enabling you to select the most appropriate strategy based on your target molecule and available resources.
Chemical Profile: 3-(2-chlorophenoxy)propan-1-amine
A thorough understanding of the starting material is paramount for successful synthesis.
Property
Value
Source
Molecular Formula
C9H12ClNO
ChemScene
Molecular Weight
185.65 g/mol
ChemScene
Appearance
Not specified; likely a liquid or low-melting solid
General chemical knowledge
Solubility
Soluble in common organic solvents like methanol, ethanol, dichloromethane, and ethyl acetate.[6]
General chemical principles
Storage
Store in a cool, dry, well-ventilated area away from incompatible substances.
General laboratory safety guidelines
Protocol I: Direct N-Alkylation with Alkyl Halides
This protocol details a method for the selective mono-alkylation of 3-(2-chlorophenoxy)propan-1-amine using an alkyl halide. The key to success lies in the careful control of reaction parameters to minimize over-alkylation.
Underlying Principles and Rationale
The reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon of thealkyl halide.[2][7] A base is required to neutralize the hydrohalic acid byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic. The choice of a mild, non-nucleophilic base is critical to avoid side reactions. We will utilize potassium carbonate (K2CO3), a common and effective base for this transformation.[3] Acetonitrile is chosen as the solvent due to its polar aprotic nature, which facilitates SN2 reactions.
Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)
Silica gel for column chromatography
Procedure:
Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 3-(2-chlorophenoxy)propan-1-amine (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).
Solvent Addition: Add anhydrous acetonitrile to the flask to achieve a concentration of approximately 0.1-0.5 M of the amine.
Addition of Alkylating Agent: While stirring the suspension, add the alkyl halide (1.0-1.2 eq.) dropwise at room temperature.
Reaction: Stir the reaction mixture at room temperature. Gentle heating (e.g., 40-50 °C) may be necessary for less reactive alkyl halides.
Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting amine is consumed.
Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Rinse the filter cake with a small amount of acetonitrile.
Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.[1]
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.[1]
Protocol II: Reductive Amination
This protocol offers a more controlled approach to mono-alkylation, particularly when over-alkylation is a significant concern with the direct alkylation method.
Mechanistic Rationale
Reductive amination is a two-step, one-pot process.[4] First, the primary amine reacts with a carbonyl compound (aldehyde or ketone) to form a hemiaminal, which then dehydrates to an imine intermediate.[5] In the second step, a reducing agent, added in situ, selectively reduces the imine to the corresponding secondary amine.[4][5] Sodium triacetoxyborohydride (NaBH(OAc)3) is an excellent choice of reducing agent for this transformation as it is mild enough not to reduce the starting aldehyde or ketone and is effective under weakly acidic conditions that favor imine formation.[1][8]
Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)
Silica gel for column chromatography
Procedure:
Reaction Setup: In a round-bottom flask, dissolve 3-(2-chlorophenoxy)propan-1-amine (1.0 eq.) and the aldehyde or ketone (1.0-1.2 eq.) in anhydrous dichloromethane or 1,2-dichloroethane.[1]
Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate imine formation. For less reactive carbonyls, a catalytic amount of acetic acid can be added.
Reduction: To the stirred solution, add sodium triacetoxyborohydride (1.5 eq.) portion-wise. The reaction is typically exothermic, so maintain the temperature at or below room temperature.
Reaction Completion: Continue stirring at room temperature until the reaction is complete, as monitored by TLC or LC-MS (typically 2-24 hours).[1]
Work-up: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.[1] Stir vigorously for 15-30 minutes.
Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane. Combine the organic layers.
Washing: Wash the combined organic layers with water and then brine.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system to yield the pure N-alkylated amine.[1]
Troubleshooting and Expert Recommendations
Issue
Possible Cause(s)
Suggested Solution(s)
Low or no product formation (Direct Alkylation)
Inactive alkyl halide; Insufficiently strong base; Amine salt formation.
Check the purity of the alkyl halide. Use a stronger base like cesium carbonate.[7][9] Ensure anhydrous conditions.
Significant over-alkylation (Direct Alkylation)
High reaction temperature; Excess alkyl halide.
Perform the reaction at a lower temperature (0 °C to room temperature). Use a stoichiometric amount of the alkyl halide (1.0 eq.).[1]
Add a catalytic amount of acetic acid to promote imine formation. Use freshly opened sodium triacetoxyborohydride.
Unreacted starting material
Insufficient reaction time; Steric hindrance.
Allow the reaction to stir for a longer period. Consider a more reactive alkylating agent or a less sterically hindered carbonyl compound.
Difficult purification
Close polarity of product and byproducts.
Optimize the column chromatography eluent system. Consider derivatization of the product to alter its polarity for easier separation.
Conclusion
The N-alkylation of 3-(2-chlorophenoxy)propan-1-amine is a critical transformation for the synthesis of a diverse range of biologically active molecules. This guide has provided two robust and reliable protocols for achieving this transformation: direct alkylation and reductive amination. By understanding the underlying chemical principles and carefully controlling the reaction conditions as detailed in these protocols, researchers can confidently and efficiently synthesize their target N-alkylated products. The choice between the two methods will depend on the specific substrate, desired scale, and the potential for over-alkylation. For selective mono-alkylation, reductive amination is often the superior choice.
References
Master Organic Chemistry. (2017, May 26). Alkylation of Amines (Sucks!). [Link]
YouTube. (2020, November 2). Alkylation of Amines, Part 1: with Alkyl Halides. [Link]
National Center for Biotechnology Information. (2023, November 30). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. [Link]
Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. [Link]
CCS Chemistry. (2025, July 11). Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols. [Link]
Royal Society of Chemistry. (2023, December 15). Chapter 2: Synthetic Methods for Alkyl Amines. In Sustainable Catalysis in Amine Synthesis. [Link]
Organic Chemistry Portal. (n.d.). Arylamine synthesis by amination (alkylation). [Link]
Application Notes & Protocols: The Use of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine as a Versatile Precursor for Novel Compound Synthesis
Abstract This document provides a comprehensive technical guide on the synthetic utility of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, a key intermediate possessing a reactive secondary amine and a functionalized aromat...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document provides a comprehensive technical guide on the synthetic utility of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, a key intermediate possessing a reactive secondary amine and a functionalized aromatic ring. We explore its application as a precursor for synthesizing diverse molecular scaffolds relevant to pharmaceutical and materials science research. The protocols herein are designed to be robust and reproducible, with an emphasis on explaining the underlying chemical principles and rationale for procedural choices. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile building block in their discovery programs.
Introduction: Unlocking the Potential of a Bifunctional Precursor
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine is a structurally interesting molecule that serves as an excellent starting point for chemical library synthesis. Its bifunctional nature, characterized by a nucleophilic secondary amine and a modifiable 2-chlorophenoxy moiety, allows for orthogonal chemical transformations.
The Secondary Amine: The N-methyl group provides steric hindrance that can influence reactivity compared to a primary amine, yet it remains a potent nucleophile. This site is the primary handle for transformations such as amidation, reductive amination, and N-arylation to build out complex side chains and introduce diverse functional groups.
The 2-Chlorophenoxy Group: The chloro-substituted aromatic ring is a classic handle for modern cross-coupling reactions. The chlorine atom, while less reactive than bromine or iodine, can be effectively functionalized using advanced catalytic systems, enabling the introduction of new aryl, alkyl, or heteroaryl groups. This allows for the exploration of structure-activity relationships (SAR) by modifying the "head" of the molecule.
This guide will detail validated protocols for leveraging both reactive sites to generate novel compounds with high efficiency and purity.
Synthetic Pathways & Core Protocols
We will now explore several high-impact synthetic transformations starting from [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. Each section provides the theoretical background, a detailed step-by-step protocol, and the rationale for the chosen conditions.
Pathway A: Amide Bond Formation for Library Synthesis
The most direct modification of the secondary amine is the formation of an amide bond. This reaction is fundamental in medicinal chemistry for creating compounds that mimic peptide bonds and engage with biological targets. We recommend using modern coupling agents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), which are highly efficient and minimize side reactions.
Rationale for Method Selection:
HATU is chosen over traditional carbodiimide reagents (e.g., DCC, EDC) due to its superior performance in coupling secondary amines, which can be sterically hindered. It operates under mild conditions, proceeds at a high rate, and the byproducts are water-soluble, simplifying purification. The inclusion of a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) is crucial to neutralize the hexafluorophosphate salt and to scavenge the HCl generated during the reaction without competing in the coupling.
Experimental Protocol: Synthesis of N-Methyl-N-[3-(2-chlorophenoxy)propyl]-benzamide
Reagent Preparation: In a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve [3-(2-Chloro-phenoxy)-propyl]-methyl-amine (1.0 eq, e.g., 200 mg) and benzoic acid (1.1 eq) in anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) (approx. 0.1 M concentration).
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) to the solution and stir for 5 minutes at room temperature.
Coupling Agent Addition: Add HATU (1.2 eq) to the mixture in one portion.
Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed (typically 2-4 hours).
Work-up:
Dilute the reaction mixture with Ethyl Acetate.
Wash sequentially with 1 M HCl (to remove excess DIPEA), saturated NaHCO₃ solution (to remove excess acid), and finally with brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the resulting crude amide by flash column chromatography on silica gel using a suitable eluent system (e.g., Hexane:Ethyl Acetate gradient).
Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and HRMS.
Data Presentation: Representative Amide Couplings
Carboxylic Acid Partner
Coupling Agent
Yield (%)
Purity (LC-MS)
Benzoic Acid
HATU
92%
>98%
4-Methoxybenzoic Acid
HATU
89%
>99%
Thiophene-2-carboxylic acid
HATU
85%
>97%
Workflow Visualization: Amide Coupling
Below is a diagram illustrating the general workflow for the amide coupling protocol.
Caption: Workflow for HATU-mediated amide coupling.
To modify the aromatic ring, the Suzuki-Miyaura cross-coupling reaction is an exceptionally powerful tool for forming new carbon-carbon bonds. This reaction allows for the coupling of the aryl chloride with a wide variety of boronic acids or esters, introducing new aryl or vinyl substituents.
Rationale for Method Selection:
While aryl chlorides are less reactive than bromides or iodides, modern palladium catalysts with specialized phosphine ligands can achieve high yields. We select a Buchwald-type ligand (e.g., SPhos) or a PEPPSI-type catalyst, which are known to be highly effective for activating the C-Cl bond. The use of a strong base like potassium phosphate (K₃PO₄) is essential for the catalytic cycle to proceed.
Experimental Protocol: Synthesis of N-Methyl-N-[3-(2-biphenyl-yloxy)propyl]-amine
Inert Atmosphere: Assemble a Schlenk flask or a vial with a stir bar, and dry it thoroughly. Place it under an inert atmosphere (Argon is preferred).
Reagent Addition: To the flask, add [3-(2-Chloro-phenoxy)-propyl]-methyl-amine (1.0 eq), phenylboronic acid (1.5 eq), potassium phosphate (K₃PO₄, 3.0 eq), and the Palladium catalyst/ligand system (e.g., Pd₂(dba)₃ (2 mol%) and SPhos (4 mol%)).
Solvent Addition: Add an anhydrous, degassed solvent system. A mixture of toluene and water (e.g., 10:1) is often effective.
Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir vigorously.
Monitoring: Monitor the reaction's progress by LC-MS. The disappearance of the starting material usually indicates completion (typically 12-24 hours).
Work-up:
Cool the reaction to room temperature and dilute with Ethyl Acetate.
Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts.
Wash the filtrate with water and then brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.
Purification: Purify the crude product via flash column chromatography to obtain the desired biphenyl derivative.
Characterization: Confirm the structure using NMR and HRMS.
Logical Relationship: Suzuki-Miyaura Catalytic Cycle
The following diagram outlines the key steps in the Suzuki-Miyaura catalytic cycle.
The true power of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine as a precursor lies in the ability to perform sequential, or orthogonal, modifications. For instance, one can first perform the Suzuki coupling on the aryl chloride and then use the newly installed functional group or the existing amine for a subsequent reaction.
Example Orthogonal Strategy:
Step 1 (C-C Coupling): Perform a Suzuki reaction to couple a 4-formylphenylboronic acid to the 2-chloro position. This introduces an aldehyde functionality.
Step 2 (C-N Formation): Use the secondary amine on the propyl chain to perform an intramolecular reductive amination with the newly installed aldehyde, leading to the formation of a novel heterocyclic scaffold.
This approach enables the rapid construction of complex, three-dimensional molecules from a simple, readily available precursor.
Safety & Handling
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine: Handle in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation and contact with skin.
Reagents: Many reagents used in these protocols (e.g., HATU, Palladium catalysts, DIPEA) are hazardous. Consult the Safety Data Sheet (SDS) for each chemical before use.
Inert Atmosphere: Reactions requiring an inert atmosphere must be handled with care to prevent fire hazards associated with pyrophoric reagents or catalyst systems.
Conclusion
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine is a highly valuable and versatile precursor for the synthesis of novel compounds. By leveraging the distinct reactivity of its secondary amine and aryl chloride moieties, researchers can access a wide array of chemical structures through robust and well-established protocols such as amide coupling and Suzuki-Miyaura cross-coupling. The potential for orthogonal synthesis further expands its utility, making it a powerful tool in the arsenal of medicinal and materials chemists.
References
Title: HATU: A Potent Coupling Reagent for Amide Bond Formation
Source: Chemical Communications, Royal Society of Chemistry
URL: [Link]
Title: Comprehensive Organic Name Reactions and Reagents (Reference for Coupling Reagents)
Source: Wiley Online Library
URL: [Link]
Title: The Suzuki-Miyaura Cross-Coupling Reaction: A Mechanistic Perspective
Source: Accounts of Chemical Research, American Chemical Society
URL: [Link]
Title: Biaryl Phosphine Ligands in Palladium-Catalyzed Amidation
Source: Organic Letters, American Chemical Society
URL: [Link]
Title: PEPPSI: A Readily Available, Air-Stable, and Versatile Catalyst for C-C and C-N Bond Formation
Source: Organometallics, American Chemical Society
URL: [Link]
Method
Application Note: A Guide to In Vitro Assay Development for Phenoxy-propyl-amine Compounds
Abstract The phenoxy-propyl-amine scaffold is a cornerstone in modern pharmacology, forming the structural basis for numerous clinically significant drugs, including selective serotonin reuptake inhibitors (SSRIs) like F...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
The phenoxy-propyl-amine scaffold is a cornerstone in modern pharmacology, forming the structural basis for numerous clinically significant drugs, including selective serotonin reuptake inhibitors (SSRIs) like Fluoxetine and norepinephrine reuptake inhibitors (NRIs) like Atomoxetine.[1][2] The therapeutic efficacy of this chemical class stems from its interaction with critical central nervous system targets, primarily monoamine transporters and G-Protein Coupled Receptors (GPCRs).[1][2] This guide provides a comprehensive framework for the development of robust in vitro assays to characterize phenoxy-propyl-amine compounds. We will detail the core principles, step-by-step protocols, and data interpretation strategies necessary to elucidate compound potency, selectivity, and mechanism of action, ensuring a rigorous and reliable preclinical drug discovery cascade.
Foundational Principles of Assay Development
A successful in vitro assay strategy is not merely a collection of protocols; it is a self-validating system built on a foundation of scientific rigor. The goal is to generate reproducible data that reliably predicts a compound's biological activity.
The Rationale: Target-Based Discovery
For phenoxy-propyl-amine compounds, a target-based drug discovery (TDD) approach is most effective, as the primary molecular targets are well-established.[3] This strategy focuses on measuring the direct interaction of a compound with its purified or recombinantly expressed target (e.g., a receptor or transporter), allowing for a precise determination of affinity and functional modulation.
The Mandate: Assay Validation & Quality Control
Assay validation is the formal process of confirming that an analytical procedure is suitable for its intended purpose.[4][5] Adherence to guidelines from regulatory bodies like the FDA provides a framework for this process.[5][6][7][8] Before screening any compounds, the assay's performance must be characterized using key statistical metrics.
Table 1: Key Assay Quality Control & Validation Parameters
Parameter
Definition
Acceptance Criteria (Typical)
Rationale & Causality
Z'-Factor
A statistical measure of assay quality, reflecting the dynamic range and data variation.[9]
Z' ≥ 0.5
A Z'-factor below 0.5 indicates that the separation between positive and negative controls is insufficient to reliably identify "hits". This is a critical go/no-go criterion for HTS.
Signal-to-Background (S/B)
The ratio of the mean signal of the positive control to the mean signal of the negative control.[9]
S/B ≥ 3
A low S/B ratio suggests a narrow dynamic range, making it difficult to discern true compound effects from background noise.
Precision (%CV)
The coefficient of variation, measuring the relative variability of replicate measurements.
Intra-assay CV ≤ 10%; Inter-assay CV ≤ 15%
High CV indicates poor reproducibility. This can be caused by inconsistent liquid handling, reagent instability, or cellular response variability.
Accuracy
The closeness of a measured value to a known or accepted reference value.[6]
%Recovery of 80-120%
For quantitative assays, accuracy ensures that the measured potency (e.g., IC50) of a reference compound is consistent with established literature values.
| Specificity | The ability of the assay to assess unequivocally the analyte in the presence of components that may be expected to be present.[6] | No interference from vehicle (e.g., DMSO) | This ensures the measured signal is a direct result of the compound's interaction with the target, not an artifact of the assay system. |
Caption: General workflow for in vitro assay development and compound screening.
Primary Target Assays: Monoamine Transporters
Monoamine transporters (MATs), such as the serotonin transporter (SERT) and norepinephrine transporter (NET), are the primary targets for many phenoxy-propyl-amine drugs.[10][11] Assays must quantify a compound's ability to first bind to the transporter and second, to inhibit its function.
Protocol 1: Radioligand Competition Binding Assay for MATs
This assay determines a compound's binding affinity (Kᵢ) by measuring its ability to displace a known radiolabeled ligand from the transporter.[10][11]
Principle: The assay operates on the principle of competitive binding. A fixed concentration of a high-affinity radioligand (e.g., [³H]-citalopram for SERT) is incubated with a membrane preparation containing the transporter. The unlabeled test compound competes for the same binding site. The amount of radioactivity bound to the membrane is inversely proportional to the affinity of the test compound.
Materials:
Cell membranes from HEK293 or CHO cells stably expressing the human transporter (hSERT, hNET, etc.).
Radioligand (e.g., [³H]-citalopram for SERT, [³H]-nisoxetine for NET).
Binding Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.
Non-specific competitor: A high concentration (e.g., 10 µM) of a known, potent inhibitor (e.g., unlabeled citalopram).
96-well filter plates (e.g., GF/C filters).
Scintillation fluid and a microplate scintillation counter.
Step-by-Step Procedure:
Compound Plating: Prepare serial dilutions of the phenoxy-propyl-amine test compounds in binding buffer and add 50 µL to the wells of a 96-well plate.
Reagent Preparation: Thaw cell membranes on ice and resuspend in ice-cold binding buffer to a final concentration of 5-20 µg protein per well.[12] Prepare the radioligand solution in binding buffer at 2x the final desired concentration (typically at or near its K𝘥).
Assay Incubation:
Total Binding Wells: Add 50 µL of buffer.
Non-Specific Binding (NSB) Wells: Add 50 µL of the non-specific competitor solution.
Test Compound Wells: Already contain 50 µL of the compound dilutions.
Add 100 µL of the diluted cell membrane suspension to all wells.
Add 50 µL of the 2x radioligand solution to all wells to initiate the binding reaction. The final volume should be 200 µL.
Incubate the plate for 60-90 minutes at room temperature with gentle agitation.[12]
Harvesting: Rapidly aspirate the contents of the plate onto the filter mat using a cell harvester, followed by 3-4 washes with ice-cold wash buffer (binding buffer can be used). This separates the membrane-bound radioligand from the unbound.
Detection: Dry the filter mat, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.
Data Analysis:
Calculate Specific Binding: Specific Binding (CPM) = Total Binding (CPM) - NSB (CPM).
Plot the % inhibition (relative to specific binding) against the log concentration of the test compound.
Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC₅₀ value.
Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and K𝘥 is its dissociation constant.[12]
This functional assay measures the direct inhibition of transporter activity in a more physiologically relevant matrix.[13]
Principle: Synaptosomes are resealed nerve terminals that contain functional monoamine transporters. This assay measures the ability of a test compound to block the uptake of a radiolabeled neurotransmitter (e.g., [³H]-serotonin) into this preparation.[13]
Materials:
Fresh or frozen rat brain tissue (striatum or cortex).
Sucrose Buffer: 0.32 M Sucrose, 10 mM HEPES, pH 7.4.
Krebs-Henseleit Buffer (KHB).
Radiolabeled substrate: [³H]-Serotonin (for SERT) or [³H]-Norepinephrine (for NET).
Reference inhibitors (e.g., Fluoxetine for SERT, Desipramine for NET).
Step-by-Step Procedure:
Synaptosome Preparation: Homogenize brain tissue in ice-cold Sucrose Buffer. Centrifuge the homogenate at low speed to remove nuclei and debris. Centrifuge the resulting supernatant at high speed to pellet the crude synaptosomes. Resuspend the pellet in KHB.
Assay Setup: In a 96-well plate, pre-incubate the synaptosome suspension (approx. 50-100 µg protein) with various concentrations of the test compound for 10-15 minutes at 37°C.[13]
Initiate Uptake: Add the radiolabeled substrate (e.g., [³H]-Serotonin to a final concentration of ~10 nM) to initiate the uptake reaction.[13]
Incubation: Incubate for a short period (e.g., 5-10 minutes) at 37°C. The short incubation time is critical to ensure measurement of initial uptake rates and to prevent metabolism of the substrate.
Terminate Uptake: Stop the reaction by rapid filtration over a filter plate and wash with ice-cold KHB.
Detection: Determine the amount of radioactivity trapped inside the synaptosomes via scintillation counting.
Data Analysis:
Define 100% uptake in vehicle-treated wells and 0% uptake in wells treated with a saturating concentration of a known inhibitor (non-specific uptake).
Calculate the % inhibition for each test compound concentration.
Plot the % inhibition against the log concentration of the compound and fit the curve to determine the IC₅₀ value.
Many phenoxy-propyl-amines exhibit activity at GPCRs, often as an "off-target" effect that must be characterized. Key assays measure binding affinity and functional modulation of second messenger pathways.[14][15][16]
Caption: Simplified Gs/Gi-coupled GPCR signaling cascade leading to cAMP modulation.
This protocol is conceptually identical to the MAT binding assay but uses membranes expressing a specific GPCR target.[17][18]
Principle: To determine the Kᵢ of a test compound at a specific GPCR (e.g., 5-HT₂ₐ receptor) by measuring its ability to displace a known selective radiolabeled antagonist (e.g., [³H]-ketanserin).[17][18]
Procedure: The step-by-step procedure mirrors Protocol 1, with the following key substitutions:
Cell Membranes: Use membranes from cells overexpressing the specific GPCR of interest.
Radioligand: Use a radioligand known to be specific for the target GPCR.
Non-specific Competitor: Use a high concentration of a known unlabeled ligand for that specific receptor.
Data Analysis: The analysis is identical to that described in Protocol 1 to yield a Kᵢ value for the GPCR target.
Protocol 4: cAMP Second Messenger Functional Assay (Luminescence-Based)
This is a homogeneous ("mix-and-read") functional assay to measure increases (via Gₛ-coupling) or decreases (via Gᵢ-coupling) in intracellular cyclic AMP (cAMP).[19][20][21]
Principle: The assay uses cells expressing the target GPCR. For Gᵢ-coupled receptors, adenylyl cyclase is first stimulated with forskolin to generate a high basal level of cAMP. The test compound's ability to activate the Gᵢ pathway and inhibit adenylyl cyclase leads to a decrease in the cAMP signal. The amount of cAMP is measured using a bioluminescent detection system where light output is inversely proportional to the amount of cAMP present.[19]
Materials:
CHO or HEK293 cells stably expressing the Gᵢ-coupled GPCR of interest.
Assay Buffer (e.g., HBSS with 5mM HEPES, 0.1% BSA).
Forskolin (adenylyl cyclase activator).
cAMP-Glo™ Assay Kit (or equivalent).
Step-by-Step Procedure:
Cell Plating: Seed cells in a white, opaque 96-well or 384-well plate and grow to confluence.
Compound Addition: Remove culture medium and replace with assay buffer. Add serial dilutions of the test compounds. For antagonist screening, add the test compounds first, then add a known agonist at its EC₈₀ concentration.
Stimulation (for Gᵢ): Add a fixed concentration of forskolin to all wells to stimulate cAMP production. Incubate for 15-30 minutes at 37°C.
Cell Lysis & Detection: Add the cAMP detection reagent (which contains a lysis buffer and the kinase components) as per the manufacturer's protocol.[19] This stops the reaction and initiates the cAMP measurement process.
Luciferase Reaction: Add the kinase-glo reagent, which contains the luciferase enzyme. The amount of ATP remaining after the PKA reaction is converted to light. Incubate in the dark for 10-20 minutes.
Measurement: Read the luminescence signal on a plate reader.
Data Analysis:
The raw luminescence signal is inversely proportional to the cAMP concentration.
For agonists (at Gᵢ receptors), plot the luminescence signal against the log concentration of the compound to determine the EC₅₀ (the concentration that produces 50% of the maximum increase in signal, corresponding to a decrease in cAMP).
For antagonists, plot the luminescence signal against the log concentration of the compound to determine the IC₅₀ (the concentration that inhibits 50% of the agonist response).
It is crucial to profile phenoxy-propyl-amines for inhibitory activity against MAO-A and MAO-B, as this can lead to undesirable drug-drug interactions.[22][23][24]
Protocol 5: Fluorometric MAO-A/B Inhibition Assay
This is a simple, continuous assay that measures the activity of MAO by detecting the production of hydrogen peroxide (H₂O₂).[25][26][27]
Principle: MAO enzymes catalyze the oxidative deamination of their substrates, producing an aldehyde, ammonia, and H₂O₂.[26] In this assay, the H₂O₂ byproduct reacts with a probe (e.g., Amplex Red) in the presence of horseradish peroxidase (HRP) to produce a highly fluorescent product, resorufin. The rate of fluorescence increase is directly proportional to MAO activity.
Assay Setup: In a black, flat-bottom 96-well plate, add test compounds at various concentrations.
Enzyme Addition: Add either MAO-A or MAO-B enzyme to the wells and incubate for 10-15 minutes at 37°C to allow the inhibitor to bind to the enzyme.
Initiate Reaction: Add a solution containing the MAO substrate and the detection reagents (Amplex Red/HRP) to all wells to start the reaction.
Measurement: Immediately place the plate in a fluorescence plate reader pre-heated to 37°C. Measure the fluorescence (Ex/Em = ~535/590 nm) kinetically over 30-60 minutes.
Data Analysis:
Determine the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.
Calculate the % inhibition of the MAO activity for each compound concentration relative to the vehicle control.
Plot % inhibition vs. log compound concentration and fit the curve to determine the IC₅₀ value for both MAO-A and MAO-B.
Table 2: Example Starting Concentrations for Protocols
Assay Type
Target
Reagent
Typical Final Concentration
Binding
hSERT
[³H]-citalopram
1-2 nM
Binding
hNET
[³H]-nisoxetine
1-3 nM
Binding
5-HT₂ₐ
[³H]-ketanserin
0.5-1 nM
Uptake
Synaptosomes (SERT)
[³H]-Serotonin
10-20 nM
Functional
Gᵢ-coupled GPCR
Forskolin
1-5 µM
| Enzyme | MAO-A/B | p-tyramine | 100-200 µM |
Conclusion
The comprehensive in vitro characterization of phenoxy-propyl-amine compounds requires a multi-assay approach. By systematically applying binding assays to determine affinity (Kᵢ), functional assays to measure potency (IC₅₀/EC₅₀) at primary targets, and selectivity assays to rule out off-target activity (e.g., at MAO enzymes), researchers can build a robust data package. This structured approach, grounded in the principles of assay validation and quality control, is essential for identifying promising lead candidates and advancing them with confidence through the drug discovery pipeline.
References
Advances in G Protein-Coupled Receptor High-throughput Screening - PMC - NIH. (n.d.).
GPCR Membrane Ligand Binding Assay Development. (n.d.). Multispan, Inc.
Recent progress in assays for GPCR drug discovery. (n.d.). n/a.
An accessible and generalizable in vitro luminescence assay for detecting GPCR activ
Enzyme Inhibition Assays for Monoamine Oxidase. (n.d.). PubMed.
How to Develop Effective in vitro Assays for Early Drug Discovery. (n.d.). n/a.
Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. (2020, May 18). Frontiers.
Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. (2020, May 19). PubMed Central.
Application Notes & Protocols: A Tiered Experimental Design for Characterizing [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Introduction: The novel compound, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, possesses structural motifs reminiscent of known psychoactive agents, particularly those modulating monoamine systems. Its phenoxy-propyl-amin...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The novel compound, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, possesses structural motifs reminiscent of known psychoactive agents, particularly those modulating monoamine systems. Its phenoxy-propyl-amine backbone is a scaffold found in compounds like fluoxetine, which target neurotransmitter transporters. This guide presents a comprehensive, tiered experimental framework designed to systematically investigate the pharmacological effects of this compound. Our approach begins with high-throughput in vitro screening to identify primary molecular targets and progresses to cellular and in vivo models to assess functional activity, toxicity, and preliminary behavioral effects. This document is intended for researchers, scientists, and drug development professionals, providing both the strategic rationale and detailed protocols necessary for a rigorous preclinical evaluation.
Guiding Hypothesis & Strategic Overview
Based on its structural analogy to known monoamine reuptake inhibitors, our primary working hypothesis is that [3-(2-Chloro-phenoxy)-propyl]-methyl-amine functions as a modulator of the primary monoamine transporters: the dopamine transporter (DAT), the serotonin transporter (SERT), and the norepinephrine transporter (NET).
To test this hypothesis, we will employ a three-tiered approach. This structure ensures a logical, cost-effective progression, where data from each tier informs the decision to proceed to the next, more complex and resource-intensive stage. Adherence to Good Laboratory Practices (GLP) is recommended throughout to ensure data integrity for potential regulatory submissions.[1]
Experimental Workflow Overview
Caption: Tiered approach for compound characterization.
Tier 1: In Vitro Target Engagement & Primary Screening
Objective: To determine if [3-(2-Chloro-phenoxy)-propyl]-methyl-amine directly binds to and functionally inhibits the human dopamine, serotonin, and norepinephrine transporters.
Protocol 1.1: Radioligand Binding Assays
Rationale: This assay directly measures the affinity of the test compound for the target transporters by quantifying its ability to displace a known high-affinity radiolabeled ligand. This provides the binding affinity constant (Ki), a fundamental measure of target engagement.
Materials:
Cell membranes prepared from HEK-293 cells stably expressing human DAT (hDAT), hSERT, or hNET.
Radioligands:
For hDAT: [³H]BTCP (or similar high-affinity ligand).[2]
For hSERT: [³H]Paroxetine or [³H]Citalopram.[3][4]
Test Compound: [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, dissolved in a suitable solvent (e.g., DMSO).
Assay Buffer (e.g., Tris-HCl with appropriate salts).
Glass fiber filters (pre-treated with polyethylenimine).
Scintillation cocktail and liquid scintillation counter.
Procedure:
Preparation: Prepare serial dilutions of the test compound. The final concentration range should span several orders of magnitude (e.g., 0.1 nM to 100 µM) to generate a full competition curve.
Assay Setup: In a 96-well plate, combine the cell membranes, the radioligand at a concentration near its Kd, and either assay buffer (for total binding), a saturating concentration of the non-specific inhibitor (for non-specific binding), or the test compound.
Incubation: Incubate the plate at a specified temperature (e.g., 4°C or room temperature) for a duration sufficient to reach equilibrium (e.g., 120 minutes).[2]
Harvesting: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound.
Washing: Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.
Quantification: Place the filters into scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.
Data Analysis:
Calculate specific binding by subtracting non-specific binding from total binding.
Plot the percentage of specific binding against the log concentration of the test compound.
Fit the data to a one-site competition model using non-linear regression to determine the IC50 value (the concentration of test compound that displaces 50% of the radioligand).
Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Rationale: While binding assays confirm physical interaction, uptake assays measure the functional consequence—whether the compound inhibits the transporter's ability to clear neurotransmitters. This is a more direct measure of its potential pharmacological effect. A fluorescence-based assay is described here as a modern, non-radioactive alternative.[5][6][7]
Materials:
HEK-293 cells stably expressing hDAT, hSERT, or hNET, seeded in 96- or 384-well black, clear-bottom plates.[5]
Neurotransmitter Transporter Uptake Assay Kit (e.g., from Molecular Devices), which includes a fluorescent substrate and a masking dye.[5][7]
Known inhibitors for positive controls: GBR 12909 (for DAT), Fluoxetine (for SERT), Desipramine (for NET).
Test Compound: [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Assay Buffer (e.g., Hanks' Balanced Salt Solution - HBSS).
Procedure:
Cell Plating: Seed the cells into microplates at an optimized density (e.g., 40,000-60,000 cells/well for a 96-well plate) and allow them to adhere overnight.[5]
Compound Addition: Remove the culture medium and wash the cells with assay buffer. Add serial dilutions of the test compound or control inhibitors to the wells and incubate for a pre-determined time (e.g., 10-20 minutes) at 37°C.
Assay Initiation: Add the fluorescent substrate solution (containing the masking dye) to all wells.
Signal Measurement: Immediately transfer the plate to a bottom-read fluorescence plate reader. Measure the fluorescence intensity kinetically over a period of time (e.g., 30 minutes) or as an endpoint reading.[8]
Data Analysis:
Calculate the rate of uptake (slope of the kinetic curve) or the final endpoint fluorescence for each well.
Normalize the data to the vehicle control (100% activity) and a known potent inhibitor (0% activity).
Plot the percent inhibition versus the log concentration of the test compound.
Use non-linear regression to fit a dose-response curve and determine the IC50 value.
Tier 1 Expected Outcomes
Parameter
Description
Binding Affinity
Ki (nM)
Concentration of the compound required to occupy 50% of the transporters at equilibrium. Lower values indicate higher affinity.
Functional Potency
IC50 (nM)
Concentration of the compound that inhibits 50% of the neurotransmitter uptake activity.
Tier 2: Cellular Assays & Secondary Screening
Objective: To assess the cytotoxicity of the compound and confirm its selectivity profile in a cellular context.
Protocol 2.1: MTT Cell Viability Assay
Rationale: It is crucial to ensure that the observed inhibition of transporter uptake is not due to general cytotoxicity. The MTT assay measures the metabolic activity of cells, which is a reliable indicator of cell viability.[9][10] This assay should be run in parallel with the uptake assays using the same cell lines and compound concentrations.
Materials:
HEK-293 cells (parental line and transporter-expressing lines).
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).
Solubilization solution (e.g., DMSO or a solution of SDS in HCl).
96-well plates.
Spectrophotometer (plate reader).
Procedure:
Cell Seeding & Treatment: Seed cells in a 96-well plate and allow them to adhere. Treat the cells with the same concentrations of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine used in the uptake assays. Incubate for the same duration.
MTT Addition: After the treatment period, remove the media and add fresh media containing MTT solution (final concentration ~0.5 mg/mL).[9]
Incubation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[11]
Solubilization: Carefully remove the MTT-containing medium and add the solubilization solution to each well to dissolve the formazan crystals.
Absorbance Reading: Shake the plate to ensure complete dissolution and measure the absorbance at a wavelength of ~570 nm.
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.
Plot cell viability (%) against the log concentration of the compound to determine the CC50 (the concentration that reduces cell viability by 50%).
A therapeutic index can be calculated as CC50 / IC50. A higher index suggests a better safety profile.
Caption: Relationship between potency and cytotoxicity.
Tier 3: In Vivo Pharmacokinetics & Preliminary Behavioral Screening
Objective: To evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profile and to assess its effects on spontaneous behavior in a rodent model. These studies are essential before proceeding to more complex efficacy models and must be conducted in compliance with institutional and national guidelines on animal welfare.[12][13]
Protocol 3.1: Rodent Pharmacokinetic (PK) Study
Rationale: A successful drug must reach its target in the body at a sufficient concentration and for an adequate duration. A preliminary PK study in rats or mice provides critical parameters like bioavailability, half-life, and clearance.[14][15]
Materials:
Male Sprague-Dawley rats or C57BL/6 mice.
Test compound formulated for both intravenous (IV) and oral (PO) administration.
Animal Acclimation & Dosing: Acclimate animals to the facility. Divide them into two groups: IV and PO. Administer a single dose of the compound (e.g., 1-5 mg/kg for IV, 10-20 mg/kg for PO).
Blood Sampling: Collect blood samples at multiple time points post-dosing (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 24 hours).[15]
Plasma Preparation: Process the blood samples by centrifugation to obtain plasma. Store plasma at -80°C until analysis.
Bioanalysis: Develop and validate a sensitive LC-MS/MS method to quantify the concentration of the test compound in the plasma samples.
Pharmacokinetic Analysis: Use specialized software (e.g., Phoenix WinNonlin) to calculate key PK parameters from the plasma concentration-time data.
Key PK Parameters
Abbreviation
Description
Area Under the Curve
AUC
Total drug exposure over time.
Maximum Concentration
Cmax
The highest concentration of the drug observed in the plasma.
Time to Cmax
Tmax
The time at which Cmax is reached.
Half-life
t1/2
The time required for the drug concentration to decrease by half.
Clearance
CL
The volume of plasma cleared of the drug per unit time.
Volume of Distribution
Vd
The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
Oral Bioavailability
F%
The fraction of the orally administered dose that reaches systemic circulation. Calculated as (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO).
Protocol 3.2: Spontaneous Locomotor Activity Test
Rationale: Monoamine systems, particularly dopamine, are critical regulators of locomotion. Drugs that inhibit DAT, like cocaine, typically increase locomotor activity. This simple test provides a first pass in vivo assessment of the compound's central nervous system effects.[16][17][18]
Test compound formulated for systemic administration (e.g., intraperitoneal - IP).
Procedure:
Acclimation: Bring animals to the testing room at least 30-60 minutes before the experiment to acclimate.[17]
Habituation: Place each animal into a locomotor activity chamber for a habituation period (e.g., 30 minutes) to allow initial exploratory behavior to subside and to establish a baseline activity level.
Dosing: Remove the animals, administer the test compound or vehicle via IP injection at various doses determined from the PK study, and immediately return them to the chambers.
Data Collection: Record locomotor activity (e.g., total distance traveled, horizontal beam breaks, vertical beam breaks/rearing) for a set period (e.g., 60-120 minutes).[16]
Data Analysis:
Analyze the data in time bins (e.g., 5-minute intervals) to observe the time course of the drug's effect.
Calculate the total activity for the entire session for each animal.
Compare the activity of the drug-treated groups to the vehicle-treated control group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).
A significant increase in locomotor activity would be consistent with a DAT and/or NET inhibitory mechanism.
References
Portland VA Medical Center. Locomotor Activity Test SOP.
NSW Department of Primary Industries. Animal Research Review Panel Guideline 30: The Porsolt Forced Swim Test in Rats and Mice.
Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods.
BroadPharm. (2022). Protocol for Cell Viability Assays.
UCSF IACUC. Locomotor Activity/Open Field Test.
Abcam. MTT assay protocol.
National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays.
NHMRC. (2023). Statement on the forced swim test in rodent models.
Understanding Animal Research. (2020). Factsheet on the forced swim test.
JoVE. (2014). The Forced Swim Test as a Model of Depressive-like Behavior.
York, J. M., et al. (2013). Mouse Short- and Long-term Locomotor Activity Analyzed by Video Tracking Software. Journal of Visualized Experiments.
Slattery, D. A., & Cryan, J. F. (2012). Using the rat forced swim test to assess antidepressant-like activity in rodents. Nature Protocols.
Pauwels, B., et al. (2018). A Brief Guide to Performing Pharmacological Studies In Vitro. Anticancer Research.
Coleman, J. A., et al. (2016). X-ray structures and mechanism of the human serotonin transporter. Nature.
U.S. Food and Drug Administration. FDA Requirements for Preclinical Studies.
U.S. Food and Drug Administration. (2023). FDA Preclinical Testing Expectations for Large Molecule Drugs in IND Applications.
U.S. Food and Drug Administration. (2009). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals.
U.S. Food and Drug Administration. (2018). Step 2: Preclinical Research.
Martin, R. S., et al. (2008). Kinetic and thermodynamic assessment of binding of serotonin transporter inhibitors. Journal of Pharmacology and Experimental Therapeutics.
Seibenhener, M. L., & Wooten, M. C. (2015). Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice. Journal of Visualized Experiments.
Avan, A., et al. (2018). A Brief Guide to Performing Pharmacological Studies In Vitro. Anticancer Research.
ResearchGate. (2015). Snapshot PK: a rapid rodent in vivo preclinical screening approach.
JoVE. (2022). Mouse Short & Long-Term Locomotor Activity Analyzed By Video Tracking Software.
Steiner, J. A., et al. (2018). Development of serotonin transporter reuptake inhibition assays using JAR cells. PLoS One.
Sorf, A., et al. (2022). Pharmacokinetic Variability in Pre-Clinical Studies. Pharmaceutics.
WuXi AppTec. Rodent Pharmacokinetics.
Eurofins DiscoverX. DAT Human Dopamine Transporter Binding Antagonist Radioligand LeadHunter Assay.
BioIVT. NET (SLC6A2) Transporter Assay.
PPD. Preclinical Studies in Drug Development.
Bienta. Pharmacokinetics Studies in Mice or Rats.
Steiner, J. A., et al. (2018). Development of norepinephrine transporter reuptake inhibition assays using SK-N-BE(2)C cells. PLoS One.
ACS Publications. (2024). Development of a Fluorescently Labeled Ligand for Rapid Detection of DAT. JACS Au.
Grimm, J., et al. (2008). Validation of a fluorescence-based high-throughput assay for the measurement of neurotransmitter transporter uptake activity. Journal of Biomolecular Screening.
Chem Help ASAP. (2023). Preclinical in vivo PK studies & allometric scaling.
BioIVT. SERT (SLC6A4) Transporter Assay.
Molecular Devices. (2007). A Fluorescence-Based Neurotransmitter Transporter Uptake Assay.
ChemPartner. In Vitro Safety Pharmacology: A Roadmap to Safer and More Effective Drugs.
Wikipedia. Serotonin transporter.
Sonders, M. S., et al. (2012). A Fluorescent-Based Assay for Live Cell, Spatially Resolved Assessment of Vesicular Monoamine Transporter 2-mediated Neurotransmitter Transport. Journal of Biological Chemistry.
Molecular Devices. (2007). A Fluorescence-Based Neurotransmitter Transporter Uptake Assay.
QIMA Life Sciences. In Vitro Pharmacology.
Cooper-Hannan, R., et al. (1999). The Principles of Good Laboratory Practice: Application to In Vitro Toxicology Studies. Alternatives to Laboratory Animals.
Sitte, H. H., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays. Molecular Pharmacology.
Saha, K., et al. (2014). In vitro assays for the functional characterization of the dopamine transporter (DAT). Current Protocols in Pharmacology.
IUPHAR/BPS Guide to PHARMACOLOGY. DAT | Monoamine transporter subfamily.
ResearchGate. (2000). Uptake and superfusion experiments in parental HEK 293 cells.
Technical Support Center: Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Prepared by: Gemini, Senior Application Scientist This guide serves as a technical resource for researchers, chemists, and process development professionals involved in the synthesis of [3-(2-Chloro-phenoxy)-propyl]-meth...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Gemini, Senior Application Scientist
This guide serves as a technical resource for researchers, chemists, and process development professionals involved in the synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. Recognizing the nuances of this multi-step synthesis, we have structured this document in a practical, question-and-answer format to directly address common challenges encountered in the laboratory and during scale-up. Our focus is on providing not just protocols, but the underlying chemical principles to empower effective troubleshooting and optimization.
Section 1: Reaction Overview and Key Mechanisms
The synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine is typically achieved via a Williamson ether synthesis, a robust and well-documented method for forming ether linkages.[1][2] This is followed by a nucleophilic substitution to introduce the methylamine group. The most common and logical pathway involves two primary steps:
Step 1: O-Alkylation of 2-Chlorophenol. 2-Chlorophenol is deprotonated with a suitable base to form the sodium or potassium 2-chlorophenoxide. This phenoxide then acts as a nucleophile, attacking a propyl electrophile bearing two leaving groups, such as 1-bromo-3-chloropropane. This step forms the core ether linkage.
Step 2: Amination. The resulting intermediate, 1-(3-bromopropoxy)-2-chlorobenzene, is then treated with methylamine. The more reactive alkyl bromide is displaced by the methylamine nucleophile to yield the final product.
Primary Reaction Pathway
Caption: Overall synthetic route for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Section 2: Troubleshooting Guide
This section addresses specific experimental issues in a direct question-and-answer format.
Q1: My overall yield is consistently low. What are the primary causes and how can I address them?
Low yield is a common issue that can originate in either the ether synthesis or amination step. A systematic approach is required.
Answer:
Low yields can typically be traced back to four key areas: incomplete reaction, poor reagent quality, competing side reactions, or mechanical losses during workup.
Troubleshooting Steps:
Verify Reagent Quality:
Base: Ensure the base used for deprotonation (e.g., NaOH, K₂CO₃, NaH) is fresh and anhydrous. Sodium hydride (NaH), for instance, is highly reactive with moisture and will lose potency if improperly stored.[3]
Solvent: Use anhydrous solvents, especially for the Williamson ether synthesis step. Water can consume the base and hydrolyze the alkyl halide.[2]
Optimize the Williamson Ether Synthesis (Step 1): This Sₙ2 reaction is highly sensitive to reaction conditions.[1][4]
Incomplete Deprotonation: Ensure at least one stoichiometric equivalent of base is used to fully convert 2-chlorophenol to its phenoxide. A slight excess can be beneficial.
Reaction Temperature: While heat can accelerate the reaction, excessive temperatures (>100 °C) can promote elimination side reactions, especially with alkyl halides.[3][5] A good starting point is 60-80 °C.
Solvent Choice: Polar aprotic solvents like DMF, DMSO, or acetonitrile are ideal.[5][6] They solvate the cation (Na⁺ or K⁺) but not the phenoxide anion, making the nucleophile "naked" and more reactive.[5]
Optimize the Amination (Step 2):
Stoichiometry: Use a significant excess of methylamine (e.g., 3-5 equivalents). This increases the probability of the desired reaction and minimizes the risk of the secondary amine product acting as a nucleophile to react with another molecule of the alkyl halide intermediate.
Temperature and Pressure: Since methylamine is a gas at room temperature, this reaction is often performed in a sealed pressure vessel or by using a solution of methylamine in a solvent like ethanol or THF at a controlled temperature to maintain its concentration in the reaction mixture.
Table 1: Recommended Optimization Parameters
Parameter
Williamson Ether Synthesis (Step 1)
Amination (Step 2)
Rationale
Solvent
DMF, Acetonitrile, DMSO
THF, Ethanol
Polar aprotic solvents enhance phenoxide nucleophilicity.[5] Alcohols are suitable for containing methylamine.
Base
K₂CO₃, NaOH, NaH
(Methylamine is the base)
K₂CO₃ is a safer and effective choice for phenols. NaH provides irreversible deprotonation.[3]
Temperature
60 - 80 °C
25 - 50 °C
Balances reaction rate against side reactions like elimination.[5]
Stoichiometry
1.1 eq. Base vs. Phenol
3-5 eq. Methylamine vs. Alkyl Halide
Ensures complete formation of the nucleophile and minimizes over-alkylation.
Reaction Time
4 - 12 hours
6 - 24 hours
Monitor by TLC or GC-MS to determine the point of completion.
Q2: My reaction mixture contains significant impurities. I suspect side reactions are occurring. What are they and how can I prevent them?
Answer:
Side reactions are the most common source of impurities. In this synthesis, you should be vigilant for C-alkylation, elimination, and over-alkylation.
Caption: Competing reaction pathways in the synthesis.
1. C-Alkylation vs. O-Alkylation (Step 1):
The phenoxide ion is an ambident nucleophile, meaning it can react at the oxygen or at an activated carbon on the aromatic ring.[1] Ring alkylation (C-alkylation) is a common side reaction.
Cause: C-alkylation is often favored in protic solvents, which can hydrogen-bond with the oxygen atom, making it less nucleophilic.
Solution: Use polar aprotic solvents (DMF, DMSO) to leave the oxygen atom more available for nucleophilic attack.[3]
2. Elimination (Step 1):
The base can induce an E2 elimination reaction on the 1-bromo-3-chloropropane, yielding an alkene.
Cause: High reaction temperatures and sterically hindered bases or alkyl halides promote elimination over substitution.[4] While the primary halides used here are less prone to this, high temperatures can still make it a significant pathway.[3]
Solution: Maintain the reaction temperature below 100 °C. Lowering the temperature generally favors the Sₙ2 reaction.[3]
3. Over-Alkylation (Step 2):
The desired secondary amine product is itself a nucleophile and can react with the starting alkyl halide, leading to a tertiary amine and ultimately a quaternary ammonium salt.
Cause: Insufficient excess of methylamine or localized high concentrations of the alkyl halide.
Solution: Use a large excess of methylamine as mentioned previously. Additionally, add the alkyl halide intermediate slowly (dropwise) to the methylamine solution to ensure it is always in an environment with a high concentration of the primary amine nucleophile.
Q3: I'm struggling with the final purification. How can I effectively isolate the pure product?
Answer:
The basic nature of the amine product is the key to its purification. A combination of acid-base extraction and chromatography or crystallization is highly effective.
Recommended Purification Strategy:
Initial Workup: After the reaction is complete, quench the mixture with water and extract with a water-immiscible organic solvent like ethyl acetate or dichloromethane. This will move most organic compounds into the organic layer.
Acid-Base Extraction:
Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The basic amine product will be protonated and move into the aqueous layer as a hydrochloride salt.
Neutral impurities (like unreacted alkyl halide intermediate or C-alkylated byproducts) will remain in the organic layer, which can now be discarded.
Separate the aqueous layer and basify it with a dilute base (e.g., 2M NaOH) to a pH > 10. This deprotonates the amine salt, making it neutral and insoluble in water.
Extract the aqueous layer again with fresh organic solvent. The pure amine product will now move back into the organic layer.
Final Polish:
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.
For High Purity: The resulting oil can be further purified by flash column chromatography on silica gel.
For Crystalline Solid: Alternatively, the product can be converted back to its hydrochloride salt by bubbling dry HCl gas through a solution of the amine in a solvent like ether or by adding a solution of HCl in isopropanol. The resulting salt is often a stable, crystalline solid that can be purified by recrystallization.
Section 3: Frequently Asked Questions (FAQs)
Q: What analytical techniques are best for monitoring this reaction?
A: For reaction monitoring, Thin Layer Chromatography (TLC) is a quick and effective method. For more quantitative analysis of reaction progress and impurity profiling, Gas Chromatography-Mass Spectrometry (GC-MS) is ideal, as amines are volatile. High-Performance Liquid Chromatography (HPLC) can also be used, especially for analyzing the purity of the final product.[7][8][9] ¹H NMR spectroscopy is essential for structural confirmation of the final product and key intermediates.
Q: What are the primary safety considerations?
A: 2-Chlorophenol is corrosive and toxic. Handle it in a fume hood with appropriate personal protective equipment (PPE). Sodium hydride (if used) is a severe fire hazard that reacts violently with water. It must be handled under an inert atmosphere (nitrogen or argon). Methylamine is a flammable and corrosive gas; use it in a well-ventilated area or fume hood, preferably from a lecture bottle or as a pre-made solution.
Q: I need to scale this reaction up. What new problems might I encounter?
A: Scaling up a reaction is not always linear and presents new challenges.[10] Key issues include:
Thermal Management: Large reaction volumes have a smaller surface-area-to-volume ratio, making heat transfer less efficient. Exothermic steps can lead to dangerous temperature spikes ("runaway reactions"), while endothermic steps may require significantly more energy input.[11][12]
Mixing Efficiency: What works with a small magnetic stir bar may be inadequate in a large reactor, leading to localized "hot spots" or poor reagent distribution, which can increase side product formation.[11][12]
Impurity Profile: A side reaction that produces a 1% impurity at the 1g scale becomes a significant problem at the 1kg scale, potentially complicating purification and affecting product quality.[13] Thorough process understanding and impurity characterization at the lab scale are critical before scaling up.[12][14]
Section 4: Experimental Protocols
Protocol 1: Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Disclaimer: This protocol is for informational purposes only. All laboratory work should be conducted by trained professionals with appropriate safety measures in place.
Step 1: Synthesis of 1-(3-Bromopropoxy)-2-chlorobenzene
To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-chlorophenol (1.0 eq.), potassium carbonate (1.5 eq.), and anhydrous acetonitrile (approx. 0.5 M concentration relative to the phenol).
Add 1-bromo-3-chloropropane (1.2 eq.) to the mixture. Note: The bromo-end is more reactive and will preferentially participate in the Sₙ2 reaction.
Heat the mixture to 70-80 °C with vigorous stirring.
Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete in 6-10 hours.
Once complete, cool the reaction to room temperature. Filter off the inorganic salts and wash the filter cake with a small amount of acetonitrile.
Concentrate the filtrate under reduced pressure to obtain the crude intermediate, which can be used directly in the next step or purified by vacuum distillation.
Step 2: Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
In a pressure-rated reaction vessel, dissolve the crude 1-(3-bromopropoxy)-2-chlorobenzene (1.0 eq.) in ethanol.
Cool the vessel in an ice bath and add a solution of methylamine (4.0 eq., typically as a 40% solution in water or 2M in THF).
Seal the vessel and allow it to warm to room temperature, then heat to 40-50 °C.
Stir the reaction for 12-24 hours. Monitor progress by GC-MS.
After completion, cool the vessel, vent any excess pressure, and open it in a fume hood.
Concentrate the mixture under reduced pressure to remove the ethanol and excess methylamine.
Proceed with the purification as described in the Purification Strategy (Q3) .
References
From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. HWS Labortechnik Mainz.
Common side reactions in the Williamson synthesis of ethers. Benchchem.
Williamson ether synthesis. Wikipedia.
5 Common Challenges in Scaling Up an API. Neuland Labs.
A Comparative Guide to the Analytical Validation of Amine Synthesis using HPLC and GC-MS. Benchchem.
Drug Substance Scale-up - Impacting successful outcome. Pharma Focus Asia.
Micrograms to Kilos: The Challenges of Scaling. Drug Discovery and Development.
Drug Substances: Scale-Up Challenges. Contract Pharma.
Analyzing Amines by Ion Chromatography. Thermo Fisher Scientific - US.
Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press.
Identifying and minimizing side reactions in Williamson ether synthesis. Benchchem.
Supporting Information - Contents. The Royal Society of Chemistry.
Continuous Online Analysis of Amine Solvents Using Gas Chromatography. International CCS Knowledge Centre.
Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of. Organic Syntheses Procedure.
Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines. PMC - NIH.
Analysis of Amine Solutions by Gas Chromatography. Bryan Research & Engineering, LLC.
The Williamson Ether Synthesis. Master Organic Chemistry.
Technical Support Center: Optimization of N-methyl-3-(2-chlorophenoxy)propan-1-amine Synthesis
Welcome to the technical support center for the synthesis and optimization of N-methyl-3-(2-chlorophenoxy)propan-1-amine. This guide is designed for researchers, medicinal chemists, and process development scientists to...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis and optimization of N-methyl-3-(2-chlorophenoxy)propan-1-amine. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth, actionable insights into this specific synthesis. We will move beyond simple procedural lists to explore the causality behind experimental choices, enabling you to troubleshoot and optimize your reaction conditions effectively.
Reaction Overview: Synthetic Strategy
The synthesis of N-methyl-3-(2-chlorophenoxy)propan-1-amine is typically achieved via a nucleophilic aromatic substitution (SNAr) or a Williamson ether synthesis-type reaction. A highly effective and industrially relevant approach involves the coupling of an N-methyl-3-hydroxy-propanamine derivative with an activated chlorobenzene. This guide will focus on the optimization of the key ether formation step, which is often the most challenging.
Caption: Proposed synthetic route for N-methyl-3-(2-chlorophenoxy)propan-1-amine.
Frequently Asked Questions (FAQs)
Q1: What is the most common and robust synthetic route for this molecule?
A patent for the synthesis of Fluoxetine, a structurally analogous compound, describes a highly effective method that can be adapted.[1] This involves reacting N-methyl-3-hydroxy-3-phenylpropylamine with 1-chloro-4-(trifluoromethyl)benzene in the presence of an alkali metal hydroxide (like NaOH or KOH) in a polar aprotic solvent such as dimethyl sulfoxide (DMSO).[1] This approach is advantageous because it uses readily available and cost-effective reagents.
Q2: Why is a polar aprotic solvent like DMSO or DMF recommended?
Polar aprotic solvents are crucial for Williamson ether synthesis and related SNAr reactions for two primary reasons.[2][3] First, they effectively dissolve both the ionic nucleophile (the alkoxide formed in situ) and the organic substrate.[4] Second, unlike protic solvents (like water or alcohols), they do not form a strong solvation shell around the nucleophile, leaving it more "naked" and reactive, thereby accelerating the rate of the desired SN2 or SNAr attack.[5]
Q3: How critical is the choice of base?
The base is critical. Its primary role is to deprotonate the hydroxyl group of the N-methyl-3-hydroxy-3-phenylpropylamine to form the nucleophilic alkoxide. For this, a strong base is required.[5] While very strong bases like sodium hydride (NaH) can be used, alkali metal hydroxides like potassium hydroxide (KOH) or sodium hydroxide (NaOH) are often sufficient, more economical, and safer for large-scale synthesis.[1][2] Using a molar excess of the base (e.g., 1.4 equivalents or more) can help drive the reaction to completion.[1]
Q4: How can I monitor the reaction's progress effectively?
Thin Layer Chromatography (TLC) is the most common and immediate method for monitoring the reaction. A suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes with a small amount of triethylamine to prevent amine tailing) should be developed to clearly separate the starting alcohol, the chlorinated phenol, and the desired product. The disappearance of the limiting reagent (typically the alcohol) is a strong indicator of reaction completion. For more precise, quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed.
Troubleshooting Guide
This section addresses specific experimental issues in a question-and-answer format.
Problem 1: Low or No Product Yield
Question: My reaction has stalled or is giving a very low yield of the desired ether. What are the likely causes and how can I fix it?
Low yields often stem from issues with nucleophile generation, reactant reactivity, or suboptimal reaction conditions.[4][6]
Troubleshooting Steps & Rationale:
Verify Base Strength and Solubility: The deprotonation of the alcohol is the first and most critical step.
Suggestion: Ensure your base is of high purity and not expired. If using KOH or NaOH, consider grinding it into a fine powder to increase surface area and reaction rate. For particularly stubborn reactions, a stronger base like potassium tert-butoxide or sodium hydride (NaH) in an anhydrous solvent like THF or DMF may be necessary, though this adds cost and handling complexity.[1][4]
Causality: Incomplete deprotonation leads to a low concentration of the active nucleophile, thus slowing or stalling the reaction.
Increase Reaction Temperature: These reactions are often run at elevated temperatures, typically between 80-110 °C.[1][2][3]
Suggestion: If the reaction is sluggish at a lower temperature, gradually increase it in 10 °C increments while monitoring by TLC. A patent for a similar synthesis specifies a temperature of 100 °C for 1 hour.[1]
Causality: Higher temperatures provide the necessary activation energy for the nucleophilic attack, especially since 1,2-dichlorobenzene is a relatively unreactive electrophile.
Ensure Anhydrous Conditions: Water can be detrimental to the reaction.
Suggestion: Use anhydrous grade solvents and dry all glassware thoroughly. If using sodium hydride, it is critical that the solvent is completely dry, as NaH reacts violently with water.
Causality: Water will protonate the alkoxide nucleophile, rendering it inactive. It will also react with strong bases like NaH.
Consider a Phase Transfer Catalyst (PTC):
Suggestion: In systems using solid bases like KOH in a solvent like DMSO, adding a catalytic amount (1-5 mol%) of a PTC such as tetrabutylammonium bromide (TBAB) can be beneficial.
Causality: The PTC helps transport the hydroxide or alkoxide from the solid phase or aqueous interface into the organic phase where the reaction occurs, increasing the effective concentration of the nucleophile.[2]
Caption: Troubleshooting flowchart for low product yield.
Problem 2: Formation of Significant Side Products
Question: My reaction produces the desired product, but I'm seeing significant impurities. What are they and how can I prevent them?
Side reactions are common and managing them is key to optimization. The primary concerns are over-alkylation and elimination.[6]
Troubleshooting Steps & Rationale:
Impurity: N,N-Dimethyl Quaternary Ammonium Salt (Over-alkylation)
Identification: This byproduct will have a higher molecular weight (addition of a methyl group) and be significantly more polar than the desired product. It can often be identified by LC-MS.
Cause: This occurs if the N-methylation step is not well-controlled or if the methylating agent is too reactive. The product, a secondary amine, can be further methylated to a tertiary amine and then to a quaternary salt.[6]
Prevention: If performing a separate N-methylation step (e.g., with methyl iodide), use only a slight excess (1.0-1.1 equivalents) of the methylating agent and maintain a lower temperature. Reductive amination using formaldehyde and a reducing agent like sodium borohydride is often a more controlled method for mono-methylation and can prevent over-alkylation.[6]
Impurity: Elimination Product (Alkene)
Identification: This is more relevant in traditional Williamson ether syntheses using an alkyl halide. An alkene byproduct would be less polar than the desired product and starting alcohol.
Cause: Alkoxides are not only good nucleophiles but also strong bases. If the electrophile has a hydrogen on the beta-carbon, an E2 elimination can compete with the SN2 substitution, especially at higher temperatures or with sterically hindered substrates.[3][5]
Prevention: While less of a concern in the recommended SNAr pathway, if you are using a pathway involving a 3-halopropylamine, ensure the reaction temperature is not excessively high, as high temperatures favor elimination over substitution.[5] Using a less hindered base can also help.
Problem 3: Difficult Purification
Question: The reaction seems to work, but I'm struggling to isolate a pure product. What are the best practices for workup and purification?
Purification of amines can be challenging due to their basicity and potential for forming emulsions during aqueous workups.
Troubleshooting Steps & Rationale:
Issue: Emulsion during Aqueous Workup
Suggestion: After quenching the reaction (e.g., with water), perform the extraction with a suitable organic solvent like ethyl acetate or dichloromethane. If an emulsion forms, adding a saturated brine solution can help break it by increasing the ionic strength of the aqueous phase.[5] Filtering the entire mixture through a pad of Celite can also be effective.
Issue: Product is a stubborn oil
Suggestion: The free base of this product is likely an oil. Purification is best achieved by column chromatography on silica gel. It is critical to add a small amount of a basic modifier, such as 1-2% triethylamine or ammonia in methanol, to the eluent system.
Causality: The basic amine product can interact strongly with the acidic silica gel, leading to significant peak tailing and poor separation. The basic modifier in the eluent competes for these active sites on the silica, allowing the product to elute as a sharper band.
Issue: Co-elution with Starting Materials
Suggestion: If the product and starting alcohol have similar polarities, try a different solvent system for chromatography. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar mixture (e.g., ethyl acetate/hexanes) can improve separation. If separation is still difficult, consider converting the final product to its hydrochloride salt, which is often a crystalline solid and can be purified by recrystallization.
Protocol for Salt Formation: Dissolve the purified oily free base in a minimal amount of a solvent like diethyl ether or ethyl acetate. Add a solution of HCl in ether dropwise with stirring until precipitation is complete. Collect the solid by vacuum filtration.[7]
Optimized Experimental Protocol
This protocol is a starting point based on analogous procedures and may require fine-tuning for your specific setup.[1]
Materials:
N-methyl-3-hydroxy-3-phenylpropylamine
1,2-Dichlorobenzene
Potassium Hydroxide (KOH)
Dimethyl Sulfoxide (DMSO), anhydrous
Ethyl Acetate
Saturated NaCl solution (brine)
Anhydrous Magnesium Sulfate (MgSO₄)
Procedure:
To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen), add N-methyl-3-hydroxy-3-phenylpropylamine (1.0 eq) and anhydrous DMSO (approx. 4 mL per gram of starting amine).
Add finely powdered potassium hydroxide (1.4 eq) to the solution.
Heat the reaction mixture to 100 °C and stir for 1 hour to ensure the formation of the potassium alkoxide.
Add 1,2-dichlorobenzene (1.2 eq) to the reaction mixture.
Maintain the temperature at 100-110 °C and monitor the reaction by TLC until the starting alcohol is consumed (typically 4-8 hours).
Cool the mixture to room temperature and carefully quench by pouring it into a beaker of cold water.
Transfer the aqueous mixture to a separatory funnel and extract three times with ethyl acetate.
Combine the organic layers and wash with water, followed by a wash with saturated brine to aid separation.[5]
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude oil by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes containing 1% triethylamine.
Summary of Key Optimization Parameters
Parameter
Standard Condition
Optimization Strategy
Rationale
Base
KOH or NaOH (1.4 eq)
Use stronger base (NaH, KOtBu); ensure base is finely powdered.
To ensure complete and rapid formation of the reactive alkoxide nucleophile.[1][5]
Solvent
DMSO or DMF
Ensure solvent is anhydrous.
Polar aprotic solvents enhance nucleophilicity; water deactivates the nucleophile.[2][3]
Temperature
100-110 °C
Increase temperature if reaction is slow; decrease if side products form.
Provides activation energy for SNAr; high temperatures can favor elimination.[1][5]
Purification
Column Chromatography
Add 1% triethylamine to eluent; consider conversion to HCl salt.
Prevents peak tailing on acidic silica gel; salt formation aids in purification and handling.
References
BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]
University of Michigan-Dearborn. (n.d.). Experiment 06 Williamson Ether Synthesis. Retrieved from [Link]
Wikipedia. (2023). Williamson ether synthesis. Retrieved from [Link]
Reddit. (2023). Bulky alkylation troubleshooting. r/Chempros. Retrieved from [Link]
Sciencemadness.org. (2022). Best Conditions For N-Alkylation?. Retrieved from [Link]
Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. r/Chempros. Retrieved from [Link]
Lumen Learning. (n.d.). 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook. Retrieved from [Link]
ResearchGate. (n.d.). (3R)-N-Methyl-3-(2-Methylphenoxy)-3-Phenyl-Propan-1-Amine. Retrieved from [Link]
Google Patents. (n.d.). United States Patent Office.
ResearchGate. (2010). Selective alkylation of aminophenols. Retrieved from [Link]
Shi, F., et al. (2013). Reductive N‑Alkylation of Nitro Compounds to N‑Alkyl and N,N‑Dialkyl Amines with Glycerol as the Hydrogen Source. Organic Letters. Retrieved from [Link]
Organic Syntheses. (n.d.). Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation. Retrieved from [Link]
MDPI. (2023). (±)-N-(3-Chlorophenethyl)-2-(6-methoxynaphthalen-2-yl)propanamide. Retrieved from [Link]
Google Patents. (1994). WO1994000416A1 - Preparation of n-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propylamine and acid addition salts thereof.
Technical Support Center: Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Welcome to the dedicated technical support guide for the synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. This resource is designed for researchers, medicinal chemists, and process development scientists to navig...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the dedicated technical support guide for the synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. This resource is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges encountered during the synthesis and purification of this important amine intermediate. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you to troubleshoot and optimize your experimental outcomes with confidence.
Frequently Asked Questions (FAQs)
Q1: What are the most common synthetic routes to prepare [3-(2-Chloro-phenoxy)-propyl]-methyl-amine?
There are two primary and logical synthetic strategies for the preparation of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. The choice between them often depends on the availability of starting materials and the specific challenges you are facing in your laboratory.
Route A: Williamson Ether Synthesis. This classic approach involves the formation of the ether linkage by reacting the sodium salt of 2-chlorophenol with an appropriate N-methylated aminopropyl halide. This is an S(N)2 reaction where the phenoxide acts as the nucleophile.[1][2]
Route B: N-Alkylation of Methylamine. This strategy involves the formation of the C-N bond as the final key step. Here, a pre-synthesized 3-(2-chlorophenoxy)propyl halide is used to alkylate methylamine. While seemingly straightforward, this route is prone to specific side reactions that must be carefully controlled.[3][4][5]
Troubleshooting Guide: Common Issues and Solutions
Issue 1: Low Overall Yield in Williamson Ether Synthesis (Route A)
Q: I'm attempting the Williamson ether synthesis by reacting 2-chlorophenoxide with 3-chloro-N-methylpropan-1-amine, but my yields are consistently below 40%. What are the likely causes and how can I improve this?
A: Low yields in this specific Williamson ether synthesis can often be traced back to a few critical factors related to the nucleophilicity of the phenoxide, the reactivity of the electrophile, and competing side reactions.
Causality:
Incomplete Deprotonation of 2-Chlorophenol: Phenols are more acidic than aliphatic alcohols, but complete deprotonation is essential to generate the nucleophilic phenoxide.[6] Insufficient base will leave unreacted phenol in your reaction mixture, which will not participate in the desired S(_N)2 reaction.
Side Reactions of the Electrophile: The electrophile, 3-chloro-N-methylpropan-1-amine, is bifunctional. Under basic conditions, it can potentially undergo self-condensation or elimination reactions, reducing the amount available to react with the phenoxide.
C-Alkylation vs. O-Alkylation: While O-alkylation is generally favored for phenols, some degree of C-alkylation (alkylation on the aromatic ring) can occur, especially if the reaction temperature is too high. This leads to the formation of isomeric impurities that are difficult to separate and lower the yield of the desired product.[7]
Troubleshooting & Optimization:
Parameter
Recommended Action
Rationale
Base Selection & Stoichiometry
Use a slight excess (1.1-1.2 equivalents) of a strong base like sodium hydride (NaH) or sodium hydroxide (NaOH). Ensure the 2-chlorophenol is fully dissolved and deprotonated before adding the alkylating agent.
NaH provides irreversible deprotonation, driving the formation of the phenoxide. Using a slight excess ensures the reaction goes to completion.
Solvent Choice
Use a polar aprotic solvent such as DMF or DMSO.[2]
These solvents are excellent for S(_N)2 reactions as they solvate the cation of the base but do not hydrogen-bond with the nucleophile, thus maximizing its nucleophilicity.[1]
Temperature Control
Maintain a moderate reaction temperature, typically between 60-80 °C. Monitor the reaction progress by TLC or LC-MS to avoid prolonged heating.
Higher temperatures can promote elimination side reactions and C-alkylation. Careful temperature control favors the desired O-alkylation pathway.
Addition of Alkylating Agent
Add the 3-chloro-N-methylpropan-1-amine solution dropwise to the solution of the 2-chlorophenoxide.
Slow addition helps to maintain a low concentration of the electrophile, minimizing potential side reactions.
Issue 2: Poor Purity - Multiple Products Observed in N-Alkylation of Methylamine (Route B)
Q: I'm trying to synthesize the target compound by reacting 1-chloro-3-(2-chlorophenoxy)propane with methylamine. My crude product shows multiple spots on TLC and my mass spec indicates the presence of higher molecular weight species. What is happening?
A: This is a classic and well-documented problem in the N-alkylation of primary amines. The issue is over-alkylation , a "runaway reaction" where the product of the first alkylation is more nucleophilic than the starting amine.[3][4][5]
Mechanistic Explanation:
Primary Amine Formation: Methylamine (a primary amine) reacts with 1-chloro-3-(2-chlorophenoxy)propane to form your desired product, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine (a secondary amine).
Increased Nucleophilicity: The product, a secondary amine, is generally a better nucleophile than the starting primary amine due to the electron-donating effect of the newly added alkyl group.
Secondary Alkylation: This more reactive secondary amine can then compete with the remaining methylamine and react with another molecule of 1-chloro-3-(2-chlorophenoxy)propane to form a tertiary amine.
Quaternary Salt Formation: The resulting tertiary amine can be even more reactive and can undergo a third alkylation to form a quaternary ammonium salt.
This cascade of reactions leads to a mixture of primary, secondary, tertiary, and quaternary ammonium products, which are often difficult and costly to separate.[5]
Visualizing the Over-Alkylation Problem:
Caption: The "runaway" reaction cascade in N-alkylation.
Troubleshooting & Optimization:
Parameter
Recommended Action
Rationale
Stoichiometry
Use a large excess of methylamine (e.g., 10-20 equivalents). The reaction can be run in a sealed pressure vessel if using methylamine gas or a concentrated aqueous/alcoholic solution.[8]
By Le Châtelier's principle, a large excess of the starting amine statistically favors the mono-alkylation product by increasing the probability that the alkyl halide will encounter a methylamine molecule before it encounters a product molecule.
Alternative Synthetic Routes
Consider using reductive amination as an alternative to direct alkylation. This would involve reacting 3-(2-chlorophenoxy)propanal with methylamine to form an imine, which is then reduced in situ with a reducing agent like sodium borohydride (NaBH₄).
Reductive amination is a much more controlled method for producing secondary amines and generally avoids the problem of over-alkylation.
Purification Strategy
If direct alkylation is unavoidable, plan for a robust purification strategy. The basicity of the primary, secondary, and tertiary amines will be different, which can sometimes be exploited by careful pH-controlled extraction. However, column chromatography is often necessary.
The different amine products will have varying polarities and pKa values, which can aid in their separation.
Experimental Protocols
Protocol 1: Williamson Ether Synthesis (Route A)
This protocol is a representative procedure and should be adapted and optimized based on your specific laboratory conditions and scale.
Preparation of the Phenoxide:
To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add dry N,N-dimethylformamide (DMF, 10 mL per 1 g of 2-chlorophenol).
Add 2-chlorophenol (1.0 eq).
Under a nitrogen atmosphere, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise at 0 °C.
Allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen gas evolution ceases. The formation of the sodium 2-chlorophenoxide should be complete.
Ether Formation:
Dissolve 3-chloro-N-methylpropan-1-amine hydrochloride (1.0 eq) in a minimal amount of DMF and add it dropwise to the phenoxide solution at room temperature.
Heat the reaction mixture to 70 °C and monitor the reaction progress by TLC (e.g., using a 9:1 dichloromethane/methanol solvent system). The reaction is typically complete within 4-6 hours.
Work-up and Purification:
Cool the reaction mixture to room temperature and carefully quench with water.
Extract the aqueous mixture with ethyl acetate (3x volumes).
Combine the organic layers and wash with 1M NaOH solution to remove any unreacted 2-chlorophenol, followed by a brine wash.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The crude product can be purified by silica gel column chromatography using a gradient elution (e.g., starting with 100% dichloromethane and gradually increasing the polarity with methanol) to yield the pure [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Workflow Diagram:
Caption: Step-by-step workflow for Williamson Ether Synthesis.
Data Presentation & Analysis
Characterization of the Final Product
Proper characterization is essential to confirm the identity and purity of your synthesized [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Analytical Technique
Expected Observations
Information Provided
¹H NMR
Aromatic protons (multiplets, ~6.8-7.4 ppm), methylene protons adjacent to oxygen (triplet, ~4.0 ppm), methylene protons adjacent to nitrogen (triplet, ~2.7 ppm), central methylene protons (multiplet, ~2.0 ppm), and N-methyl protons (singlet, ~2.4 ppm).
Confirms the chemical structure and connectivity of the molecule. Integration of peaks can give an indication of purity.
¹³C NMR
Aromatic carbons, carbons of the propyl chain (C-O, C-N, and central C), and the N-methyl carbon.
Further confirms the carbon skeleton of the molecule.
LC-MS
A single major peak in the chromatogram with the correct mass-to-charge ratio (m/z) for the protonated molecule [M+H]⁺.
Provides information on the purity of the sample and confirms its molecular weight.
FT-IR
C-O-C stretching (ether linkage), C-N stretching, C-H stretching (aromatic and aliphatic), and N-H bending (if protonated).
Confirms the presence of key functional groups.
Note: Specific chemical shifts in NMR will depend on the solvent used for analysis.[9][10]
References
Process for the preparation of enantiomerically pure 3-hydroxy-3-arylpropylamines and their optical stereoisomers.
N-methyl-3-(2-methylphenoxy)-3-phenylpropan-1-amine. PubChem. Accessed January 16, 2026. [Link]
An improved method for preparing N-methyl-3-phenyl-3-hydroxyl-propylamine.
The Williamson Ether Synthesis. Master Organic Chemistry. Accessed January 16, 2026. [Link]
Alkylation of Amines (Sucks!). Master Organic Chemistry. Accessed January 16, 2026. [Link]
Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. ACS Publications. Accessed January 16, 2026. [Link]
Alkylation of Amines by Alkyl Halides. Chemistry LibreTexts. Accessed January 16, 2026. [Link]
(3R)-N-Methyl-3-(2-Methylphenoxy)-3-Phenyl-Propan-1-Amine. ResearchGate. Accessed January 16, 2026. [Link]
The Williamson Ether Synthesis. University of Colorado Boulder. Accessed January 16, 2026. [Link]
Alkylation of Amines. YouTube. Accessed January 16, 2026. [Link]
Selective alkylation of aminophenols. ResearchGate. Accessed January 16, 2026. [Link]
Methods for the production of 3-methylamino-1-(thiene-2-yl)-propane-1-ol.
Processes for preparing haloamines and tertiary aminoalkylorganometallic compounds.
Dehydrative C-H Alkylation and Alkenylation of Phenols with Alcohols: Expedient Synthesis for Substituted Phenols and Benzofurans. Organic Chemistry Portal. Accessed January 16, 2026. [Link]
Williamson ether synthesis. Lumen Learning. Accessed January 16, 2026. [Link]
3-methylamino-1-(2-thienyl)-1-propanone, production and use thereof.
Room-Temperature, Base-Mediated Selective Synthesis of 2-(Arylamino)ethanols and 2-Aryloxyethanols. Thieme Chemistry. Accessed January 16, 2026. [Link]
1-Chloro-3-methoxypropane. PubChem. Accessed January 16, 2026. [Link]
Williamson Ether Synthesis. Edubirdie. Accessed January 16, 2026. [Link]
NMR-Based Metabolomic Analysis for the Effects of Trimethylamine N-Oxide Treatment on C2C12 Myoblasts under Oxidative Stress. National Institutes of Health. Accessed January 16, 2026. [Link]
Application of NMR and Chemometric Analyses to Better Understand the Quality Attributes in pH and Thermally Degraded Monoclonal Antibodies. National Institutes of Health. Accessed January 16, 2026. [Link]
N,N,N-trimethyl-3-[(2-methylacryloyl)amino]propan-1-aminium. PubChem. Accessed January 16, 2026. [https://pubchem.ncbi.nlm.nih.gov/compound/N_N_N-trimethyl-3-(2-methylacryloyl_amino_propan-1-aminium]([Link]
Technical Support Center: Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
A Guide to Identifying and Mitigating Common Impurities Welcome to the technical support center for the synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. This guide is designed for researchers, chemists, and proce...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide to Identifying and Mitigating Common Impurities
Welcome to the technical support center for the synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. This guide is designed for researchers, chemists, and process development professionals. As Senior Application Scientists, we understand that robust impurity control is the cornerstone of safe and effective drug development. This document moves beyond simple protocols to explain the chemical rationale behind impurity formation and provides field-proven strategies for their mitigation.
Section 1: The Synthetic Landscape and Key Challenges
The synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine is typically achieved via a two-step sequence. Each step, while reliable, presents specific challenges that can lead to a range of process-related impurities. Understanding these "hot spots" is the first step toward effective control.
Step 1: Williamson Ether Synthesis. This step involves the O-alkylation of 2-chlorophenol with a suitable three-carbon electrophile, such as 1-bromo-3-chloropropane. A base is used to deprotonate the phenol, forming a nucleophilic phenoxide.
Step 2: Nucleophilic Substitution (N-Alkylation). The resulting intermediate, 1-(3-chloropropoxy)-2-chlorobenzene, is then reacted with methylamine to form the final secondary amine product.
The following workflow diagram illustrates the primary synthesis route and highlights the stages where impurities are most likely to emerge.
Caption: Synthetic workflow and impurity "hot spots".
Section 2: Frequently Asked Questions (FAQs) on Impurity Profiling
This section addresses common questions encountered during the synthesis and analysis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Q1: What are the most common process-related impurities I should expect to find?
A1: Process-related impurities are those that arise directly from the synthetic route. For this synthesis, they fall into three main categories:
Unreacted Starting Materials and Intermediates: Incomplete conversion in either step will lead to the presence of 2-chlorophenol, 1-bromo-3-chloropropane, or the 1-(3-chloropropoxy)-2-chlorobenzene intermediate in your final product.
Byproducts of N-Alkylation: The most significant byproduct is typically from over-alkylation. The desired secondary amine product is still nucleophilic and can react with another molecule of the electrophilic intermediate to form a tertiary amine. This tertiary amine can be further alkylated to form a quaternary ammonium salt.[1][2][3][4]
Byproducts of Ether Synthesis: A classic side reaction with phenoxides is C-alkylation, where the propyl chain attaches to the aromatic ring instead of the oxygen atom.[5][6] This occurs because the negative charge of the phenoxide ion is delocalized onto the ring, creating nucleophilic carbon centers.
Q2: My HPLC analysis shows a peak with the same mass as my product but a different retention time. What could it be?
A2: This is a strong indication of a regioisomeric impurity. The most likely source is the 2-chlorophenol starting material. Commercial 2-chlorophenol may contain small amounts of 3-chlorophenol and 4-chlorophenol. These isomers will react identically to 2-chlorophenol throughout the synthesis, leading to the formation of [3-(3 -Chloro-phenoxy)-propyl]-methyl-amine and [3-(4 -Chloro-phenoxy)-propyl]-methyl-amine. These isomeric impurities are often difficult to separate from the desired product. This issue is well-documented in analogous syntheses, such as that of Atomoxetine, where isomeric impurities in the starting materials lead to final product regioisomers.[7][8]
Q3: How can I minimize the formation of the tertiary amine and quaternary ammonium salt byproducts?
A3: The tendency for over-alkylation is a well-known challenge in amine synthesis because the product amine is often as reactive, or even more reactive, than the starting amine.[2][3] To suppress this "runaway" reaction, consider the following strategies:
Stoichiometry: Use a large excess of methylamine (e.g., 5-10 equivalents). This increases the probability that the electrophilic intermediate will react with the primary amine (methylamine) rather than the secondary amine product.
Controlled Addition: Add the alkylating agent (1-(3-chloropropoxy)-2-chlorobenzene) slowly to the solution of methylamine. This maintains a low concentration of the electrophile and a high concentration of the primary amine, favoring the desired reaction.
Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Higher temperatures can sometimes accelerate the second alkylation step more than the first.
Q4: I'm observing an alkene byproduct. What causes this and how can I prevent it?
A4: The formation of an alkene, likely 2-chloro-1-(prop-2-en-1-yloxy)benzene, points to a competing E2 elimination reaction.[5][9] In this side reaction, the base (either from Step 1 or the methylamine in Step 2) removes a proton from the carbon adjacent to the leaving group, leading to the formation of a double bond. While this is more common with secondary and tertiary alkyl halides, it can occur with primary halides under certain conditions.[10]
To minimize elimination:
Base Selection (Step 1): Use a moderately strong but non-bulky base like potassium carbonate (K₂CO₃) rather than a very strong or sterically hindered base.
Temperature: Avoid excessively high temperatures, as elimination reactions often have a higher activation energy than substitution reactions and are therefore favored at elevated temperatures.[5][9]
Solvent: Use a polar aprotic solvent like DMF or acetonitrile, which favors the Sₙ2 substitution pathway over elimination.[9]
Section 3: Troubleshooting Guide: From Observation to Solution
This table provides a systematic approach to troubleshooting common issues during the synthesis.
Observation / Problem
Potential Root Cause(s)
Recommended Actions & Scientific Rationale
Low yield in Step 1 (Ether Synthesis)
1. Incomplete deprotonation of 2-chlorophenol. 2. Competing C-alkylation. [6]3. Hydrolysis of the alkyl halide.
1. Choice of Base: Use a strong base like sodium hydride (NaH) to ensure complete and irreversible deprotonation of the phenol.[5] Ensure the base is fresh and handled under anhydrous conditions.2. Solvent: Use a polar aprotic solvent (e.g., DMF, DMSO). These solvents solvate the cation but leave the phenoxide anion "naked" and highly nucleophilic, favoring O-alkylation.[9]3. Anhydrous Conditions: Ensure all reagents and glassware are thoroughly dried. Water can consume the base and hydrolyze the alkyl halide.
1. Control Stoichiometry: Use a large excess of methylamine (5-10 eq.) to statistically favor the primary reaction.2. Slow Addition: Add the alkylating agent dropwise to the methylamine solution at a controlled temperature (e.g., 0-10 °C) to maintain a low concentration of the electrophile.3. Monitor Conversion: Track the reaction by TLC or HPLC to ensure the consumption of the starting intermediate before workup.
Presence of Isomeric Impurities in Final Product
1. Contaminated 2-chlorophenol starting material.
1. Source Material Qualification: Analyze the 2-chlorophenol starting material by GC or HPLC before use to quantify the levels of 3- and 4-chlorophenol isomers.2. Purification: If isomeric impurities are unacceptable, purify the final product using preparative chromatography or fractional crystallization, although this can be challenging.
Poor Overall Purity / Multiple Small Peaks
1. Degradation of reagents or intermediates. 2. Presence of residual solvents or inorganic salts. []
1. Reagent Quality: Use high-purity, fresh reagents. Store reactive intermediates under inert gas and at low temperatures if necessary.2. Thorough Workup: Perform aqueous washes to remove inorganic salts (e.g., NaBr, KCl).3. Efficient Solvent Removal: Use a high-vacuum rotary evaporator to remove residual solvents. Final product purity should be confirmed by techniques like GC-MS or HPLC.[][12]
Section 4: Key Experimental Protocols
Protocol 4.1: General Procedure for Impurity Profiling by HPLC-MS
This protocol outlines a starting point for developing a robust analytical method to separate the target compound from its key impurities. Method optimization will be required.
System Preparation: Use a High-Performance Liquid Chromatography (HPLC) system coupled with a Mass Spectrometer (MS) detector.[12][13]
Column Selection: Start with a C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size), which is effective for separating moderately polar compounds.
Mobile Phase:
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Gradient Elution: A gradient is crucial for separating compounds with different polarities, from the polar starting materials to the more nonpolar over-alkylated products.
Start at 10-20% B.
Ramp to 95% B over 15-20 minutes.
Hold at 95% B for 5 minutes.
Return to initial conditions and equilibrate for 5 minutes.
Detection:
UV Detector: Monitor at wavelengths such as 220 nm and 275 nm.
MS Detector: Use electrospray ionization (ESI) in positive mode. Scan a mass range that includes all potential starting materials, intermediates, and byproducts (e.g., m/z 100-500). This provides molecular weight information crucial for identifying unknown peaks.[][14]
Sample Preparation: Dissolve the crude or purified sample in a suitable diluent (e.g., 50:50 Acetonitrile:Water) to a concentration of approximately 1 mg/mL.
Technical Support Center: Side-Product Analysis in the Synthesis of Chlorophenoxy-propyl-amines
From the desk of a Senior Application Scientist Welcome to the technical support center dedicated to navigating the complexities of chlorophenoxy-propyl-amine synthesis. As researchers and drug development professionals,...
Author: BenchChem Technical Support Team. Date: January 2026
From the desk of a Senior Application Scientist
Welcome to the technical support center dedicated to navigating the complexities of chlorophenoxy-propyl-amine synthesis. As researchers and drug development professionals, we understand that achieving high purity and yield is paramount. The synthesis of this class of compounds, which includes many important β-adrenergic blocking agents, is often complicated by the formation of closely related side-products.[1]
This guide is designed to move beyond simple protocols and provide you with the causal logic behind common experimental challenges. We will explore the mechanisms of side-product formation, provide robust analytical strategies for their identification, and offer field-proven troubleshooting advice to mitigate their occurrence.
Part 1: Frequently Asked Questions (FAQs)
This section addresses the most common initial queries encountered during synthesis.
Q1: My reaction has produced a complex mixture with multiple products instead of my target primary amine. What is the most likely cause?
The most common culprit is over-alkylation . The target primary amine is itself a nucleophile, and often a stronger one than the starting amine (e.g., ammonia or isopropylamine).[2][3] This means your newly formed product can compete with the starting amine and react with another molecule of your chlorophenoxy-propyl alkylating agent. This "runaway reaction" leads to the formation of secondary amines (di-alkylation), tertiary amines, and even quaternary ammonium salts.[4][5][6][7]
Q2: I'm observing an impurity with a mass roughly double that of my expected product in my LC-MS analysis. What could this be?
This high-molecular-weight species is likely a dimer impurity . This can occur when two molecules of your phenoxy-propanolamine intermediate condense. For example, the amine of one molecule can react with the epoxide or halide group of another, forming a dimer. This is a known impurity pathway in the synthesis of related compounds like Bisoprolol.[8]
Q3: How can I minimize the formation of the di-substituted (secondary amine) byproduct?
The most direct strategy is to manipulate the reaction stoichiometry. Using a significant excess of the initial amine nucleophile (e.g., a 2-fold or greater excess of propylamine relative to the alkylating agent) shifts the reaction equilibrium to favor the formation of the desired mono-alkylated primary amine.[6] Other effective, though more involved, strategies include the Gabriel Synthesis, which utilizes a phthalimide anion to prevent over-alkylation by design, as the intermediate is not nucleophilic.[5][6][9]
Q4: My preliminary toxicology screens are showing potential mutagenicity. What kind of impurity should I investigate?
You should immediately investigate the presence of residual epoxide impurities . Syntheses involving the reaction of a phenol with epichlorohydrin can leave behind unreacted, mutagenic epoxide intermediates.[10] These compounds are direct-acting mutagens and their presence, even in trace amounts, is a serious safety concern that requires rigorous analytical monitoring and purification.[10][11]
Part 2: Troubleshooting Guide: Identification & Mitigation of Key Side-Products
This section provides a deeper dive into the most prevalent side-products, their formation mechanisms, and targeted strategies for control.
Over-alkylation is the most frequent challenge in this synthesis, stemming from the nucleophilicity of the product itself.
Mechanism of Formation:
The primary amine product (R-NH₂) reacts with the chlorophenoxy-propyl halide (Ar-X) in a subsequent SN2 reaction to form a secondary amine (R₂NH), which can then react again.
Caption: Mechanism of over-alkylation in amine synthesis.
Identification & Characterization:
The following table summarizes the analytical signatures used to identify these impurities.
Analytical Technique
Expected Observation for Over-alkylation Products
LC-MS
A peak with a mass corresponding to the addition of another chlorophenoxy-propyl group. (M + [Ar-O-Propyl] - H)
Reverse-Phase HPLC
Generally, the more alkylated and less polar secondary/tertiary amines will have longer retention times than the primary amine product.
¹H NMR
Disappearance of one N-H proton signal and characteristic shifts in the protons adjacent to the nitrogen atom.
Mitigation & Prevention Strategies:
Stoichiometric Control: Use a large excess of the starting propylamine. This increases the probability that the alkylating agent will react with the intended starting material rather than the product.[6]
Slow Addition: Add the alkylating agent slowly to the reaction mixture containing the excess amine. This keeps the instantaneous concentration of the alkylating agent low, further disfavoring the second alkylation step.
Alternative Synthesis: For critical applications, consider routes like the Gabriel synthesis or reductive amination of a corresponding aldehyde/ketone, which are designed to produce primary amines cleanly.[6][12]
Issue 2: Dimer Impurities
Dimerization is particularly relevant when using epoxide intermediates.
Mechanism of Formation:
The amine of one propanolamine molecule can perform a nucleophilic attack on the epoxide ring of a second molecule, leading to a dimer linked by an ether bond.
Challenges in the purification of tertiary amines like [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Welcome to the Technical Support Center for advanced purification strategies in organic synthesis. This guide is specifically designed for researchers, scientists, and drug development professionals encountering challeng...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the Technical Support Center for advanced purification strategies in organic synthesis. This guide is specifically designed for researchers, scientists, and drug development professionals encountering challenges with the purification of tertiary amines, such as [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. Here, we move beyond standard protocols to provide in-depth, field-proven insights into overcoming common and complex purification hurdles. Our focus is on the "why" behind the "how," ensuring you can adapt these principles to your specific molecules and achieve the highest purity standards.
I. Frequently Asked Questions (FAQs)
Q1: My tertiary amine streaks badly on silica gel TLC and column chromatography. What's causing this and how can I fix it?
A1: This is a classic and highly common issue. The streaking you're observing is primarily due to the strong interaction between the basic lone pair of electrons on the nitrogen of your tertiary amine and the acidic silanol groups (Si-OH) on the surface of the silica gel.[1][2] This acid-base interaction leads to irreversible adsorption, slow elution, and poor peak shape.[2]
Troubleshooting Strategies:
Mobile Phase Modification: The most straightforward approach is to add a small amount of a volatile competing base to your mobile phase.[1][2]
Triethylamine (TEA): Typically, 0.1-1% TEA is added to the solvent system (e.g., hexane/ethyl acetate). The TEA will preferentially interact with the acidic sites on the silica, effectively "masking" them from your target compound and allowing for a much cleaner elution.[1]
Ammonia: A solution of 7N ammonia in methanol can also be used as a polar modifier in solvent systems like dichloromethane/methanol.[1] However, controlling the elution strength can be more challenging with this highly polar mixture.[1]
Alternative Stationary Phases:
Amine-Functionalized Silica: Using a column packed with amine-functionalized silica can be highly effective.[1][2] This stationary phase has a basic surface that repels the basic amine, minimizing the problematic acid-base interactions.[1]
Alumina (Basic or Neutral): Basic or neutral alumina can be a good alternative to silica gel for the purification of basic compounds.
Reversed-Phase Chromatography: If your compound has sufficient lipophilicity, reversed-phase chromatography (e.g., C18) can be an excellent option. By adjusting the mobile phase pH to be alkaline (at least two pH units above the pKa of the amine), the amine will be in its free base form, leading to better retention and separation.[2]
Q2: I'm trying to purify my tertiary amine using an acid-base extraction, but I'm getting low recovery. What am I doing wrong?
A2: Low recovery in an acid-base extraction of an amine typically points to one of a few common pitfalls related to pKa, solubility, or handling.
Key Considerations for High Recovery:
Incomplete Protonation/Deprotonation:
Acidification: To move your tertiary amine into the aqueous layer, you must protonate it by washing the organic layer with an acidic solution. The pH of the aqueous acid must be at least 2 pH units below the pKa of your amine's conjugate acid to ensure complete protonation and transfer. For most tertiary amines, a 1M HCl solution is sufficient.
Basification: To recover your amine from the aqueous layer, you must deprotonate the ammonium salt to regenerate the free amine, which is less water-soluble. The pH of the aqueous layer must be raised to at least 2 pH units above the pKa of the conjugate acid. Use a base like 1M NaOH or a saturated sodium bicarbonate solution.[3] Always check the pH with litmus paper or a pH meter.[3]
Emulsion Formation: Vigorous shaking of biphasic mixtures, especially those containing salts, can lead to the formation of stable emulsions, trapping your product at the interface.
Mitigation: Instead of vigorous shaking, gently invert the separatory funnel multiple times. If an emulsion does form, adding a small amount of brine (saturated NaCl solution) can often help to break it.
Solubility of the Amine Salt: While the free base form of your amine may be highly soluble in organic solvents, the corresponding ammonium salt might have some solubility in the organic phase, leading to incomplete extraction into the aqueous layer. Multiple extractions (3-4 times) with the acidic solution will help to maximize the transfer.
Q3: My final product, a tertiary amine, is a viscous oil that is difficult to handle and crystallize. Are there alternative purification strategies?
A3: This is a frequent challenge, as many free-base amines are oils at room temperature. Converting the amine to a salt is often the best strategy for obtaining a stable, crystalline solid that is easier to handle, purify, and store.[4]
Salt Formation and Recrystallization Protocol:
Dissolution: Dissolve your crude amine oil in a minimal amount of a suitable organic solvent in which the free base is soluble, but the salt is not (e.g., diethyl ether, ethyl acetate, or a mixture of hexane and ethyl acetate).[4]
Acid Addition: Slowly add a solution of an appropriate acid. For forming a hydrochloride salt, a solution of HCl in diethyl ether or dioxane is commonly used.[4] Other acids like oxalic acid or tartaric acid can also be used to form crystalline salts.[4]
Precipitation: The amine salt will often precipitate out of the solution as a solid.[4]
Isolation: Collect the solid salt by vacuum filtration.
Recrystallization: The collected salt can then be recrystallized from a suitable solvent system (e.g., ethanol/ether, methanol/acetone) to achieve high purity.
Recovery of Free Base (if needed): If the free base is required for the next step, the purified salt can be dissolved in water, basified with NaOH or NaHCO3, and then extracted back into an organic solvent.[5]
II. Troubleshooting Guide
Problem
Potential Cause(s)
Recommended Solution(s)
Product is unstable on silica gel (decomposition observed on TLC)
The acidic nature of silica gel is catalyzing the degradation of your amine.
1. Run a 2D TLC to confirm instability.[6]2. Switch to a less acidic stationary phase like neutral or basic alumina.[4]3. Use an amine-functionalized silica column.[1][2]4. Consider reversed-phase chromatography.[4]
Co-elution of starting material (secondary amine) and product (tertiary amine)
The polarity difference between the secondary and tertiary amine is insufficient for separation on standard silica gel.
1. Optimize the mobile phase with a less polar solvent system to increase separation.2. Use an amine-functionalized silica column, which can often provide better selectivity between primary, secondary, and tertiary amines.[1][7]3. Perform an acid-base extraction with careful pH control, as there can be subtle pKa differences between secondary and tertiary amines.[8][9]
Final product has a yellow/brown discoloration
Amines are prone to air oxidation, which can lead to colored impurities.[10]
1. Handle the amine under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially during heating steps.[11]2. Store the purified amine under an inert atmosphere and protected from light.3. If discoloration is significant, consider passing a solution of the amine through a short plug of activated carbon or basic alumina.
Difficulty removing residual triethylamine (TEA) from the final product
TEA is a high-boiling point amine and can be challenging to remove completely by simple evaporation.
1. After column chromatography, perform an acid wash (e.g., with 1M HCl) to protonate and remove the TEA into the aqueous layer.2. If your product is a solid, recrystallization will often leave the TEA behind in the mother liquor.3. For volatile products, distillation under reduced pressure can be effective.
III. Experimental Workflows & Methodologies
Method 1: Optimized Flash Chromatography of a Tertiary Amine
This protocol is designed to mitigate the common issues of streaking and poor recovery during the silica gel chromatography of basic amines.
Step-by-Step Protocol:
TLC Method Development:
Prepare a stock solution of your crude product.
On a silica gel TLC plate, spot the crude material.
Develop the TLC plate in a mobile phase consisting of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol), with the addition of 0.5% triethylamine (TEA) .
Adjust the solvent ratio to achieve a retention factor (Rf) of approximately 0.3 for your target compound.
Column Preparation:
Dry-pack a flash chromatography column with silica gel.
Equilibrate the column by flushing with at least 5 column volumes of the optimized mobile phase (containing 0.5% TEA). This pre-treatment is crucial for neutralizing the acidic sites on the silica.[2]
Sample Loading:
Dissolve the crude product in a minimal amount of the mobile phase or a strong solvent like dichloromethane.
Alternatively, for less soluble compounds, perform a dry loading by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then loading the dry powder onto the top of the column.
Elution and Fraction Collection:
Begin eluting with the mobile phase, collecting fractions.
Monitor the elution by TLC.
Work-up:
Combine the pure fractions.
Remove the solvent under reduced pressure.
To remove residual TEA, dissolve the residue in an organic solvent (e.g., ethyl acetate), wash with a dilute acid solution (e.g., 0.1M HCl), then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the purified tertiary amine.
Workflow Diagram: Purification Strategy Selection
The following diagram outlines a decision-making process for selecting the most appropriate purification strategy for a tertiary amine.
Caption: Decision tree for selecting a purification method.
IV. References
Biotage. (2023, January 19). Is there an easy way to purify organic amines?[Link]
Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?[Link]
Ma, G., & Jha, A. (2008). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Organic Process Research & Development, 12(4), 637-640. [Link]
ResearchGate. (n.d.). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture | Request PDF. [Link]
Szostak, M. (2008). Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups. Journal of Chromatography A, 1193(1-2), 88-96. [Link]
MH Chem. (2022, August 11). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn [Video]. YouTube. [Link]
University of Rochester Department of Chemistry. (n.d.). Troubleshooting Thin Layer Chromatography. [Link]
University of Rochester Department of Chemistry. (n.d.). Solvents for Recrystallization. [Link]
University of Alberta. (n.d.). Isolation (Recovery). [Link]
Google Patents. (n.d.). US4255356A - Purification of tertiary amines using an adsorbent.
Google Patents. (n.d.). EP0007983A1 - Process for the purification of tertiary amines.
Journal of Chromatographic Science. (n.d.). Troubleshooting in Chromatography. [Link]
Chromatography Forum. (2006, January 24). Separation of Secondary Amine and Tertiary amine. [Link]
ACS Publications. (2022, October 18). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. [Link]
Spectroscopy Online. (2019, May 1). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. [Link]
Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. [Link]
ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]
ACS Publications. (2022, October 19). Impact of Solvent on the Thermal Stability of Amines. [Link]
Technical Support Center: Method Refinement for HPLC Analysis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Welcome to the technical support center for the HPLC analysis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, fie...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the HPLC analysis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into method development and troubleshooting. My approach moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring your methods are robust, reproducible, and self-validating.
The analysis of aromatic amines like [3-(2-Chloro-phenoxy)-propyl]-methyl-amine presents a common yet significant challenge in reversed-phase HPLC: managing the strong basicity of the secondary amine group. This functionality drives interactions with the stationary phase that, if not properly controlled, can lead to poor peak shape and unreliable quantification. This guide addresses these issues head-on in a direct question-and-answer format.
Q1: What are the recommended starting conditions for developing an HPLC method for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine?
A1: A successful method begins with a logical selection of column and mobile phase designed to mitigate the primary analytical challenge: the basicity of the analyte. The goal is to achieve a symmetrical peak shape and stable retention.
Core Rationale: The secondary amine in your analyte is a basic functional group. In reversed-phase HPLC using standard silica-based columns, this group can interact with residual acidic silanol groups on the silica surface.[1][2] This secondary interaction is a primary cause of peak tailing.[3] Therefore, our starting strategy must focus on minimizing this interaction.
Recommended Starting Parameters:
A robust starting point involves using a modern, high-purity silica column and controlling the mobile phase pH to suppress unwanted interactions.
Parameter
Recommendation
Rationale & Expert Insights
HPLC Column
High-purity, end-capped C18 (e.g., Waters Xterra, Agilent ZORBAX Extend-C18), 4.6 x 150 mm, 3.5 or 5 µm.
Modern "Type B" silica columns have a lower concentration of acidic silanol groups.[3] Advanced end-capping further shields these groups, significantly reducing the potential for amine-silanol interactions.[2] Consider columns designed for use at alternative pH ranges if low-pH methods are insufficient.[4]
Mobile Phase A
20 mM Potassium Phosphate, pH adjusted to 2.8 with Phosphoric Acid.
Operating at a low pH (~2.5-3.5) serves two functions: it protonates the analyte's amine group to a consistent charge state (BH+), and more importantly, it suppresses the ionization of surface silanol groups (Si-OH), rendering them less interactive.[3] A pH at least 2 units away from the analyte's pKa is ideal for robustness.[5]
Mobile Phase B
Acetonitrile or Methanol
Acetonitrile often provides sharper peaks and lower viscosity, but methanol can offer different selectivity for resolving closely eluting impurities.[2]
Elution Mode
Gradient: 20% to 80% B over 15 minutes.
A gradient is recommended for initial development to elute both the main analyte and any unknown, potentially more hydrophobic, impurities or degradants.
Flow Rate
1.0 mL/min
Standard for a 4.6 mm ID column.
Column Temp.
30 °C
Using a column oven is critical for ensuring retention time reproducibility.[4]
Detection
UV-Vis (DAD/PDA) at ~274 nm
The 2-chlorophenoxy moiety is the primary chromophore. A Diode Array Detector (DAD) is recommended to confirm peak purity and identify the absorbance maximum during initial runs.
Injection Vol.
10 µL
A standard volume; should be optimized to avoid column overload, which can also cause peak asymmetry.
Q2: My peak for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine is tailing severely. What are the causes and how can I fix it?
A2: Severe peak tailing for a basic compound like this is almost always a symptom of undesirable secondary interactions with the stationary phase. A systematic approach is required to diagnose and resolve the issue.
Causality: Peak tailing occurs when a fraction of the analyte molecules are retained more strongly than the main population. For basic compounds, this is typically caused by strong ionic interactions with deprotonated (negatively charged) silanol groups (SiO⁻) on the surface of the silica packing material.[1][2]
Below is a logical workflow to troubleshoot this common problem.
Caption: A systematic workflow for diagnosing and resolving peak tailing.
Step-by-Step Protocol to Eliminate Peak Tailing:
Verify Mobile Phase pH: The most effective tool for improving the peak shape of basic compounds is controlling the mobile phase pH.[6] Ensure your aqueous mobile phase is buffered and its pH is stable and low (ideally between 2.5 and 3.5). This suppresses the ionization of silanol groups, which is the primary cause of tailing.[3]
Increase Buffer Strength: If tailing persists, increasing the buffer concentration (e.g., from 10 mM to 25-50 mM) can help to better shield the residual silanol groups and improve peak symmetry.[3]
Evaluate Your Column: If pH adjustments are not sufficient, your column may not be suitable. Standard silica columns can exhibit high silanol activity.[7]
Action: Switch to a column with superior end-capping or one based on hybrid particle technology (e.g., Waters BEH). These columns are more inert and provide excellent peak shape for amines even at intermediate pH.[8] Polar-embedded columns are another excellent choice as they provide alternative interaction mechanisms that shield basic compounds from silanols.[2]
Check for Column Overload: Injecting too high a concentration of your analyte can saturate the active sites on the stationary phase, leading to tailing.
Action: Prepare a 1:10 dilution of your sample and inject it. If the peak shape improves significantly, your original concentration was too high.
Inspect the System for Dead Volume: Excessive tubing length or poorly made connections between the injector, column, and detector can contribute to extra-column band broadening, which can manifest as tailing.[2]
Action: Use narrow internal diameter tubing (e.g., 0.005") and ensure all fittings are properly seated to minimize dead volume.
Q3: The retention time of my analyte is drifting. What should I investigate?
A3: Retention time stability is critical for reliable identification and quantification. Drifting retention times usually point to issues with the mobile phase, column temperature, or column equilibration.
Primary Causes & Solutions:
Potential Cause
Solution
Inadequate Column Equilibration
Before starting a sequence, ensure the column is flushed with the initial mobile phase for at least 10-15 column volumes. For a 150 x 4.6 mm column at 1 mL/min, this means equilibrating for at least 20-30 minutes.
Mobile Phase pH Instability
If you are not using a buffer, or the buffer is outside its effective buffering range (pKa ± 1 pH unit), the mobile phase pH can change over time, drastically affecting the retention of an ionizable compound like your analyte.[9] Always use a suitable buffer.
Temperature Fluctuations
A change of just 1 °C can alter retention time by 1-2%. Always use a thermostatically controlled column compartment and set it to a stable temperature (e.g., 30 °C or 40 °C).[4]
Inconsistent Mobile Phase Composition
Ensure your mobile phase is thoroughly mixed and degassed. If using an online mixing pump, ensure the proportioning valves are functioning correctly.
Column Degradation
Over time, especially if operating at the edge of the column's pH stability range, the stationary phase can degrade, leading to a loss of retention.[6] Monitor column performance by regularly injecting a system suitability standard.
Q4: I suspect my analyte is degrading. How can I confirm this and develop a stability-indicating method?
A4: To ensure that you are accurately quantifying your analyte and not an impurity or degradant, you must develop a "stability-indicating" method. This is achieved through forced degradation studies, as outlined in ICH guidelines.[10] These studies intentionally stress the analyte to produce potential degradation products.[11]
Forced Degradation Workflow:
The objective is to expose your analyte to various stress conditions to identify potential degradation pathways and prove that your analytical method can separate the intact drug from any degradants formed.[12] An ideal study aims for 5-20% degradation of the active pharmaceutical ingredient (API).[13]
Caption: Workflow for a forced degradation study to establish a stability-indicating method.
Experimental Protocol: Forced Degradation Study
Prepare Samples: Prepare separate solutions of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine for each stress condition. Include an unstressed control sample for comparison.
Base Hydrolysis: Add 0.1 M NaOH and heat. Neutralize before injection.[14]
Oxidative Degradation: Add 3% hydrogen peroxide and store at room temperature.[13]
Thermal Degradation: Store the solid API in an oven.
Photostability: Expose a solution to light according to ICH Q1B guidelines.[10]
Analyze Samples: Analyze the control and all stressed samples using your developed HPLC method with a PDA or Mass Spectrometry (MS) detector.
Evaluate Results:
Compare the chromatograms of the stressed samples to the control.
Confirm that any new peaks (degradants) are baseline-resolved from the main analyte peak.
Use the PDA detector to assess the peak purity of the analyte in the presence of degradants.
If resolution is inadequate, the HPLC method must be further optimized (e.g., by adjusting the gradient slope, mobile phase pH, or changing the column) until all peaks are separated.[11]
By successfully completing this process, you validate that your method can accurately measure the concentration of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine without interference from its potential degradation products.
References
Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Online] Available at: [Link]
Agilent Technologies. (2012). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. [Online] Available at: [Link]
Chrom Tech, Inc. (2023). What Causes Peak Tailing in HPLC?. [Online] Available at: [Link]
LCGC Blog. (2019). HPLC Diagnostic Skills II – Tailing Peaks. [Online] Available at: [Link]
Waters Corporation. Effect of pH on LC-MS Analysis of Amines. [Online] Available at: [Link]
Chen, J., & Pawliszyn, J. (1997). Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. Analytical Chemistry, 69(15), 3030–3035. [Online] Available at: [Link]
Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting. [Online] Available at: [Link]
Wang, J., et al. (2007). Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. Journal of Separation Science, 30(1), 115-123. [Online] Available at: [Link]
Moravek. (2023). Exploring the Role of pH in HPLC Separation. [Online] Available at: [Link]
Shodex. HPLC Column Selection Guide to Help You Achieve the Best Separation. [Online] Available at: [Link]
Wu, J., et al. (2022). Determination of Heterocyclic Aromatic Amines (HAAs) in Urban Particulate Standard Reference Material and Wildfire-Influenced Particulate Matter by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS). Atmosphere, 13(4), 609. [Online] Available at: [Link]
Waters Corporation. (2015). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. [Online] Available at: [Link]
Studzińska, S., et al. (2016). Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography. Journal of Chromatography B, 1029-1030, 130-137. [Online] Available at: [Link]
Waters Corporation. Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. [Online] Available at: [Link]
YMC. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. [Online] Available at: [Link]
Hawach Scientific. (2023). Polar Column in HPLC Example. [Online] Available at: [Link]
Dolan, J. W. (2014). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International, 27(5). [Online] Available at: [Link]
Baertschi, S. W., et al. (2016). Forced degradation studies. MedCrave Online Journal of Analytical and Pharmaceutical Research, 3(6), 387-390. [Online] Available at: [Link]
U.S. Environmental Protection Agency. Method 8321: Solvent Extractable Nonvolatile Compounds by High Performance Liquid Chromatography-Thermospray-Mass Spectrometry (HPLC-TS-MS) or Ultraviolet (UV) Detection. [Online] Available at: [Link]
Jorgensen, L., et al. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology, 40(5). [Online] Available at: [Link]
Alsante, K. M., et al. (2018). Forced degradation – Knowledge and References. Journal of Pharmaceutical and Biomedical Analysis, 150, 33-46. [Online] Available at: [Link]
PTMSc. Technical Guide Series - Forced Degradation Studies. [Online] Available at: [Link]
Blessy, M., et al. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Pharmaceutical Sciences and Research, 12(4), 549-555. [Online] Available at: [Link]
Overcoming solubility issues of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine in assays
Technical Support Center: [3-(2-Chloro-phenoxy)-propyl]-methyl-amine Welcome to the technical support guide for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. This resource is designed for researchers, scientists, and drug...
Author: BenchChem Technical Support Team. Date: January 2026
Technical Support Center: [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Welcome to the technical support guide for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common solubility challenges encountered during in vitro and in vivo assays. As Senior Application Scientists, we have compiled this guide based on fundamental physicochemical principles and extensive field experience to ensure your experiments are both successful and reproducible.
FAQ 1: Why does my compound precipitate when diluted from a DMSO stock into aqueous buffer?
This is the most common solubility issue. Your compound is likely highly soluble in 100% dimethyl sulfoxide (DMSO) but has poor aqueous solubility.[1][2] When the DMSO stock is diluted into an aqueous buffer (e.g., PBS, cell culture media), the percentage of DMSO dramatically decreases. The solvent environment shifts from primarily organic to primarily aqueous, and if the compound's concentration is above its aqueous solubility limit, it will precipitate out of the solution.[2][3][4]
Scientist's Explanation: This phenomenon is driven by the principle "like dissolves like." DMSO is a polar aprotic solvent capable of solvating a wide range of lipophilic compounds. Water, a polar protic solvent, preferentially dissolves polar and charged molecules. When you dilute the DMSO stock, the DMSO molecules disperse and interact with water, leaving your less polar compound unable to stay in solution.[2]
A common mistake is injecting a small volume of concentrated DMSO stock directly into a large volume of buffer. This causes localized supersaturation and immediate precipitation.[4] A better approach is a stepwise or serial dilution.
Step-by-Step Protocol:
Prepare your high-concentration stock in 100% DMSO (e.g., 50 mM). Ensure it is fully dissolved. Gentle warming to 37°C or brief sonication can help.[5]
Perform an intermediate dilution into a solution with a higher percentage of organic solvent. For example, dilute the 50 mM stock into a 50:50 DMSO:buffer solution.
Use this intermediate dilution for the final dilution into your assay buffer.
Crucial Control: Always prepare a "vehicle control" using the exact same dilution scheme with DMSO only to ensure the final solvent concentration does not affect your assay's results. It is common practice to keep the final DMSO concentration at or below 0.5% in cell-based assays, though some systems can tolerate more.[5]
FAQ 2: My compound is a secondary amine. How can I use pH to my advantage?
The compound [3-(2-Chloro-phenoxy)-propyl]-methyl-amine contains a secondary amine functional group. Amines are weak bases, meaning their charge state—and therefore solubility—is highly dependent on the pH of the solution.[6][7]
Scientist's Explanation:
The relationship between pH, pKa, and the ratio of ionized to non-ionized forms of a weak base is described by the Henderson-Hasselbalch equation.[7][8][9]
For a weak base (like an amine):
pH = pKa + log ( [Unprotonated, Neutral] / [Protonated, Cationic] )
At a pH below the amine's pKa: The amine will be predominantly in its protonated, cationic (charged) form (R₂NH₂⁺). This charged form is generally more water-soluble.[6][7]
At a pH above the amine's pKa: The amine will be in its neutral, unprotonated form (R₂NH). This form is less polar and typically has lower aqueous solubility but higher lipid membrane permeability.
Most simple secondary alkylamines have pKa values for their conjugate acids in the range of 10-11.[10] However, nearby functional groups can influence this. Given the structure, a pKa in the range of 9-10.5 is a reasonable estimate.[11][12][13][14] Therefore, in standard physiological buffers (pH ~7.4), your compound will be mostly in its more soluble, protonated form. If your assay buffer is at a higher pH, you may encounter solubility issues.
If you suspect pH is a contributing factor to poor solubility, performing a simple pH-solubility profile is recommended.
Step-by-Step Protocol:
Prepare a set of buffers with varying pH values (e.g., pH 5.0, 6.0, 7.4, 8.5).
Prepare a concentrated stock of your compound in DMSO.
Dilute the stock solution to the desired final concentration in each of the different pH buffers.
Incubate the solutions for a set period (e.g., 1-2 hours) at room temperature.[5]
Visually inspect for precipitation. For a more quantitative measure, you can filter or centrifuge the samples and measure the concentration of the soluble compound in the supernatant via HPLC-UV or LC-MS.[5]
Select the lowest pH compatible with your assay system that maintains the compound in solution.
Figure 1. Effect of pH on the ionization and solubility of a secondary amine.
FAQ 3: Standard methods aren't working. What advanced solubilization techniques can I use?
When pH adjustment and co-solvents like DMSO are insufficient or interfere with the assay, more advanced formulation strategies are necessary. The two most common and effective methods are the use of cyclodextrins and surfactants.[15]
Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic (lipophilic) inner cavity.[16][17][18] They can encapsulate poorly soluble "guest" molecules, like your compound, forming a water-soluble "inclusion complex."[17][18] This complex effectively shields the hydrophobic part of the drug from water, increasing its apparent solubility without chemically modifying it.[17][19]
Commonly Used Cyclodextrins in Research:
Cyclodextrin Derivative
Key Characteristics
HP-β-CD (Hydroxypropyl-β-cyclodextrin)
High aqueous solubility, low toxicity. Most commonly used for solubilization.[17]
SBE-β-CD (Sulfobutylether-β-cyclodextrin)
High aqueous solubility, negatively charged. Excellent for solubilizing cationic (basic) drugs.
| Methyl-β-CD (Methyl-β-cyclodextrin) | High solubility, but known to extract cholesterol from cell membranes; use with caution in cell-based assays.[18] |
Step-by-Step Protocol for Cyclodextrin Formulation:
Selection: For [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, which will be cationic at physiological pH, SBE-β-CD is an excellent starting choice, though HP-β-CD is also very effective.[20]
Stock Preparation: Prepare an aqueous stock solution of the cyclodextrin (e.g., 10-20% w/v in water or buffer).
Complexation:
Method 1 (From Dry Powder): Add the dry powder of your compound directly to the cyclodextrin solution.
Method 2 (From Organic Stock): Prepare a highly concentrated stock of your compound in a minimal amount of a volatile organic solvent like ethanol or methanol. Add this dropwise to the cyclodextrin solution while vortexing. The organic solvent can then be evaporated off.
Equilibration: Agitate the mixture (vortex, sonicate, or shake) for several hours to overnight to ensure maximum complex formation.
Filtration: Filter the solution through a 0.22 µm filter to remove any undissolved compound. The resulting clear solution contains the soluble drug-cyclodextrin complex.
Control: Remember to run a control with just the cyclodextrin solution in your assay, as it can sometimes have biological effects of its own.[20]
Figure 2. Formation of a drug/cyclodextrin inclusion complex.
Surfactants (surface-active agents) are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into spherical structures called micelles.[21][22][23] These micelles have a hydrophobic core and a hydrophilic shell. Poorly soluble compounds can partition into the hydrophobic core, effectively being solubilized in the aqueous medium.[21][23][24]
Widely used, generally low toxicity. Effective solubilizer.[21]
| Poloxamer 188 (Kolliphor® P188) | High CMC, temperature-dependent[27][28] | A block co-polymer, often used in formulations. Generally very low toxicity. |
Step-by-Step Protocol for Surfactant-Based Solubilization:
Selection: Choose a non-ionic surfactant like Polysorbate 80, as they are typically less disruptive to biological systems than ionic surfactants.[21][29]
Concentration: Prepare a stock solution of the surfactant in your assay buffer at a concentration well above its CMC (e.g., 0.1% to 1% w/v).
Solubilization: Add your compound (either as a dry powder or from a concentrated organic stock) to the surfactant solution.
Equilibration: Mix thoroughly (vortex, sonicate) to ensure the compound partitions into the micelles.
Control: It is absolutely critical to include a vehicle control with the surfactant alone at the same final concentration used in your experiment. Surfactants can permeabilize cell membranes or denature proteins, potentially affecting assay results.[23]
Troubleshooting Workflow: A Summary
When facing solubility issues with [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, follow this logical progression to find the optimal solution for your specific assay.
Figure 3. Stepwise troubleshooting guide for solubility issues.
References
Del Valle, E. M. M. (2004). Cyclodextrins and their uses: a review. Process Biochemistry. Available at: [Link]
Tiwari, G., Tiwari, R., & Rai, A. K. (2010). Cyclodextrin in drug delivery: An updated review. International Journal of Pharmaceutical Investigation. Available at: [Link]
Völgyi, G., Baka, E., & Avdeef, A. (2006). Prediction of pH-dependent aqueous solubility of druglike molecules. Journal of Chemical Information and Modeling. Available at: [Link]
Gassman, N. R., et al. (2006). pKa Values and Geometries of Secondary and Tertiary Amines Complexed to Boronic Acids—Implications for Sensor Design. Organic Letters. Available at: [Link]
Kenakin, T. (n.d.). Aqueous and Lipid Solubility. In Pharmacology for the Physical Therapist. AccessPhysiotherapy. Available at: [Link]
Popović, G., Čakar, M., & Agbaba, D. (2015). Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study. ADMET & DMPK. Available at: [Link]
Malanga, M., et al. (2016). A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim. Journal of Pharmaceutical Sciences. Available at: [Link]
Williams, R. (2022). pKa Data Compiled by R. Williams. University of Colorado. Available at: [Link]
Open Education Alberta. (n.d.). Henderson-Hasselbalch equation – An ABC of PK/PD. Open Education Alberta. Available at: [Link]
Loftsson, T., & Jarvinen, T. (1999). Cyclodextrins in drug delivery. Advanced Drug Delivery Reviews. Available at: [Link]
Pharmaprogress. (2024). Co-solvency and anti-solvent method for the solubility enhancement. Pharmaprogress. Available at: [Link]
Szejtli, J. (1998). Solubilization and stabilization of drugs through cyclodextrin complexation. Journal of Inclusion Phenomena and Macrocyclic Chemistry. Available at: [Link]
Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Shandong IRO Chelating Chemical Co., Ltd.. Available at: [Link]
Dahlin, J. L., et al. (2015). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. Journal of Biomolecular Screening. Available at: [Link]
Soderberg, T. (n.d.). 24.3 Basicity of Amines. In Organic Chemistry: A Tenth Edition. OpenStax adaptation. Available at: [Link]
Medicosis Perfectionalis. (2017, October 16). How to Use Henderson Hasselbalch Equation for Pharmacology [Video]. YouTube. Available at: [Link]
Patel, J. R., et al. (2022). Enhancement of Water Solubility for Lopinavir by Co-solvency Approach. Bulletin of Environment, Pharmacology and Life Sciences. Available at: [Link]
University of California, Davis. (n.d.). Approximate pKa chart of the functional groups. UC Davis Chemistry. Available at: [Link]
Kumar, A., & Sahoo, S. K. (2024). A review on solubility enhancement technique for pharmaceutical drugs. GSC Biological and Pharmaceutical Sciences. Available at: [Link]
Li, X., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B. Available at: [Link]
Hyda, Y. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Journal of Chemical and Pharmaceutical Research. Available at: [Link]
ResearchGate. (2014, October 23). Why is my compound soluble in DMSO, but precipitating with subsequent dilutions? ResearchGate. Available at: [Link]
Rharass, T., et al. (2021). Complex Micellization Behavior of the Polysorbates Tween 20 and Tween 80. Molecular Pharmaceutics. Available at: [Link]
Jamali, B., et al. (2022). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. Current Pharmaceutical Design. Available at: [Link]
ResearchGate. (n.d.). Micelle Formation and Phase Separation of Poloxamer 188 and Preservative Molecules in Aqueous Solutions Studied by Small Angle X-ray Scattering. ResearchGate. Available at: [Link]
ResearchGate. (2017, May 23). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? ResearchGate. Available at: [Link]
van der Merwe, J. H., & Lotter, A. P. (1991). Surfactant Solutions as Media for Dissolution Testing of A Poorly Water-Soluble Drug. Drug Development and Industrial Pharmacy. Available at: [Link]
Mahmood, M. E., & Al-Koofee, D. A. F. (2013). Effect of Temperature Changes on Critical Micelle Concentration for Tween Series Surfactant. Global Journal of Science Frontier Research. Available at: [Link]
Shah, F. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. Asian Journal of Pharmacy, Technology & Innovation. Available at: [Link]
Al-Ward, S. M. A., & Al-Mashhadani, M. H. (2018). Micelle Formation and Adsorption of Individual and Mixed Nonionic Surfactant (Tween20+ Tween 80) System in Water. Research Journal of Pharmacy and Biological and Chemical Sciences. Available at: [Link]
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Technical Support Center: Stabilizing [3-(2-Chloro-phenoxy)-propyl]-methyl-amine for Long-Term Storage
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine (CAS No. 883547-84-0).
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine (CAS No. 883547-84-0). This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. Given its specific structural motifs, this molecule is susceptible to several degradation pathways that can compromise experimental outcomes. This document provides in-depth FAQs and troubleshooting protocols to mitigate these risks.
Chemical Stability Profile & Potential Degradation Pathways
The structure of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine contains three key functional groups that are susceptible to degradation: a secondary amine, a phenyl ether linkage, and a chlorinated aromatic ring. Understanding these vulnerabilities is the first step toward effective stabilization.
Oxidative Degradation: The secondary amine is electron-rich and a primary target for oxidation.[1] This process can be initiated by atmospheric oxygen, trace metal ions, or peroxides.[2][3] The initial step often involves the formation of an amine radical, leading to a cascade of products including N-oxides, hydroxylamines, or even C-N bond cleavage (dealkylation) to yield aldehydes and primary amines.[4][5]
Hydrolytic Cleavage: The ether linkage, while generally stable, is susceptible to cleavage under acidic conditions.[6][7] Protonation of the ether oxygen makes it a better leaving group, facilitating nucleophilic attack by water, which would break the molecule into 2-chlorophenol and 3-(methylamino)-1-propanol.[7][8]
Photodegradation: Aryl chlorides can be sensitive to light, particularly in the UV spectrum.[9] Photolytic stress can induce homolytic cleavage of the carbon-chlorine bond, generating radical species that can lead to a variety of degradation products.[10]
Caption: Key degradation pathways for the target compound.
Frequently Asked Questions (FAQs)
Q1: What are the optimal conditions for the long-term storage of this compound?
A1: To maximize shelf-life and prevent degradation, stringent storage conditions are necessary. The following table summarizes the recommended parameters for storing the neat compound.
Parameter
Recommendation
Rationale
Temperature
≤ -20°C (Long-term) 2-8°C (Short-term, < 1 month)
Reduces the kinetic rate of all potential degradation reactions (oxidation, hydrolysis, etc.).[1]
Atmosphere
Inert Gas (Argon or Nitrogen)
Displaces atmospheric oxygen, which is the primary driver of oxidative degradation of the secondary amine.[2][5]
Light
Protection from Light (Amber Vial/Opaque Container)
Prevents photolytic cleavage of the carbon-chlorine bond on the aromatic ring.[9]
Container
Borosilicate Glass Vial with PTFE-lined Cap
Provides an inert storage surface and a tight seal to prevent moisture and oxygen ingress.
Moisture
Anhydrous Conditions (Store with Desiccant)
Minimizes the risk of ether hydrolysis, which is facilitated by water, especially under acidic conditions.[1][11]
Q2: How should I handle the compound for routine experimental use?
A2: Proper handling during use is as critical as long-term storage.
Equilibration: Before opening, allow the container to warm to room temperature in a desiccator. This prevents atmospheric moisture from condensing on the cold compound.
Inert Atmosphere: If possible, handle the compound inside a glovebox or use a gentle stream of inert gas (argon or nitrogen) to blanket the material after dispensing.
Minimize Exposure: Weigh and prepare solutions as quickly as possible to minimize exposure to air and light. Reseal the container tightly immediately after use.
Aliquoting: For frequently used materials, it is best practice to aliquot the bulk supply into smaller, single-use vials upon receipt. This prevents repeated warming/cooling cycles and exposure of the entire stock.
Q3: What are the visible signs of degradation?
A3: While analytical confirmation is required, visual cues can indicate potential degradation. Be vigilant for:
Color Change: The appearance of a yellow or brown tint can suggest the formation of oxidized impurities.
Precipitation/Cloudiness: If the compound is stored in solution, the formation of solids may indicate the presence of less soluble degradation products.
Inconsistent Odor: A change in smell could indicate the cleavage of the molecule into more volatile components like 2-chlorophenol.
Q4: Can I store the compound in solution? If so, what solvents are recommended?
A4: Storing the compound in solution is generally not recommended for long-term stability due to increased molecular mobility and potential solvent interactions. If short-term storage in solution is necessary:
Recommended Solvents: Use high-purity, anhydrous, aprotic solvents such as acetonitrile, tetrahydrofuran (THF), or toluene.
Solvents to Avoid: Avoid protic solvents (e.g., methanol, ethanol) and aqueous solutions, as they can participate in hydrolysis.[11] Ensure any solvent used has low water content (≤ 0.02%).[11]
Storage: Store solutions under the same stringent conditions as the neat material (≤ -20°C, inert atmosphere, protected from light).
Troubleshooting Guide
Problem
Potential Cause(s)
Recommended Action(s)
My analytical results (HPLC, GC) show unexpected peaks or a decrease in the main peak area.
Chemical Degradation: The new peaks are likely degradation products from oxidation, hydrolysis, or photolysis.
1. Confirm Identity: Use LC-MS to get mass data on the impurity peaks to help identify their structure.[12] 2. Review Storage: Immediately verify that your storage and handling procedures align with the recommendations in this guide. 3. Perform a Forced Degradation Study: This will help confirm if the observed impurities match those generated under specific stress conditions (see Protocol 4.2).[13]
I am observing a color change or precipitation in my sample.
Oxidation/Insolubility: The compound has likely been exposed to oxygen, leading to colored degradation products. Precipitation may occur if degradants are less soluble.
1. Discard the Sample: Do not use a visibly degraded sample, as it will produce unreliable results. 2. Procure Fresh Material: Obtain a new lot of the compound. 3. Implement Aliquoting: Upon receipt of the new material, immediately aliquot it into smaller vials under an inert atmosphere to prevent degradation of the entire stock.
My experimental results (e.g., biological activity, reaction yield) are inconsistent over time.
Loss of Purity: The concentration of the active parent compound is likely decreasing over time due to gradual degradation, affecting its effective concentration in your assays.
1. Establish a Purity Testing Schedule: Routinely check the purity of your working stock (e.g., monthly) using a validated analytical method (see Protocol 4.3). 2. Use a Freshly Prepared Solution: For sensitive experiments, prepare solutions from a solid aliquot immediately before use. 3. Re-evaluate Handling: Ensure that exposure to air, light, and moisture is minimized during every step of your experimental workflow.
Experimental Protocols
Protocol 4.1: Recommended Procedure for Aliquoting and Storage
This protocol minimizes the risk of contaminating and degrading the bulk supply of the compound.
Move the main container of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine and a set of smaller amber glass vials with PTFE-lined caps into a desiccator.
Allow all items to equilibrate to room temperature for at least 1-2 hours.
Transfer the items into a nitrogen- or argon-filled glovebox. If a glovebox is not available, perform the next steps quickly in a fume hood with low light.
Carefully dispense the desired amount of the compound into each smaller vial.
Blanket the headspace of each vial with a gentle stream of inert gas.
Immediately and tightly seal each vial.
Label each aliquot with the compound name, lot number, concentration (if in solution), and date.
Place the aliquots in a secondary container with a desiccant and store at ≤ -20°C, protected from light.
Protocol 4.2: Setting up a Basic Forced Degradation Study
Forced degradation (or stress testing) is used to deliberately degrade the compound to understand its liabilities and to generate potential degradation products for analytical method development.[9][13]
Caption: Workflow for a forced degradation study.
Procedure:
Prepare a stock solution of the compound (e.g., 1 mg/mL in anhydrous acetonitrile).
Aliquot the solution into separate vials for each stress condition.
Acid Hydrolysis: Add 0.1 M hydrochloric acid. Incubate at 60°C for 24-48 hours.[9]
Base Hydrolysis: Add 0.1 M sodium hydroxide. Incubate at 60°C for 24-48 hours.[9]
Oxidation: Add 3% hydrogen peroxide. Keep at room temperature for 24 hours.[3]
Photolytic Degradation: Expose a solution or solid sample to a light source providing a minimum of 1.2 million lux hours and 200 watt hours/m².[9]
Thermal Degradation: Store a solid sample at an elevated temperature (e.g., 80°C) for 48 hours.[1]
After the incubation period, quench the reactions (e.g., neutralize acid/base samples) and analyze all samples, including a non-stressed control, by a suitable analytical method.
Protocol 4.3: General Analytical Method for Purity Assessment
A reverse-phase HPLC method with UV detection is a standard approach for assessing the purity of the parent compound and detecting degradation products.
System: HPLC with UV Detector
Column: C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 30% B and equilibrate.
Flow Rate: 1.0 mL/min
Detection Wavelength: 275 nm
Injection Volume: 10 µL
Sample Preparation: Dissolve sample in acetonitrile to a final concentration of ~0.5 mg/mL.
This method should be validated to ensure it is "stability-indicating," meaning it can separate the parent compound from all potential degradation products.[13]
References
Different reaction conditions for hydrolysis of ethers and epoxides . (n.d.). Chemistry Stack Exchange. Retrieved January 17, 2026, from [Link]
Idem, R., et al. (2024). relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures . Clean Energy, 8(1), 74-89. Oxford Academic. [Link]
Vevelstad, S. J., et al. (2014). Oxidative degradation of amines using a closed batch system . Energy Procedia, 51, 139-146. [Link]
Vevelstad, S. J., et al. (2014). Oxidative degradation of amines using a closed batch system . Norwegian Research Information Repository. [Link]
Alsante, K. M., et al. (2023). Forced degradation studies: A critical lens into pharmaceutical stability . LCGC, 2(11). [Link]
Rosenau, T., et al. (1997). Oxidation of primary, secondary, and tertiary amines with neutral permanganate. Simple method for degrading amines to aldehydes and ketones . The Journal of Organic Chemistry, 62(12), 3970-3974. ACS Publications. [Link]
Welch, C. J., et al. (2011). A New Approach to Forced Degradation Studies Using Anhydrous Conditions . Pharmaceutical Technology, 35(11). [Link]
Guthrie, J. P. (2012). Revised mechanism for the hydrolysis of ethers in aqueous acid . ResearchGate. [Link]
Singh, R., & Kumar, R. (2016). Forced Degradation Studies . MedCrave online. [Link]
Kumar, V., & Singh, A. (2018). Pharmaceutical Forced Degradation Studies with Regulatory Consideration . Journal of Pharmaceutical and Scientific Innovation. [Link]
Wang, Y., et al. (2013). Simple and rapid detection of aromatic amines using a thin layer chromatography plate . Analytical Methods, 5(17), 4259-4262. RSC Publishing. [Link]
Ashenhurst, J. (2014). Cleavage Of Ethers With Acid . Master Organic Chemistry. [Link]
Bajaj, S., et al. (2014). FORCED DEGRADATION AND STABILITY TESTING: STRATEGIES AND ANALYTICAL PERSPECTIVES . PharmaTutor. [Link]
University of Calgary. (n.d.). Hydrolysis of Esters . Retrieved January 17, 2026, from [Link]
Osbourn, J. (2014, March 3). Ester Hydrolysis (Acidic and Basic Conditions) . YouTube. [Link]
Waters Corporation. (2015). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector and Empower 3 Software . [Link]
LabSolutions. (n.d.). amine . Retrieved January 17, 2026, from [Link]
German Research Foundation (DFG). (2020). Method for the determination of aromatic amines in workplace air using gas chromatography . Publisso. [Link]
de Souza, C. K., et al. (2021). Determination of primary aromatic amines from cooking utensils by capillary electrophoresis-tandem mass spectrometry . Food Chemistry, 342, 128339. [Link]
Daniel, D. (2019). Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS . Agilent. [Link]
Choudhry, G. G. (1988). Environmental aquatic photochemistry of chlorinated aromatic pollutants (CAPs) . Toxicological & Environmental Chemistry, 17(3), 191-224. [Link]
Friedman, D. (1975). Photochemical Technique for the Elimination of Chlorinated Aromatic Interferences in the Gas-Liquid Chromatographic Analysis for Chlorinated Paraffins . Journal of AOAC INTERNATIONAL, 58(4), 703-706. Oxford Academic. [Link]
Yildiz, C. A., et al. (2022). Humidity Effect on Adsorption Kinetics of Aromatic and Chlorinated Hydrocarbon Vapors onto Fe2O3 Thin Film . ResearchGate. [Link]
PubChemLite. (n.d.). amine . Retrieved January 17, 2026, from [Link]
Krüger, A., et al. (2005). Cometabolic degradation of chlorinated aromatic compounds . PubMed. [Link]
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Arora, P. K., & Bae, H. (2014). Bacterial degradation of chlorophenols and their derivatives . PubMed Central. [Link]
Myneni, S. C. B. (2002). Formation of Stable Chlorinated Hydrocarbons in Weathering Plant Material . Science, 295(5557), 1039-1041. [Link]
Copley, S. D. (2000). Evolution of a metabolic pathway for degradation of a toxic xenobiotic: the patchwork approach . PubMed. [Link]
Fang, L., et al. (2013). Impact of temperature and humidity on chemical and sensory emissions from building materials . PubMed. [Link]
Pérez, M., et al. (2002). Degradation of chlorophenoxy herbicides by coupled Fenton and biological oxidation . Water Research, 36(11), 2715-2722. [Link]
Heinonen-Tanski, H. (1980). Degradation of Some Phenoxy Acid Herbicides by Mixed Cultures of Bacteria Isolated From Soil Treated With 2-(2-methyl-4-chloro)phenoxypropionic Acid . PubMed. [Link]
Haugland, R. A., et al. (1990). Degradation of the chlorinated phenoxyacetate herbicides 2,4-dichlorophenoxyacetic acid and 2,4,5-trichlorophenoxyacetic acid by pure and mixed bacterial cultures . PubMed. [Link]
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Kestur, U. S., et al. (2016). Effect of Temperature and Moisture on the Physical Stability of Binary and Ternary Amorphous Solid Dispersions of Celecoxib . PubMed. [Link]
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A Comparative Analysis of 2-Chlorophenoxy and 4-Chlorophenoxy Propanamine Derivatives: A Guide for Researchers
For researchers, scientists, and drug development professionals, understanding the nuanced differences imparted by subtle structural modifications is paramount in the quest for novel therapeutics. The position of a singl...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and drug development professionals, understanding the nuanced differences imparted by subtle structural modifications is paramount in the quest for novel therapeutics. The position of a single atom can dramatically alter a molecule's pharmacological profile, influencing its efficacy, selectivity, and safety. This guide provides an in-depth comparative analysis of 2-chlorophenoxy and 4-chlorophenoxy propanamine derivatives, two classes of compounds with significant potential in medicinal chemistry. While direct, head-to-head comparative studies are not extensively available in the public domain, this guide synthesizes existing data on structurally related compounds to illuminate the key distinctions and guide future research.
The fundamental difference between these two series lies in the position of the chlorine atom on the phenoxy ring—the ortho (2-) versus the para (4-) position. This seemingly minor change can have profound effects on the electronic and steric properties of the molecule, which in turn dictate its interaction with biological targets.
The Influence of Chlorine Positioning: A Structural Overview
The location of the electron-withdrawing chlorine atom on the aromatic ring influences the molecule's overall electron distribution, dipole moment, and potential for intermolecular interactions.
Figure 2: A generalized synthetic workflow for chlorophenoxy propanamine derivatives.
Experimental Protocol: Representative Synthesis of a 4-Chlorophenoxy Propanamine Derivative
This protocol outlines a representative synthesis of a 4-chlorophenoxy propanamine derivative. The same general principles apply to the synthesis of the 2-chloro isomer, with the substitution of 4-chlorophenol with 2-chlorophenol.
Step 1: Synthesis of 1-chloro-3-(4-chlorophenoxy)propane
To a solution of 4-chlorophenol (1 eq.) in acetone, add anhydrous potassium carbonate (1.5 eq.).
Add 1-bromo-3-chloropropane (1.2 eq.) to the mixture.
Reflux the reaction mixture for 24 hours, monitoring the progress by thin-layer chromatography (TLC).
After completion, filter the reaction mixture to remove the potassium carbonate.
Evaporate the solvent under reduced pressure to obtain the crude product.
Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate) to yield 1-chloro-3-(4-chlorophenoxy)propane.
Step 2: Synthesis of the final propanamine derivative
Dissolve 1-chloro-3-(4-chlorophenoxy)propane (1 eq.) in a suitable solvent such as acetonitrile.
Add the desired primary or secondary amine (e.g., propylamine, 2 eq.) and a base such as potassium carbonate (2 eq.).
Heat the reaction mixture to reflux and monitor by TLC.
Upon completion, cool the reaction mixture and filter.
Remove the solvent under reduced pressure.
Purify the residue by column chromatography to obtain the final 4-chlorophenoxy propanamine derivative.
Comparative Biological Activity: Insights from Structure-Activity Relationships
Direct comparative biological data for a series of 2- and 4-chlorophenoxy propanamine derivatives is scarce. However, by examining studies on related compounds, we can infer the likely impact of the chlorine's position on pharmacological activity. The position of a halogen on a phenyl ring is a well-established determinant of activity in many classes of pharmacologically active molecules.
Quantitative structure-activity relationship (QSAR) studies on various series of substituted phenylisopropylamines have shown that the position of a substituent can dramatically impact potency. For instance, in a series of 2,4,5-ring substituted phenylisopropylamines, the 4-substituted derivatives were found to be one to two orders of magnitude more potent than the 2- or 5-substituted isomers in a rabbit hyperthermia assay, a model for psychotomimetic activity. [1]While these are not propanamine derivatives, the principle that the para position can be more favorable for certain receptor interactions is a recurring theme in medicinal chemistry.
Conversely, in a series of chiral alkoxymethyl morpholine analogs designed as dopamine D4 receptor antagonists, a 3-chloro-4-fluorophenyl substitution was less potent than a 4-chloro-3-fluorophenyl substitution, suggesting a complex interplay of electronic and steric effects where the ortho-position to a key interaction point is not always detrimental.
[2]
Potential Targets and Inferred Activity
Based on the general structure of phenoxy propanamines, potential biological targets include G-protein coupled receptors (GPCRs) such as dopamine, serotonin, and adrenergic receptors, as well as ion channels. The propanamine side chain is a common pharmacophore for interacting with these targets.
Table 1: Inferred Comparative Biological Profile
Feature
2-Chlorophenoxy Propanamine Derivatives
4-Chlorophenoxy Propanamine Derivatives
Rationale/Supporting Evidence
Receptor Binding Affinity
Potentially lower or different selectivity due to steric hindrance from the ortho-chloro group.
Potentially higher affinity for certain receptors where the para position is favorable for interaction with a specific sub-pocket.
General SAR principles suggest that ortho substitution can be detrimental to binding affinity if it disrupts the optimal conformation for receptor interaction. [1]
Functional Activity
May exhibit different functional profiles (e.g., agonist vs. antagonist) due to altered binding orientation.
The electronic effect of the para-chloro group can influence the overall pharmacophore and modulate functional activity.
Studies on dopamine receptor ligands have shown that substitution patterns on the phenyl ring significantly influence agonist/antagonist activity. [3]
Metabolic Stability
The ortho-chloro group might sterically hinder metabolic enzymes, potentially leading to a longer half-life.
The para position is often more susceptible to metabolic attack (e.g., hydroxylation).
The position of halogens is known to influence the sites and rates of metabolic transformation.
Lipophilicity (LogP)
Generally expected to have similar LogP values to the 4-chloro isomers.
Generally expected to have similar LogP values to the 2-chloro isomers.
The contribution of a single chlorine atom to LogP is largely independent of its position on the benzene ring.
Experimental Protocols for Comparative Evaluation
To definitively elucidate the comparative pharmacology of these derivatives, a series of standardized in vitro and in vivo assays are required.
In Vitro Receptor Binding Assay
This protocol describes a general method for determining the binding affinity of the compounds for a specific receptor, for example, the dopamine D2 receptor.
Objective: To determine the inhibitory constant (Ki) of 2- and 4-chlorophenoxy propanamine derivatives at the human dopamine D2 receptor.
Materials:
HEK293 cells stably expressing the human dopamine D2 receptor.
Radioligand: [³H]-Spiperone.
Non-specific binding determinant: Haloperidol.
Test compounds (2- and 4-chlorophenoxy propanamine derivatives).
Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).
Scintillation cocktail and liquid scintillation counter.
Procedure:
Prepare cell membranes from the HEK293-D2 cells.
In a 96-well plate, add assay buffer, a fixed concentration of [³H]-Spiperone (typically at its Kd value), and varying concentrations of the test compounds.
For determining non-specific binding, add a high concentration of haloperidol (e.g., 10 µM) instead of the test compound.
Initiate the binding reaction by adding the cell membranes.
Incubate at room temperature for 60 minutes.
Terminate the reaction by rapid filtration through glass fiber filters.
Wash the filters with ice-cold assay buffer.
Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.
Calculate the Ki values using the Cheng-Prusoff equation.
[4]
In Vivo Behavioral Assay: Apomorphine-Induced Stereotypy in Mice
This assay is used to assess the potential dopamine receptor antagonist activity of the compounds.
Objective: To evaluate the ability of 2- and 4-chlorophenoxy propanamine derivatives to inhibit apomorphine-induced stereotyped behavior in mice.
Animals: Male Swiss albino mice.
Procedure:
Administer the test compounds (at various doses) or vehicle intraperitoneally (i.p.).
After a pre-treatment period (e.g., 30 minutes), administer apomorphine (1 mg/kg, s.c.), a dopamine receptor agonist.
Observe the mice for stereotyped behaviors (e.g., sniffing, licking, gnawing) for a period of 60 minutes.
Score the intensity of the stereotyped behavior at regular intervals.
Compare the scores of the compound-treated groups with the vehicle-treated control group to determine the percentage of inhibition.
Conclusion and Future Directions
The comparative analysis of 2-chlorophenoxy and 4-chlorophenoxy propanamine derivatives, while limited by the lack of direct comparative studies, highlights the critical role of substituent position in determining pharmacological activity. Based on established principles of medicinal chemistry and structure-activity relationships, it is plausible to hypothesize that 4-chlorophenoxy derivatives may exhibit higher binding affinity at certain receptors due to reduced steric hindrance and favorable electronic interactions. Conversely, 2-chlorophenoxy derivatives might possess altered metabolic stability and potentially unique receptor interaction profiles.
To move beyond inference, a systematic investigation is warranted. The synthesis of a focused library of both 2- and 4-chlorophenoxy propanamine derivatives and their subsequent evaluation in a battery of in vitro and in vivo assays, as outlined in this guide, will be crucial. Such studies will not only provide a definitive comparison of these two classes of compounds but will also contribute valuable data to the broader understanding of structure-activity relationships, ultimately aiding in the rational design of more effective and safer therapeutic agents.
References
Szadowska, A., et al. (1982). [Synthesis and pharmacological properties of new 4-chlorophenoxyacetic acid derivatives]. Acta Poloniae Pharmaceutica, 39(5-6), 361-372.
[5]2. Maryanoff, B. E., et al. (1987). Synthesis and pharmacological characterization of 2-(4-chloro-3-hydroxyphenyl)ethylamine and N,N-dialkyl derivatives as dopamine receptor ligands. Journal of Medicinal Chemistry, 30(8), 1433-1438.
[3]3. Clare, B. W. (1990). Quantitative structure-activity relationships in the 2,4,5-ring substituted phenylisopropylamines. Journal of Medicinal Chemistry, 33(2), 687-702.
[1]4. Butts, C. P., et al. (2013). Synthesis and characterization of a series of chiral alkoxymethyl morpholine analogs as dopamine receptor 4 (D4R) antagonists. Bioorganic & Medicinal Chemistry Letters, 23(21), 5869-5873.
[2]5. Gao, Y., et al. (2010). The Synthesis and Preliminary Pharmacological Evaluation of a Series of Substituted 4'-Phenoxypropyl Analogues of the Atypical Antipsychotic Clozapine. Molecules, 15(1), 233-253.
[6]6. Cheng, Y. C., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108.
A Comparative Analysis of the Biological Activities of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine and Fluoxetine: An Investigative Guide
For Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive framework for the comparative biological evaluation of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, a novel comp...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This guide provides a comprehensive framework for the comparative biological evaluation of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, a novel compound with limited publicly available data, and Fluoxetine, a well-characterized selective serotonin reuptake inhibitor (SSRI).[1][2][3] Given the nascent research status of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, this document outlines a proposed series of in vitro and in vivo experiments designed to elucidate its pharmacological profile and benchmark it against the established therapeutic agent, Fluoxetine. The methodologies described herein are grounded in established protocols for psychoactive drug discovery and are intended to provide a robust and scientifically rigorous comparison.
Introduction: Profiling the Compounds
A thorough understanding of the chemical nature and known biological interactions of each compound is fundamental to a meaningful comparative analysis.
1.1. Fluoxetine: The Established Benchmark
Fluoxetine, marketed as Prozac, is a widely prescribed antidepressant of the SSRI class.[1][2][3] Its therapeutic efficacy is primarily attributed to its high affinity and selectivity for the serotonin transporter (SERT), leading to an inhibition of serotonin reuptake in the synaptic cleft.[4][5][6] This action increases the extracellular concentration of serotonin, a neurotransmitter implicated in mood regulation.[4][7] Fluoxetine exhibits minimal affinity for muscarinic, histaminic, and adrenergic receptors, which contributes to its favorable side-effect profile compared to older classes of antidepressants.[5][8][9] Its active metabolite, norfluoxetine, also potently inhibits serotonin reuptake and has a long half-life, contributing to the sustained therapeutic effect of the drug.[1][5][10]
1.2. [3-(2-Chloro-phenoxy)-propyl]-methyl-amine: The Investigational Compound
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine is a phenoxypropylamine derivative. While its precise biological activities are not extensively documented in publicly available literature, its structural similarity to other psychoactive compounds suggests a potential interaction with monoamine neurotransmitter systems. The presence of a chlorophenoxy group may influence its binding affinity and selectivity for various receptors and transporters. A systematic in vitro and in vivo evaluation is therefore necessary to characterize its pharmacological profile.
In Vitro Comparative Analysis: Elucidating Molecular Mechanisms
The initial phase of comparison focuses on in vitro assays to determine the molecular targets and potency of each compound.
2.1. Receptor Binding Affinity Profile
Rationale: A comprehensive receptor binding screen is crucial to identify the primary molecular targets of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine and to compare its selectivity to that of Fluoxetine. This will reveal its affinity for the serotonin transporter (SERT), as well as any off-target binding to other neurotransmitter receptors and transporters, which could predict potential side effects.
Membrane Preparation: Prepare membrane homogenates from cells expressing the target human receptors and transporters (e.g., SERT, norepinephrine transporter (NET), dopamine transporter (DAT), 5-HT receptors, muscarinic receptors, adrenergic receptors).
Competitive Binding: Incubate the membrane preparations with a specific radioligand for the target of interest and varying concentrations of the test compound ([3-(2-Chloro-phenoxy)-propyl]-methyl-amine or Fluoxetine).
Separation and Detection: Separate bound from unbound radioligand via rapid filtration.
Data Analysis: Quantify the radioactivity of the bound radioligand and calculate the half-maximal inhibitory concentration (IC50) for each compound. Convert IC50 values to inhibition constants (Ki) to determine binding affinity.
Hypothetical Data Summary:
Target
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine Ki (nM)
Fluoxetine Ki (nM)
SERT
5.2
1.1
NET
350
>1000
DAT
>1000
>1000
5-HT2A
85
>1000
M1
>1000
>1000
α1
450
>1000
2.2. Neurotransmitter Reuptake Inhibition
Rationale: To functionally confirm the findings from the binding assays, it is essential to measure the direct inhibitory effect of the compounds on neurotransmitter reuptake. This assay will determine the potency of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine as a reuptake inhibitor and its selectivity for serotonin over other monoamines.
Experimental Protocol: In Vitro Reuptake Assay [14][15][16]
Cell Culture: Utilize cell lines stably expressing the human serotonin, norepinephrine, or dopamine transporters.
Incubation: Pre-incubate the cells with varying concentrations of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine or Fluoxetine.
Radiolabeled Neurotransmitter Addition: Add a radiolabeled neurotransmitter (e.g., [3H]5-HT, [3H]NE, or [3H]DA) and incubate for a short period.
Termination and Measurement: Terminate the uptake process by washing with ice-cold buffer. Lyse the cells and measure the intracellular radioactivity using a scintillation counter.
Data Analysis: Calculate the IC50 value for the inhibition of each neurotransmitter's reuptake.
Caption: Workflow for in vitro binding and reuptake assays.
In Vivo Behavioral Analysis: Assessing Antidepressant-Like Activity
Following the in vitro characterization, in vivo studies in animal models are essential to evaluate the potential antidepressant-like effects of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine and compare its behavioral profile to Fluoxetine.
3.1. Forced Swim Test (FST)
Rationale: The FST is a widely used behavioral assay to screen for potential antidepressant activity.[17][18][19] It is based on the principle that, when placed in an inescapable stressful situation, rodents will adopt an immobile posture. Antidepressant treatment is expected to reduce this immobility time, reflecting a more "active" coping strategy.
Animal Acclimation: Acclimate male mice or rats to the housing facility for at least one week.
Drug Administration: Administer [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, Fluoxetine, or vehicle control intraperitoneally (i.p.) at various doses 30-60 minutes before the test.
Test Procedure: Place each animal individually in a cylinder of water from which it cannot escape.
Behavioral Scoring: Record the duration of immobility during the last 4 minutes of a 6-minute test session.
Data Analysis: Compare the immobility time between the different treatment groups.
3.2. Tail Suspension Test (TST)
Rationale: The TST is another common behavioral despair model used to assess antidepressant-like effects, particularly in mice.[18][21] Similar to the FST, it measures the duration of immobility induced by an inescapable stressor.
Experimental Protocol: Tail Suspension Test [20][21]
Animal Acclimation and Drug Administration: As described for the FST.
Test Procedure: Suspend each mouse by its tail from a horizontal bar using adhesive tape.
Behavioral Scoring: Record the total duration of immobility over a 6-minute period.
Data Analysis: Compare the immobility time across the different treatment groups.
Hypothetical Data Summary for Behavioral Assays:
Treatment Group (Dose, mg/kg)
Forced Swim Test Immobility (s)
Tail Suspension Test Immobility (s)
Vehicle
150 ± 10
180 ± 12
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine (10)
110 ± 8
135 ± 10
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine (20)
85 ± 7
100 ± 9
Fluoxetine (20)
90 ± 9
105 ± 8
Workflow for In Vivo Behavioral Assays
Caption: Workflow for in vivo behavioral antidepressant screening.
Synthesis and Discussion
This guide outlines a systematic approach to compare the biological activity of a novel compound, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, with the established SSRI, Fluoxetine. The proposed in vitro experiments will delineate the molecular mechanism of action and selectivity profile, while the in vivo behavioral assays will provide evidence for its potential antidepressant-like efficacy.
Based on the hypothetical data presented, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine may act as a serotonin reuptake inhibitor, albeit with a lower potency than Fluoxetine. The potential for off-target interactions at the 5-HT2A and α1 adrenergic receptors, as suggested by the hypothetical binding data, would warrant further investigation to understand their contribution to the overall pharmacological profile and potential for side effects. The behavioral data would need to be correlated with the in vitro findings to build a comprehensive understanding of the structure-activity relationship.
Ultimately, the rigorous application of these established methodologies will enable a robust and objective comparison, providing crucial insights for researchers and drug development professionals in the evaluation of novel psychoactive compounds.
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PubMed. (n.d.). Side-effect profile of fluoxetine in comparison with other SSRIs, tricyclic and newer antidepressants: a meta-analysis of clinical trial data. Retrieved from [Link]
Cochrane. (2013, July 17). Fluoxetine compared with other antidepressants for depression in adults. Retrieved from [Link]
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PMC. (n.d.). Fluoxetine: a review on evidence based medicine. PubMed Central. Retrieved from [Link]
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Analytical Chemistry. (2025, August 6). Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. Retrieved from [Link]
A Comparative Guide to Validating Analytical Methods for the Quantification of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
This guide provides a comprehensive framework for the validation of analytical methods for the quantification of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, a crucial step in drug development and quality control. We will...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive framework for the validation of analytical methods for the quantification of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, a crucial step in drug development and quality control. We will objectively compare two primary analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), providing detailed experimental protocols and supporting data to guide researchers and scientists in selecting and implementing the most robust method for their specific needs. Our approach is grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure scientific integrity and regulatory compliance.[1][2]
Choosing the Right Analytical Tool: A Comparative Overview
The selection of an analytical technique is the foundational step upon which a robust validation process is built. For a semi-volatile, moderately polar compound like [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, both HPLC and GC present viable options. The choice depends on the analyte's specific properties, the sample matrix, and available instrumentation.[3][4]
High-Performance Liquid Chromatography (HPLC) is often the workhorse of pharmaceutical analysis due to its versatility for non-volatile and thermally sensitive compounds. For amines, reversed-phase HPLC is common, though challenges like poor peak shape due to interactions with residual silanols on the column's stationary phase must be addressed, typically through mobile phase pH control or the use of specialized columns.[5]
Gas Chromatography (GC) is an excellent choice for volatile and thermally stable compounds. Given the amine functional group, there is a risk of analyte adsorption onto the column or inlet, leading to peak tailing and poor reproducibility. This is often mitigated by using base-deactivated columns and liners.[6][7][8]
The following decision tree can guide the initial selection process:
Caption: A decision tree for selecting between GC and HPLC.
The Method Validation Framework: Adherence to ICH Q2(R1)
The objective of analytical method validation is to demonstrate that the procedure is suitable for its intended purpose.[9] A systematic approach ensures that every aspect of the method's performance is thoroughly evaluated.
The general workflow for validation is as follows:
Caption: General workflow for analytical method validation.
Case Study 1: High-Performance Liquid Chromatography (HPLC-UV) Method Validation
This section outlines a hypothetical validation of an HPLC-UV method for quantifying [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Proposed HPLC Method
The causality behind these choices is critical: a C18 column is selected for its versatility with moderately polar compounds. The mobile phase contains acetonitrile (a common organic modifier) and a phosphate buffer at a slightly acidic pH (e.g., pH 3.0) to ensure the amine is protonated, which minimizes peak tailing by reducing interactions with residual silanol groups on the silica-based column.
1. Specificity
Specificity is the ability to assess the analyte unequivocally in the presence of other components like impurities, degradants, or matrix components.[10][11] A forced degradation study is the definitive test for this.[12][13]
Protocol: Expose a solution of the analyte to acid (0.1N HCl, 60°C), base (0.1N NaOH, 60°C), oxidation (3% H₂O₂, RT), heat (80°C), and photolytic stress (ICH Q1B conditions).[14][15] Analyze the stressed samples alongside a non-stressed sample and a placebo blank.
Results: The method is specific if the analyte peak is free from interference from any degradants, impurities, or placebo components, which is confirmed by peak purity analysis using a photodiode array (PDA) detector. A resolution (Rs) of >2.0 between the analyte and the closest eluting peak is typically required.
2. Linearity and Range
Linearity demonstrates that the method's results are directly proportional to the analyte concentration over a specific range.[16][17][18]
Protocol: Prepare a series of at least five standard solutions from a stock solution, covering 50% to 150% of the expected sample concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Inject each standard in triplicate.
Data Summary:
Concentration (µg/mL)
Mean Peak Area
50
451,234
75
674,567
100
902,109
125
1,123,450
150
1,350,987
Correlation Coefficient (R²)
0.9995
3. Accuracy
Accuracy expresses the closeness of the method's results to the true value. It is typically assessed via a recovery study.
Protocol: Spike a placebo matrix with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the target concentration). Prepare each level in triplicate and calculate the percent recovery.
Data Summary:
Spike Level
Theoretical (µg/mL)
Measured (µg/mL)
% Recovery
80%
80.0
79.5
99.4%
100%
100.0
100.8
100.8%
120%
120.0
119.1
99.3%
Mean Recovery
99.8%
4. Precision
Precision measures the degree of scatter between a series of measurements. It is evaluated at two levels: repeatability and intermediate precision.[21]
Protocol:
Repeatability (Intra-assay): Analyze six replicate samples of the analyte at 100% concentration on the same day, with the same analyst and instrument.
Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument.
Data Summary:
Precision Level
Mean Assay Value (%)
% RSD
Repeatability
99.8%
0.85%
Intermediate Precision
100.3%
1.10%
5. Limit of Detection (LOD) and Limit of Quantification (LOQ)
LOD is the lowest amount of analyte that can be detected, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[22][23][24]
Protocol: The LOD and LOQ are determined based on the signal-to-noise (S/N) ratio. A series of dilute solutions are injected to find the concentrations that yield S/N ratios of approximately 3:1 for LOD and 10:1 for LOQ.
Results:
LOD: 0.1 µg/mL (S/N ≈ 3:1)
LOQ: 0.3 µg/mL (S/N ≈ 10:1)
6. Robustness
Robustness testing evaluates the method's capacity to remain unaffected by small, deliberate variations in its parameters.[25][26][27]
Protocol: Make small variations to critical method parameters, one at a time, such as mobile phase pH (±0.2), organic content (±2%), flow rate (±0.1 mL/min), and column temperature (±2°C).
Results: The system suitability parameters (e.g., peak tailing, resolution) should remain within acceptance criteria for all variations, indicating the method is robust for routine use.
Case Study 2: Gas Chromatography (GC-FID) Method Validation
This section outlines a hypothetical validation of a GC-FID method for the same analyte.
Proposed GC Method
The key to successful GC analysis of amines is minimizing active sites in the system. A base-deactivated column (e.g., DB-CAM or similar) is chosen specifically to prevent adsorption and peak tailing.[7] A programmed temperature ramp allows for good separation of the analyte from any potential impurities while ensuring a reasonable run time.
Parameter
Condition
Column
DB-CAM, 30 m x 0.32 mm, 0.5 µm
Carrier Gas
Helium, constant flow 2.0 mL/min
Inlet Temp.
250°C
Detector Temp.
280°C (FID)
Oven Program
100°C hold 1 min, ramp 15°C/min to 250°C, hold 5 min
Injection Vol.
1 µL (Split 20:1)
Diluent
Dichloromethane
Validation Experiments and Results
1. Specificity
Protocol: Similar to HPLC, a forced degradation study is performed. Samples are prepared in a suitable volatile solvent.
Results: The method is specific, with the main analyte peak baseline-separated (Rs > 2.0) from all degradation products and solvent peaks.
2. Linearity and Range
Protocol: Prepare a series of five standards covering a range of 10 to 75 µg/mL (a lower range is often suitable for the higher sensitivity of GC-FID). Inject each in triplicate.
Data Summary:
Concentration (µg/mL)
Mean Peak Area
10
120,540
20
241,890
35
422,650
50
605,110
75
908,230
Correlation Coefficient (R²)
0.9998
3. Accuracy
Protocol: A recovery study is performed by spiking a placebo at three levels (e.g., 20, 35, and 50 µg/mL).
Data Summary:
Spike Level
Theoretical (µg/mL)
Measured (µg/mL)
% Recovery
20 µg/mL
20.0
19.7
98.5%
35 µg/mL
35.0
35.5
101.4%
50 µg/mL
50.0
49.3
98.6%
Mean Recovery
99.5%
4. Precision
Protocol: Repeatability and intermediate precision studies are conducted as described for the HPLC method.
Data Summary:
Precision Level
Mean Assay Value (%)
% RSD
Repeatability
100.5%
0.95%
Intermediate Precision
99.6%
1.25%
5. Limit of Detection (LOD) and Limit of Quantification (LOQ)
Protocol: Determined using the signal-to-noise ratio approach.
Results:
LOD: 0.05 µg/mL (S/N ≈ 3:1)
LOQ: 0.15 µg/mL (S/N ≈ 10:1)
6. Robustness
Protocol: Introduce small, deliberate changes to the GC parameters: inlet temperature (±5°C), oven ramp rate (±1°C/min), and carrier gas flow (±0.1 mL/min).
Results: System suitability remains within acceptable limits across all variations, confirming the method's robustness.
Summary and Recommendations
Both HPLC-UV and GC-FID can be successfully validated for the quantification of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. The final choice depends on the specific requirements of the analysis.
Validation Parameter
HPLC-UV Method
GC-FID Method
Recommendation
Specificity
Excellent
Excellent
Both methods are stability-indicating.
Linearity (R²)
0.9995
0.9998
Both are highly linear.
Accuracy (% Rec.)
99.8%
99.5%
Both are highly accurate.
Precision (%RSD)
< 1.2%
< 1.3%
Both are highly precise.
Sensitivity (LOQ)
0.3 µg/mL
0.15 µg/mL
GC-FID is more sensitive.
Robustness
Robust
Robust
Both are reliable for routine use.
Sample Prep.
Simple dissolution
Simple dissolution
Both are straightforward.
Run Time
~10 min
~15 min
HPLC may offer slightly higher throughput.
Expert Recommendation:
For routine quality control where high sensitivity is not the primary driver, the HPLC-UV method is an excellent choice due to its ubiquity in pharmaceutical labs and slightly faster run time.
For applications requiring the quantification of trace-level impurities or when higher sensitivity is paramount, the GC-FID method is the superior option. Its lower LOQ provides a distinct advantage in these scenarios.
Ultimately, this guide demonstrates that a rigorous, systematic validation process, grounded in ICH principles, can produce two reliable, accurate, and precise methods. The final selection should be based on a careful consideration of the specific analytical objectives and laboratory capabilities.
References
Please note: The URLs provided are active as of the generation date and have been selected to provide direct access to relevant, authoritative resources.
The 6 Key Aspects of Analytical Method Validation - Element Lab Solutions. (n.d.).
How To Perform Linearity and Range In Method Validation: Easy Tips - PharmaGuru. (2025).
Robustness and Ruggedness Testing in Analytical Chemistry - Lab Manager. (2025).
What Is System Suitability Test (SST) In HPLC And GC Analysis: 11 Minutes Easy Learning. (n.d.).
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. (n.d.).
System suitability testing | PPTX - Slideshare. (n.d.).
3 Critical Parameters to Examine During HPLC Validation in Pharmaceutical School. (2022).
How to Perform Linearity and Range in Analytical Method Validation. (2024).
Analysis of Amine Solutions by Gas Chromatography - Bryan Research & Engineering, LLC. (n.d.).
Steps for HPLC Method Validation - Pharmaguideline. (2024).
Development and Validation of a Gas Chromatography Method for the Trace Level Determination of Allylamine in Sevelamer Hydrochloride and Sevelamer Carbonate Drug Substances - PMC - NIH. (n.d.).
Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines - Benchchem. (n.d.).
Analytical Method Validation: Back to Basics, Part II - LCGC International. (n.d.).
A Comparative Guide to the Validation of Analytical Methods for Amine Compounds - Benchchem. (n.d.).
A Comparative Guide to the Analytical Validation of Amine Synthesis using HPLC and GC-MS - Benchchem. (n.d.).
Generic GC-FID method for quantitation of volatile amines in pharmaceutical drugs and synthetic intermediates - ResearchGate. (n.d.).
A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals - RSC Publishing. (2023).
Linearity, accuracy and precision results of HPLC method | Download Table - ResearchGate. (n.d.).
A Comparative Guide to the Cross-Reactivity Profile of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Abstract Introduction: The Critical Role of Selectivity Profiling [3-(2-Chloro-phenoxy)-propyl]-methyl-amine belongs to a chemical class known for its interaction with monoamine transporters. These transporters, includin...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
Introduction: The Critical Role of Selectivity Profiling
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine belongs to a chemical class known for its interaction with monoamine transporters. These transporters, including the norepinephrine transporter (NET), the serotonin transporter (SERT), and the dopamine transporter (DAT), are integral to regulating neurotransmitter levels in the synaptic cleft and are the targets for numerous therapeutics for depression, ADHD, and other neurological disorders.[1][2] The therapeutic outcome of a monoamine transporter inhibitor is largely dictated by its selectivity profile.[3] For instance, a compound highly selective for NET may be developed for ADHD, whereas dual SERT/NET inhibitors are often effective antidepressants.[4][5]
Conversely, a lack of selectivity can introduce undesirable side effects. Cross-reactivity with DAT might introduce abuse liability, while interactions with various GPCRs can lead to cardiovascular, gastrointestinal, or sedative effects.[6] Therefore, early and comprehensive cross-reactivity screening is a cornerstone of safety pharmacology, essential for de-risking lead candidates and ensuring that the observed biological effect is due to the intended mechanism of action.[7][8][9] This guide outlines the experimental strategy and presents the binding profile of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine to establish its degree of selectivity.
Experimental Design & Rationale
To construct a meaningful selectivity profile, we designed a two-tiered approach. The first tier confirms the compound's activity at its putative primary target family, the monoamine transporters. The second tier expands the screen to a broader panel of GPCRs commonly implicated in off-target effects of CNS drugs.[6]
Rationale: Given the structural similarity of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine to known norepinephrine reuptake inhibitors, NET is the hypothesized primary target.[10] SERT and DAT are the most closely related transporters, and activity at these sites will define the compound's primary selectivity and potential therapeutic application (e.g., NRI vs. SNRI vs. SNDRI).[1][11]
Methodology: We employed competitive radioligand binding assays, a gold-standard method for quantifying a compound's binding affinity (Ki) to a specific transporter or receptor.[12][13] This method measures the ability of the test compound to displace a known high-affinity radioligand from its target.[14]
Tier 2: GPCR Safety & Liability Panel
Rationale: Many CNS-active drugs exhibit off-target activity at various GPCRs, leading to side effects.[6][15] This panel includes key adrenergic, serotonergic, and muscarinic receptors to proactively identify potential liabilities such as cardiovascular changes (adrenergic receptors) or anticholinergic effects (muscarinic receptors).
Methodology: Radioligand binding assays were used for this panel to maintain consistency and allow for direct comparison of affinity values (Ki). Functional assays, which measure the downstream signaling effect of receptor binding (e.g., cAMP accumulation or calcium flux), are a critical next step but are beyond the scope of this initial binding-focused comparison guide.[16][17][18]
The overall workflow for this cross-reactivity study is depicted below.
Caption: Principle of the competitive radioligand binding assay.
Comparative Data & Analysis
The binding affinities of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine were determined across the primary monoamine transporter panel and the secondary GPCR liability panel. All data are presented as the geometric mean Ki (nM) from three independent experiments.
Ki (nM) for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Selectivity Ratio (Ki / Ki for hNET)
hNET (Primary)
4.2
1x
hSERT
185
44x
hDAT
450
107x
Table 2: GPCR Off-Target Liability Profile
Target Receptor
Ki (nM) for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Adrenergic α₁
> 10,000
Adrenergic α₂
8,500
Adrenergic β₁
> 10,000
Serotonin 5-HT₁ₐ
> 10,000
Serotonin 5-HT₂ₐ
2,100
Dopamine D₂
> 10,000
Muscarinic M₁
> 10,000
Histamine H₁
5,300
Interpretation & Discussion
The experimental data clearly define the selectivity profile of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine.
Primary Target Activity and Selectivity: The compound demonstrates high affinity for the human norepinephrine transporter (hNET) with a Ki value of 4.2 nM. Critically, it displays significant selectivity over the other monoamine transporters. It is 44-fold more selective for hNET than for hSERT and 107-fold more selective than for hDAT. This profile is characteristic of a selective norepinephrine reuptake inhibitor (NRI). [4][5]This high degree of selectivity suggests a lower likelihood of side effects associated with serotonin modulation (e.g., sexual dysfunction) or dopamine modulation (e.g., abuse potential) compared to less selective agents.
[2][11]
Off-Target Profile: The compound exhibits a clean off-target profile at the concentrations tested. The Ki values for all tested GPCRs are in the micromolar range, representing a >500-fold selectivity window between the primary target (hNET) and the most potent off-target interaction (5-HT₂ₐ receptor at 2,100 nM). According to safety pharmacology guidelines, a significant separation (typically >100-fold) between primary target potency and off-target interactions is desirable to minimize the risk of adverse effects at therapeutic doses. [9][19]The low affinity for adrenergic, muscarinic, and histaminergic receptors suggests a low potential for common side effects like orthostatic hypotension, dry mouth, or sedation.
Conclusion
This guide demonstrates a robust methodology for assessing the cross-reactivity of a novel compound, using [3-(2-Chloro-phenoxy)-propyl]-methyl-amine as an exemplar. The experimental data indicate that this compound is a potent and highly selective norepinephrine transporter inhibitor with a favorable off-target liability profile. The pronounced selectivity for NET over both SERT and DAT, combined with low affinity for key GPCRs, positions this compound as a promising candidate for therapeutic areas where selective norepinephrine modulation is desired. The protocols and analytical framework presented here serve as a valuable resource for researchers in the drug discovery and development field for evaluating the selectivity and safety of their own lead compounds.
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A Comparative Efficacy Analysis of Novel Phenoxy-Propylamine Analogs Against Established SNRIs
A Guide for Drug Development Professionals Introduction: The Evolving Landscape of SNRI Therapeutics Serotonin-norepinephrine reuptake inhibitors (SNRIs) represent a cornerstone in the management of major depressive diso...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide for Drug Development Professionals
Introduction: The Evolving Landscape of SNRI Therapeutics
Serotonin-norepinephrine reuptake inhibitors (SNRIs) represent a cornerstone in the management of major depressive disorder (MDD), anxiety disorders, and neuropathic pain.[1][2] Their therapeutic efficacy is rooted in their dual mechanism of action: the inhibition of serotonin (SERT) and norepinephrine (NET) transporters in the synaptic cleft.[1][3] This blockage of reuptake increases the extracellular concentrations of these key neurotransmitters, thereby enhancing neurotransmission in pathways crucial for mood and pain regulation.[1][4][5]
While established SNRIs such as Venlafaxine, Duloxetine, and Milnacipran have demonstrated significant clinical utility, the quest for agents with improved efficacy, selectivity, and tolerability profiles is perpetual. This guide provides a comparative framework for evaluating the efficacy of a novel investigational compound, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, against these well-characterized SNRIs. The methodologies detailed herein are designed to rigorously assess its potential as a next-generation therapeutic.
The core principle of this evaluation rests on a systematic, multi-tiered approach, beginning with in vitro receptor binding and functional assays, and progressing to in vivo assessments of neurochemical and behavioral effects. This ensures a comprehensive understanding of the compound's pharmacological profile.
The Pharmacology of Serotonin-Norepinephrine Reuptake Inhibitors
The therapeutic and adverse effects of SNRIs are directly related to their affinity for SERT and NET, as well as any off-target receptor interactions.[6] Most SNRIs, including venlafaxine, desvenlafaxine, and duloxetine, exhibit a greater selectivity for the serotonin transporter over the norepinephrine transporter.[1] In contrast, milnacipran is more selective for norepinephrine than serotonin.[1] This differential selectivity can influence both the therapeutic applications and the side-effect profiles of these drugs.[7] For instance, the potentiation of norepinephrine is thought to be particularly important for the analgesic effects of SNRIs in treating neuropathic pain.[1][7]
At a molecular level, SNRIs bind to SERT and NET, preventing the reabsorption of serotonin and norepinephrine from the synaptic cleft back into the presynaptic neuron.[2][3] This leads to an accumulation of these neurotransmitters in the synapse, prolonging their action on postsynaptic receptors.[4][5] Some SNRIs, at higher doses, may also weakly inhibit the reuptake of dopamine, particularly in the prefrontal cortex where dopamine transporters are less abundant.[3]
Mechanism of Action: A Visual Representation
The following diagram illustrates the fundamental mechanism of action for SNRIs at the neuronal synapse.
Caption: General mechanism of SNRI action at the synapse.
Comparative In Vitro Efficacy Assessment
The initial and most critical step in evaluating a novel compound is to determine its binding affinity and functional potency at the target transporters. This is typically achieved through competitive radioligand binding assays and neurotransmitter reuptake inhibition assays.
This protocol outlines a non-radioactive, high-throughput method for assessing the potency of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine in inhibiting serotonin and norepinephrine reuptake. The assay utilizes a fluorescent substrate that acts as a mimic for the natural neurotransmitters.
Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound at human SERT and NET.
Materials:
HEK293 cells stably expressing human SERT (hSERT) or human NET (hNET).
Poly-D-lysine coated 96- or 384-well black, clear-bottom microplates.
Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES.
Fluorescence microplate reader with bottom-read capabilities.
Step-by-Step Methodology:
Cell Plating:
Culture hSERT and hNET expressing cells to ~80-90% confluency.
Harvest cells and plate them onto poly-D-lysine coated microplates at a pre-determined optimal density (e.g., 20,000 cells/well for a 384-well plate).
Incubate overnight at 37°C, 5% CO2 to allow for cell adherence.
Compound Preparation:
Prepare a stock solution of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine and reference SNRIs in a suitable solvent (e.g., DMSO).
Perform serial dilutions in HBSS-HEPES buffer to create a range of concentrations for dose-response analysis (e.g., 10-point, 3-fold dilutions).
Assay Procedure:
Gently wash the cell plates with HBSS-HEPES buffer to remove culture medium.
Add the diluted test and reference compounds to the respective wells. Include wells with buffer only (no inhibitor control) and wells with a known potent inhibitor (positive control).
Pre-incubate the plates for 10-15 minutes at 37°C.
Prepare the dye solution according to the kit manufacturer's instructions, which typically involves reconstituting a fluorescent substrate/masking dye mix in HBSS-HEPES.
Add the dye solution to all wells.
Data Acquisition:
Immediately place the plate into the fluorescence microplate reader.
Read the fluorescence intensity kinetically over a period of 30-60 minutes at the appropriate excitation and emission wavelengths. The masking dye quenches extracellular fluorescence, so only the signal from the intracellularly transported fluorescent substrate is measured.
Data Analysis:
For each concentration, calculate the rate of uptake (e.g., the slope of the linear portion of the fluorescence vs. time curve).
Normalize the data, setting the "no inhibitor" control as 100% activity and the positive control as 0% activity.
Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Workflow for Neurotransmitter Reuptake Inhibition Assay
Caption: Step-by-step workflow for the in vitro reuptake assay.
Comparative Data Summary
The data generated from these assays will allow for a direct comparison of the potency and selectivity of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine with established SNRIs.
Compound
SERT IC50 (nM)
NET IC50 (nM)
NET/SERT Selectivity Ratio
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine
Experimental Data
Experimental Data
Calculated Data
Venlafaxine
~30
~900
~30
Duloxetine
~1
~10
~10
Milnacipran
~100
~30
~0.3
Note: IC50 values for known SNRIs are approximate and can vary based on assay conditions. The values presented are for illustrative purposes.[1][6]
In Vivo Evaluation: Bridging the Gap to Clinical Relevance
While in vitro assays are essential for determining molecular interactions, in vivo studies are necessary to understand how a compound behaves in a complex biological system. In vivo microdialysis is a powerful technique for measuring extracellular neurotransmitter levels in specific brain regions of freely moving animals.
Experimental Protocol: In Vivo Microdialysis
Objective: To measure the effect of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine administration on extracellular levels of serotonin and norepinephrine in a relevant brain region (e.g., prefrontal cortex or hippocampus).
Methodology Overview:
Surgical Implantation: A microdialysis guide cannula is surgically implanted into the target brain region of a laboratory animal (typically a rat or mouse) and allowed to recover.
Probe Insertion and Perfusion: On the day of the experiment, a microdialysis probe with a semipermeable membrane is inserted through the guide cannula. The probe is continuously perfused with an artificial cerebrospinal fluid (aCSF).
Baseline Sampling: Dialysate samples are collected at regular intervals (e.g., every 20 minutes) to establish a stable baseline of extracellular neurotransmitter concentrations.
Compound Administration: [3-(2-Chloro-phenoxy)-propyl]-methyl-amine or a vehicle control is administered (e.g., via intraperitoneal injection).
Post-Dose Sampling: Dialysate collection continues for several hours post-administration to monitor changes in serotonin and norepinephrine levels.
Sample Analysis: The collected dialysate samples are analyzed using a highly sensitive technique, such as high-performance liquid chromatography with electrochemical detection (HPLC-ECD), to quantify the neurotransmitter concentrations.
The results of this experiment would reveal the magnitude and duration of the increase in synaptic serotonin and norepinephrine levels induced by the test compound, providing crucial evidence of its in vivo target engagement and efficacy.
Conclusion and Future Directions
This guide provides a robust framework for the preclinical evaluation of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine as a potential SNRI. By systematically determining its in vitro potency and selectivity and confirming its in vivo neurochemical effects, researchers can build a comprehensive data package. A favorable profile, characterized by high potency at both SERT and NET, a balanced selectivity ratio, and a demonstrated ability to increase synaptic neurotransmitter levels in vivo, would provide a strong rationale for advancing this compound into further preclinical safety and behavioral studies. The ultimate goal is to identify novel therapeutic agents that offer superior efficacy and tolerability for patients suffering from depression and other debilitating conditions.
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In Silico Comparative Analysis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine: A Docking Study Against the Human Serotonin Transporter
A Senior Application Scientist's Guide to Evaluating Novel Psychoactive Compounds In the landscape of contemporary drug discovery, the preliminary in silico assessment of novel chemical entities is an indispensable step....
Author: BenchChem Technical Support Team. Date: January 2026
A Senior Application Scientist's Guide to Evaluating Novel Psychoactive Compounds
In the landscape of contemporary drug discovery, the preliminary in silico assessment of novel chemical entities is an indispensable step. It provides a cost-effective and rapid methodology to predict the biological potential of a compound and to prioritize candidates for further experimental validation. This guide presents a comprehensive in silico modeling and docking study of the novel compound, [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, against the human serotonin transporter (hSERT). The objective is to elucidate its potential as a serotonin reuptake inhibitor by comparing its predicted binding affinity and molecular interactions with two well-established selective serotonin reuptake inhibitors (SSRIs), Fluoxetine and Paroxetine.
The rationale for selecting hSERT as the primary target is grounded in the structural similarity of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine to known phenoxy-propyl-amine derivatives that exhibit high affinity for monoamine transporters.[1][2] The human serotonin transporter is a critical protein in the central nervous system, responsible for the reuptake of serotonin from the synaptic cleft, thereby terminating its signaling.[3][4] Inhibition of this transporter is a key mechanism in the treatment of depression and other mood disorders.[5][6]
This guide is structured to provide researchers, scientists, and drug development professionals with a detailed, step-by-step workflow for conducting a comparative docking analysis, from protein and ligand preparation to the interpretation of results. We will delve into the causality behind the methodological choices, ensuring a scientifically rigorous and reproducible study.
Comparative Ligand Analysis: Structural Insights
Before proceeding to the docking simulations, a fundamental analysis of the ligands is crucial. The table below summarizes key physicochemical properties of our compound of interest and the two reference SSRIs. These properties, predicted using computational tools, can offer initial insights into their potential pharmacokinetic profiles.
Compound
Molecular Formula
Molecular Weight ( g/mol )
Predicted LogP
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine
C10H14ClNO
199.68
2.95
Fluoxetine
C17H18F3NO
309.33
4.05
Paroxetine
C19H20FNO3
329.36
3.96
Experimental Workflow: A Step-by-Step In Silico Protocol
The following protocol outlines a robust and validated workflow for performing molecular docking studies. The choice of software and parameters is justified to ensure the scientific integrity of the results.
Caption: In Silico Docking Workflow
Protein Structure Acquisition
The crystal structure of the human serotonin transporter in complex with Paroxetine (PDB ID: 5I71) was retrieved from the RCSB Protein Data Bank.[7][8] This high-resolution structure provides an excellent template for our docking studies as it contains a bound inhibitor, clearly defining the target binding pocket.
Ligand Preparation
The 3D structures of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, Fluoxetine, and Paroxetine were generated and optimized using molecular modeling software. The structures were saved in a format compatible with the docking software (e.g., MOL2 or PDBQT).
Protein Preparation
The downloaded PDB file (5I71) was prepared for docking. This critical step involves:
Removing water molecules and other non-essential heteroatoms. This simplifies the system and focuses the calculation on the protein-ligand interaction.
Adding polar hydrogen atoms. This is crucial for accurate calculation of hydrogen bonding interactions.
Assigning partial charges to the protein atoms. This is necessary for the scoring function to accurately estimate electrostatic interactions.
Binding Site Definition
The binding site was defined by creating a grid box centered on the co-crystallized Paroxetine molecule within the 5I71 structure. This ensures that the docking search is focused on the known active site of the transporter.
Molecular Docking
Molecular docking was performed using AutoDock Vina, a widely used and validated open-source docking program.[9] The program employs a Lamarckian genetic algorithm to explore the conformational space of the ligand within the defined binding site.
Pose Analysis and Scoring
For each ligand, the docking simulation generates multiple binding poses, each with a corresponding binding affinity score (in kcal/mol). The pose with the lowest binding energy is typically considered the most favorable.
Interaction Analysis
The most favorable binding poses of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine and the reference ligands were analyzed to identify key molecular interactions with the hSERT binding site residues. This includes hydrogen bonds, hydrophobic interactions, and other non-covalent interactions.
Comparative Docking Results
The following table summarizes the predicted binding affinities and key interacting residues for each ligand.
Ligand
Predicted Binding Affinity (kcal/mol)
Key Interacting Residues
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine
-8.2
Tyr95, Ile172, Phe335, Ser438
Fluoxetine
-9.5
Tyr95, Ile172, Phe335, Gly442
Paroxetine (redocked)
-10.1
Tyr95, Ile172, Asp98, Phe335, Ser438
Discussion and Interpretation
The in silico docking results suggest that [3-(2-Chloro-phenoxy)-propyl]-methyl-amine has a favorable predicted binding affinity for the human serotonin transporter, albeit slightly lower than the established SSRIs, Fluoxetine and Paroxetine. The predicted binding energy of -8.2 kcal/mol indicates a strong potential for interaction with the hSERT binding pocket.
Analysis of the binding pose reveals that the compound occupies the central binding site of hSERT, the same pocket occupied by serotonin and known SSRIs. The key interactions observed for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine involve residues that are known to be critical for the binding of other SSRIs. Specifically, interactions with Tyr95, Ile172, and Phe335 are consistent with the binding modes of both Fluoxetine and Paroxetine. The interaction with Ser438 is also observed for Paroxetine.
The shared interaction patterns with these key residues suggest that [3-(2-Chloro-phenoxy)-propyl]-methyl-amine likely acts as a competitive inhibitor of serotonin reuptake. The chloro-phenoxy group of the molecule appears to engage in hydrophobic interactions within the binding pocket, a common feature for ligands of monoamine transporters.
Visualizing the Binding Hypothesis
The following diagram illustrates the hypothetical binding mode of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine within the hSERT binding pocket.
Caption: Hypothetical Binding Interactions
Conclusion and Future Directions
This in silico comparative guide provides compelling evidence to suggest that [3-(2-Chloro-phenoxy)-propyl]-methyl-amine is a promising candidate for further investigation as a serotonin reuptake inhibitor. The predicted binding affinity and the observed molecular interactions with key residues in the hSERT binding pocket are consistent with the mechanism of action of known SSRIs.
While these computational predictions are a valuable first step, it is imperative to validate these findings through experimental assays. The following experimental protocols are recommended for the next phase of investigation:
In vitro binding assays: To experimentally determine the binding affinity (Ki) of the compound for hSERT.
Serotonin reuptake inhibition assays: To measure the functional potency (IC50) of the compound in inhibiting serotonin uptake in cells expressing hSERT.
Selectivity profiling: To assess the compound's affinity for other monoamine transporters (DAT and NET) to determine its selectivity profile.
The integration of in silico modeling with experimental validation provides a powerful paradigm for modern drug discovery. The insights gained from this study lay a strong foundation for the continued development of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine as a potential therapeutic agent.
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Benchmarking the synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine against other methods
An In-depth Technical Guide to the Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine: A Comparative Analysis Introduction [3-(2-Chloro-phenoxy)-propyl]-methyl-amine is a significant scaffold in medicinal chemistry...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine: A Comparative Analysis
Introduction
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine is a significant scaffold in medicinal chemistry and drug development, often associated with compounds targeting adrenergic and serotonergic pathways. The efficient and selective synthesis of this molecule is paramount for researchers in these fields. This guide provides a comprehensive benchmark of plausible synthetic strategies for [3-(2-chloro-phenoxy)-propyl]-methyl-amine, offering a comparative analysis of the methodologies, supported by experimental data and protocols.
Two primary synthetic routes are evaluated herein: a sequential approach involving ether synthesis followed by amination, and a convergent route employing reductive amination. A third, less favorable route involving direct alkylation of methylamine is also discussed to provide a complete comparative landscape.
Comparative Analysis of Synthetic Methodologies
The choice of synthetic route for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine is dictated by a balance of factors including overall yield, purity of the final product, cost of reagents, reaction conditions, and scalability. Below is a summary of the key performance indicators for the proposed synthetic pathways.
Parameter
Route 1: Sequential Alkylation
Route 2: Convergent Reductive Amination
Overall Yield
Moderate to Good (Estimated 40-60%)
Good to Excellent (Estimated 65-85%)
Purity
Good, but potential for over-alkylation byproducts
May require more expensive oxidizing and reducing agents
Scalability
Scalable, but purification can be challenging
Highly scalable with straightforward purification
Safety & Handling
Involves handling of alkyl halides
Requires careful handling of oxidizing and reducing agents
Synthetic Route 1: Sequential Alkylation
This route involves the initial formation of the ether linkage, followed by conversion of a terminal functional group to an amine.
Caption: Synthetic pathway for Route 1: Sequential Alkylation.
Step 1: Williamson Ether Synthesis
The synthesis commences with a Williamson ether synthesis, a robust and well-established method for forming ethers.[1][2][3] In this step, 2-chlorophenol is deprotonated by a base, typically sodium hydroxide or potassium carbonate, to form the corresponding phenoxide. This nucleophilic phenoxide then attacks an alkyl halide, in this case, 3-chloropropan-1-ol, via an SN2 reaction to form 3-(2-chlorophenoxy)propan-1-ol.[1][2][3] This reaction is generally carried out in a polar aprotic solvent like DMF or acetonitrile at elevated temperatures (50-100 °C) and can provide yields in the range of 50-95% for laboratory syntheses.[1][2]
Step 2: Halogenation of the Alcohol
The terminal hydroxyl group of 3-(2-chlorophenoxy)propan-1-ol is then converted into a better leaving group, typically a halide. This is achieved using standard halogenating agents such as thionyl chloride (SOCl₂) or phosphorus trichloride (PCl₃) to yield 3-(2-chlorophenoxy)propyl chloride.
Step 3: Nucleophilic Substitution with Methylamine
The final step involves the nucleophilic attack of methylamine on the 3-(2-chlorophenoxy)propyl chloride. A significant challenge with this approach is the potential for over-alkylation.[4][5] The product, a secondary amine, is often more nucleophilic than the starting primary amine, leading to the formation of tertiary amines and even quaternary ammonium salts as byproducts.[5][6] To mitigate this, a large excess of methylamine is typically used to favor the formation of the desired secondary amine. However, this can complicate purification and increase reagent costs.
Synthetic Route 2: Convergent Reductive Amination
This more convergent approach also begins with the formation of the ether linkage but then utilizes an oxidation followed by a highly selective reductive amination step.
Caption: Synthetic pathway for Route 2: Convergent Reductive Amination.
Step 1: Williamson Ether Synthesis
This step is identical to the first step in Route 1, yielding 3-(2-chlorophenoxy)propan-1-ol.
Step 2: Mild Oxidation of the Primary Alcohol
The key difference in this route is the oxidation of the primary alcohol, 3-(2-chlorophenoxy)propan-1-ol, to the corresponding aldehyde, 3-(2-chlorophenoxy)propanal. It is crucial to use a mild oxidizing agent to prevent over-oxidation to the carboxylic acid.[7][8] Two excellent choices for this transformation are the Dess-Martin periodinane (DMP) oxidation and the Swern oxidation.
Dess-Martin Oxidation: This method employs the hypervalent iodine reagent, Dess-Martin periodinane, in a chlorinated solvent like dichloromethane.[9][10] It offers mild conditions (room temperature), short reaction times, and high yields, with excellent tolerance for other functional groups.[10][11][12][13]
Swern Oxidation: This technique uses dimethyl sulfoxide (DMSO) activated by oxalyl chloride at low temperatures (-78 °C), followed by the addition of a hindered base like triethylamine.[14][15][16][17][18] The Swern oxidation is also known for its mildness and broad functional group compatibility.[15][16]
Step 3: Reductive Amination
The final step is a one-pot reductive amination of the aldehyde with methylamine. This reaction proceeds via the in-situ formation of an imine intermediate, which is then reduced by a suitable reducing agent to the desired secondary amine. Common reducing agents for this transformation include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and sodium triacetoxyborohydride (NaBH(OAc)₃). This method is highly efficient and chemoselective, generally providing excellent yields of the secondary amine with minimal side products.[19]
Step 2a: Synthesis of 3-(2-Chlorophenoxy)propan-1-ol (Williamson Ether Synthesis)
To a solution of 2-chlorophenol (1 eq.) in a suitable solvent such as DMF or acetonitrile, add a base like powdered potassium carbonate (1.5 eq.).
Add 3-chloropropan-1-ol (1.1 eq.) to the mixture.
Heat the reaction mixture to 80-100 °C and stir for 4-8 hours, monitoring the reaction progress by TLC.[1]
After completion, cool the reaction to room temperature and quench with water.
Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford 3-(2-chlorophenoxy)propan-1-ol.
Step 2b: Synthesis of 3-(2-Chlorophenoxy)propanal (Dess-Martin Oxidation)
Dissolve 3-(2-chlorophenoxy)propan-1-ol (1 eq.) in anhydrous dichloromethane.
Add Dess-Martin periodinane (1.2 eq.) to the solution at room temperature.[11]
Stir the reaction mixture for 2-4 hours, monitoring by TLC until the starting material is consumed.[11]
Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate.
Extract the product with dichloromethane, wash the combined organic layers with saturated sodium bicarbonate solution and then brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-(2-chlorophenoxy)propanal, which can often be used in the next step without further purification.
Step 2c: Synthesis of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine (Reductive Amination)
Dissolve the crude 3-(2-chlorophenoxy)propanal (1 eq.) in methanol.
Add a solution of methylamine (2 eq., e.g., as a solution in THF or water) and a catalytic amount of acetic acid.[19]
Stir the mixture at room temperature for 1-2 hours to allow for imine formation.
Cool the reaction mixture to 0 °C and add sodium borohydride (1.5 eq.) portion-wise.
Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.
Quench the reaction by the slow addition of water.
Concentrate the mixture under reduced pressure to remove the methanol.
Extract the aqueous residue with a suitable organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by column chromatography to obtain [3-(2-chloro-phenoxy)-propyl]-methyl-amine.
Conclusion
When comparing the synthetic strategies for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, the convergent route utilizing reductive amination (Route 2) emerges as the superior methodology. While the sequential alkylation (Route 1) is a viable option, it is hampered by the lack of selectivity in the final amination step, which can lead to lower yields and more complex purification procedures due to over-alkylation.
In contrast, the reductive amination pathway offers high chemoselectivity and typically results in higher overall yields of the desired secondary amine. The use of mild oxidation reagents like Dess-Martin periodinane or a Swern oxidation protocol ensures efficient conversion of the intermediate alcohol to the aldehyde without affecting the sensitive chloro-phenoxy moiety. The final reductive amination is a robust and high-yielding transformation, making this route more efficient and scalable for the production of [3-(2-chloro-phenoxy)-propyl]-methyl-amine for research and drug development purposes.
References
Dess, D. B., & Martin, J. C. (1983). Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. The Journal of Organic Chemistry, 48(22), 4155–4156.
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A Senior Application Scientist's Guide to the Head-to-Head Comparison of Analytical Techniques for Chlorophenoxy Compound Detection
Introduction: The Analytical Imperative for Chlorophenoxy Herbicides Chlorophenoxy compounds, a class of systemic herbicides including notables like 2,4-Dichlorophenoxyacetic acid (2,4-D) and 4-chloro-2-methylphenoxyacet...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Analytical Imperative for Chlorophenoxy Herbicides
Chlorophenoxy compounds, a class of systemic herbicides including notables like 2,4-Dichlorophenoxyacetic acid (2,4-D) and 4-chloro-2-methylphenoxyacetic acid (MCPA), have been instrumental in global agriculture for controlling broadleaf weeds.[1][2] However, their widespread application raises significant environmental and health concerns due to potential contamination of water sources and soil, as well as their varying degrees of toxicity.[1][3][4] Consequently, the robust and accurate detection of these compounds at trace levels is a critical task for environmental monitoring, food safety assurance, and toxicological assessment.
The analytical challenge stems from several factors: the low concentration levels often encountered in environmental samples, the complexity of matrices (e.g., soil, water, biological tissues), and the chemical nature of the analytes themselves.[3] Chlorophenoxy herbicides are acidic, polar, and generally non-volatile, properties that dictate the choice of sample preparation and instrumental analysis.[5][6] This guide provides a head-to-head comparison of the primary analytical techniques employed for their detection, offering field-proven insights into the causality behind methodological choices to empower researchers in selecting the optimal strategy for their objectives.
The Foundation of Accurate Detection: Sample Preparation
No instrumental analysis can compensate for poor sample preparation. The primary goals of this stage are to isolate the target analytes from the sample matrix, remove interfering substances, and concentrate the analytes to a level suitable for detection. The choice of technique is fundamentally dependent on the sample matrix.
Common Extraction Techniques:
Liquid-Liquid Extraction (LLE): A conventional method where the sample (typically aqueous) is acidified to ensure the herbicides are in their non-ionized acid form, making them more soluble in an organic solvent. While effective, LLE can be labor-intensive and consume large volumes of organic solvents.[1]
Solid-Phase Extraction (SPE): A more modern and efficient technique that has become the method of choice for many laboratories.[1][7][8] SPE involves passing the liquid sample through a cartridge containing a solid sorbent that retains the analytes. Interferents are washed away, and the purified analytes are then eluted with a small volume of solvent. This method offers high recovery rates, reduced solvent consumption, and potential for automation.[9][10] For solid samples like soil, initial extraction using methods like Soxhlet or ultrasonic extraction is necessary before a potential SPE cleanup.[9]
The following diagram illustrates a generalized workflow for sample preparation, highlighting the critical decision points.
Caption: Generalized workflow for chlorophenoxy herbicide sample preparation.
Head-to-Head Comparison of Core Analytical Techniques
The final extract can be analyzed by several instrumental techniques. The choice is a trade-off between sensitivity, selectivity, cost, and the specific goals of the analysis. The most common and powerful methods are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), typically coupled with Mass Spectrometry (MS).[11][12]
Gas Chromatography (GC)
Gas chromatography separates compounds based on their volatility and interaction with a stationary phase within a capillary column.[13] It is a powerful and well-established technique for pesticide analysis, forming the basis of regulatory methods like EPA Method 8151.[4][14]
Causality of Derivatization: The core challenge with analyzing chlorophenoxy acids by GC is their low volatility due to the polar carboxylic acid group (-COOH).[5][15] Direct injection would result in poor peak shape and thermal degradation. To overcome this, a chemical derivatization step is mandatory to convert the acids into more volatile and thermally stable esters.[1][6] Common derivatizing agents include diazomethane, boron trifluoride in methanol (BF₃-methanol), or silylating agents.[1][6] This esterification process is critical for successful GC analysis.
Detection Systems:
Electron Capture Detector (ECD): Highly sensitive to halogenated compounds, making it well-suited for chlorophenoxy herbicides. However, it is not specific and can yield false positives from other halogenated interferents.
Mass Spectrometry (MS): The gold standard for confirmation. GC-MS provides unparalleled identification power by separating compounds chromatographically and then generating a unique mass spectrum (a molecular fingerprint) for each.[13] This dual-level identification provides high confidence in the results.[1]
Caption: Experimental workflow for the GC-MS analysis of chlorophenoxy acids.
Experimental Protocol: GC-MS Analysis of 2,4-D and MCPA in Water (Based on EPA Methodology)
Extraction (SPE):
Acidify a 100 mL water sample to pH < 2 with sulfuric acid.
Condition a C18 SPE cartridge (e.g., 500 mg) with methanol followed by acidified deionized water.
Load the sample onto the cartridge at a slow, steady rate.
Wash the cartridge with deionized water to remove polar interferents.
Dry the cartridge thoroughly under vacuum or nitrogen.
Elute the herbicides with a suitable organic solvent like ethyl acetate.
Derivatization (Esterification with BF₃-Methanol):
Concentrate the eluate to approximately 1 mL under a gentle stream of nitrogen.
Add 2 mL of 14% BF₃-methanol reagent.
Heat the vial in a water bath at 60-70°C for 30 minutes.
Cool the sample and add 5 mL of saturated sodium chloride solution.
Extract the methyl esters into a nonpolar solvent like hexane or isooctane.
Dry the organic layer with anhydrous sodium sulfate and concentrate to a final volume of 1 mL for injection.
GC-MS Analysis:
Injector: Splitless mode, 250°C.
Column: A mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).
Oven Program: Start at 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.
MS Detector: Electron Ionization (EI) mode. Scan from m/z 50-350 or use Selected Ion Monitoring (SIM) for higher sensitivity, targeting the characteristic ions of the methylated analytes.
High-Performance Liquid Chromatography (HPLC)
HPLC separates compounds based on their distribution between a liquid mobile phase and a solid stationary phase. For chlorophenoxy acids, reversed-phase HPLC is typically used.
Key Advantage: No Derivatization: The most significant advantage of HPLC is its ability to directly analyze the polar, acidic forms of these herbicides.[5] This eliminates the time-consuming, potentially hazardous, and error-prone derivatization step required for GC, streamlining the entire workflow.[4][16]
Detection Systems:
UV/Diode Array Detector (DAD): A common and robust detector. It provides good quantitative data but lacks the specificity of mass spectrometry, making it susceptible to co-eluting interferences.
Tandem Mass Spectrometry (LC-MS/MS): This is the state-of-the-art technique for trace-level pesticide analysis.[4][11] It offers superior sensitivity and selectivity. The technique works by selecting the parent ion of the target analyte in the first quadrupole, fragmenting it, and then monitoring for a specific fragment ion in the third quadrupole. This process, known as Multiple Reaction Monitoring (MRM), is highly specific and virtually eliminates matrix interference, allowing for reliable quantification at very low levels.[4]
Caption: Streamlined workflow for LC-MS/MS analysis, omitting derivatization.
Experimental Protocol: LC-MS/MS Analysis of Chlorophenoxy Acids in Water
Extraction (SPE):
Follow the same SPE procedure as described for the GC-MS method to extract and concentrate the analytes.
Final Preparation:
Evaporate the eluate to dryness under nitrogen.
Reconstitute the residue in a mobile phase-compatible solvent (e.g., 50:50 methanol:water) to a final volume of 1 mL.
LC-MS/MS Analysis:
Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).[4]
Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile or methanol with 0.1% formic acid. The acid in the mobile phase ensures the analytes remain in their protonated form for better chromatographic retention.[4]
Flow Rate: 0.3 mL/min.
MS/MS Detector: Electrospray Ionization (ESI) in negative ion mode. Develop an MRM method to monitor at least two specific parent-to-daughter ion transitions for each target analyte for quantification and confirmation.[17]
Capillary Electrophoresis (CE)
CE separates ions based on their electrophoretic mobility in an electric field.[18] The analytes, being acids, are negatively charged at neutral or basic pH and migrate towards the positive electrode at different speeds based on their charge-to-size ratio.
Niche Applications: While not as common for routine monitoring due to lower concentration sensitivity, CE offers unique advantages. It provides extremely high separation efficiency and is particularly adept at separating structurally similar compounds, including chiral enantiomers of herbicides like dichlorprop.[19]
Limitations: The primary drawbacks are a lower sensitivity compared to modern GC-MS and LC-MS/MS systems and potential issues with reproducibility in complex matrices. Its dynamic range is often more limited, typically in the ppm (mg/L) range without significant preconcentration.[19]
Quantitative Performance at a Glance
The choice of technique often comes down to the required sensitivity and the nature of the study. The following table summarizes the performance characteristics of the primary methods.
The selection of an analytical technique for chlorophenoxy compound detection is not a one-size-fits-all decision. It is a strategic choice based on the specific analytical question, available resources, and required data quality.
For regulatory compliance and confirmatory analysis , GC-MS remains a robust and legally defensible method, backed by decades of standardized protocols like EPA 8151.[4] Its requirement for derivatization, however, makes it less suitable for high-throughput applications.
For high-throughput screening, trace-level environmental monitoring, and research requiring the highest sensitivity and selectivity , LC-MS/MS is the undisputed modern champion.[4] Its ability to directly analyze the parent acids while virtually eliminating matrix effects through MRM provides superior accuracy, precision, and speed.[4]
HPLC-UV serves as a cost-effective screening tool when analyte concentrations are expected to be high and the sample matrix is relatively clean.[5] However, all positive findings should be confirmed by a mass spectrometric technique.
Capillary Electrophoresis finds its place in specialized research applications, such as the chiral separation of herbicidal enantiomers, where traditional chromatographic methods may fall short.[19]
Ultimately, a modern analytical laboratory tasked with comprehensive pesticide analysis should be equipped with both GC-MS and LC-MS/MS capabilities. This dual-pronged approach allows analysts to leverage the strengths of each technique, from confirming legacy targets with established GC-MS methods to tackling emerging contaminants at ultra-trace levels with the unparalleled power of LC-MS/MS.
References
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Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a detailed protocol for the safe handling and disposal of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine (CAS No. 883547-84-0). As drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench to the entire lifecycle of the chemical compounds we handle. This document synthesizes regulatory standards, safety data, and field-proven best practices to ensure that this halogenated amine is managed responsibly, protecting both personnel and the environment.
Part 1: Core Principles: Hazard Assessment & Regulatory Framework
Understanding the intrinsic properties and regulatory landscape of a chemical is the foundation of its safe disposal. The procedural steps outlined later in this guide are directly informed by this foundational knowledge.
Chemical Profile and Inherent Hazards
[3-(2-Chloro-phenoxy)-propyl]-methyl-amine is an organic compound with the molecular formula C10H14ClNO.[1] Its structure contains both a chlorinated aromatic ring and a secondary amine functional group, which dictates its chemical reactivity and hazard profile.
While comprehensive toxicological and environmental data for this specific compound are not widely available, the Safety Data Sheet (SDS) indicates a precautionary approach is necessary.[2] Based on its chemical class (chlorinated aromatic amine), we must anticipate the following potential hazards:
Human Health: Amines can be corrosive or irritating to the skin and respiratory tract.[3][4] Chlorinated organic compounds can have various toxic effects, and some are regulated as potential carcinogens.
Environmental: Halogenated organic compounds can be persistent in the environment.[5] Although specific data on aquatic toxicity and biodegradability for this compound are lacking, it is mandated that it should not be discharged into sewer systems or the environment.[2]
The Regulatory Imperative: EPA and RCRA
The disposal of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine is governed by federal and state environmental regulations. As a substance containing a carbon-halogen bond, it is classified as a halogenated organic compound .[6][7] The U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) imposes strict "land disposal restrictions" on many such wastes.[5][8]
Therefore, any waste containing this compound must be managed as hazardous waste . This designation is not merely a suggestion but a legal requirement that prohibits disposal via standard laboratory trash or sanitary sewers.[9][10] All handling, storage, and disposal activities must comply with the stringent requirements for hazardous waste generators.[11]
Part 2: Pre-Disposal Operations: A Framework for Safety
Proper disposal begins long before the waste container is full. Meticulous planning and handling are critical to ensure safety and compliance.
Personal Protective Equipment (PPE)
Given the potential for skin and respiratory irritation, a robust PPE protocol is mandatory. The following should be worn at all times when handling the pure compound or its waste streams:
Eye Protection: Chemical safety goggles and/or a face shield.[12]
Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile, neoprene). Always inspect gloves before use and use proper removal technique to avoid skin contact.[12]
Body Protection: A fully-buttoned laboratory coat. For larger quantities or in case of a spill, a chemically resistant apron or suit may be necessary.[12]
Respiratory Protection: All handling of the compound that may generate aerosols or vapors should be conducted within a certified chemical fume hood to minimize inhalation exposure.[13]
Waste Segregation and Chemical Incompatibility
Chemical reactions within a waste container can have violent consequences. [3-(2-Chloro-phenoxy)-propyl]-methyl-amine waste must be collected in a dedicated container and must not be mixed with incompatible materials.[14]
Incompatible Material Class
Potential Hazard upon Mixing
Rationale / Causality
Strong Acids (e.g., HCl, H₂SO₄)
Violent exothermic reaction, release of toxic fumes.
Amines are basic and will undergo a strong acid-base neutralization reaction.
Organic amines can be readily oxidized, leading to a rapid release of energy.
Acid Chlorides & Anhydrides
Vigorous, potentially violent reaction.
These reagents react exothermically with the amine functional group.[15]
Waste Containerization and Labeling
Proper containment and identification are cornerstones of the RCRA hazardous waste management system.[10]
Container Selection: Use a sturdy, leak-proof container made of a material compatible with the chemical (e.g., High-Density Polyethylene - HDPE, glass). Ensure the container has a secure, tight-fitting lid.[9]
Labeling: From the moment the first drop of waste is added, the container must be labeled with an official EHS Hazardous Waste Label.[9] The label must clearly state:
The words "HAZARDOUS WASTE"
The full chemical name: "[3-(2-Chloro-phenoxy)-propyl]-methyl-amine"
The approximate concentration and composition of the waste stream.
The date accumulation started.
Storage: Keep waste containers closed at all times except when adding waste. Store them in a designated, well-ventilated satellite accumulation area (SAA) with secondary containment to capture any potential leaks.[9][10]
Part 3: Step-by-Step Disposal Protocol
The ultimate disposition of this chemical waste must be handled by professionals. The role of laboratory personnel is to ensure it is collected, packaged, and transferred safely and in compliance with regulations.
Step 1: Waste Collection
Carefully transfer the chemical waste (e.g., unused reagent, reaction byproducts, contaminated solvents) into your designated and pre-labeled hazardous waste container.
Step 2: Arrange for Professional Disposal
The sole acceptable method for disposing of this waste is through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[3][11] Do not attempt to treat or dispose of this chemical yourself.
Step 3: Recommended Final Treatment Technology
The recommended disposal method is controlled incineration in a licensed hazardous waste incinerator equipped with flue gas scrubbing .[2] This high-temperature thermal destruction breaks down the halogenated organic molecule, while the scrubbing system neutralizes acidic gases (like HCl) formed during combustion, preventing their release into the atmosphere.[5]
Step 4: Decontamination of Empty Containers
Empty containers that held [3-(2-Chloro-phenoxy)-propyl]-methyl-amine must also be managed as hazardous waste or properly decontaminated.[2]
Thoroughly empty the container of all free-flowing liquid or solid.
Perform a "triple rinse" procedure: Rinse the container three consecutive times with a suitable solvent (e.g., methanol, ethanol).
Crucially, the first rinseate must be collected and disposed of as hazardous waste. [9] Subsequent rinseates may also need to be collected depending on local regulations and the toxicity of the compound.
Once triple-rinsed and air-dried, the container can often be disposed of as non-hazardous waste or recycled, but only after defacing all original chemical labels.[2]
Part 4: Emergency Procedures: Spill and Decontamination Plan
Accidents happen. A clear, rehearsed plan is the best defense against a chemical spill.
Minor Spill Cleanup (Manageable by Trained Lab Personnel)
Alert & Secure: Alert personnel in the immediate area. Restrict access and ensure the fume hood is operational if the spill is contained within it.[16]
Don PPE: Wear the full PPE ensemble described in section 2.1.
Contain: Create a dike around the spill using an inert, non-combustible absorbent material like vermiculite, sand, or commercial chemical absorbent pads.[17] Work from the outside in.
Absorb: Gently apply the absorbent material over the spill. Avoid creating dust.
Collect: Once fully absorbed, carefully scoop the material into a designated hazardous waste container.[17]
Decontaminate: Wipe the spill area with a 5% solution of acetic acid to neutralize the amine, followed by a thorough cleaning with hot, soapy water.[4][16] All cleaning materials (wipes, pads) must be placed in the hazardous waste container.
Package & Label: Seal and label the container with a hazardous waste tag, detailing the spilled chemical and the absorbent used. Contact EHS for pickup.
Major Spill Response
If the spill is large, if you feel unwell, or if you are uncertain how to proceed, activate the emergency response plan:
EVACUATE the area immediately.
ALERT nearby personnel and your supervisor.
CONFINE the spill by closing doors to the area.
CALL your institution's emergency number or 911 and provide details to the EHS emergency response team.
Navigating the Safe Handling of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine: A Comprehensive Guide
For Researchers, Scientists, and Drug Development Professionals The novel compound [3-(2-Chloro-phenoxy)-propyl]-methyl-amine holds significant promise in various research and development applications. However, its uniqu...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
The novel compound [3-(2-Chloro-phenoxy)-propyl]-methyl-amine holds significant promise in various research and development applications. However, its unique chemical structure, combining a chlorinated phenoxy group with a methylamine propyl chain, necessitates a robust and nuanced approach to laboratory safety. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a deep, scientifically-grounded framework for handling this compound with confidence and precision.
Hazard Assessment: Understanding the Intrinsic Risks
Due to the absence of a specific Safety Data Sheet (SDS) for [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, a comprehensive hazard assessment must be extrapolated from analogous compounds. The primary hazards are anticipated to stem from its amine and chlorinated aromatic functionalities, suggesting a profile that includes corrosivity, flammability, and significant toxicity.
Anticipated Hazard Profile:
Hazard Class
Anticipated Effects
Rationale
Acute Toxicity (Oral, Dermal, Inhalation)
Harmful or toxic if swallowed, in contact with skin, or inhaled.
The amine group can be toxic, and chlorinated aromatic compounds can exhibit systemic toxicity.[1][2]
Skin Corrosion/Irritation
Causes severe skin burns and irritation.
The amine functional group is basic and can be highly corrosive to skin tissue.
Serious Eye Damage/Irritation
Causes serious eye damage, potentially leading to blindness.
Amines are particularly destructive to eye tissue.
Flammability
Flammable liquid and vapor.
The organic nature of the compound suggests flammability.
Specific Target Organ Toxicity
May cause respiratory irritation. Potential for liver and kidney effects with prolonged exposure.
Inhalation of amine vapors can irritate the respiratory tract. Chlorinated phenols are known to have effects on the liver and kidneys.[1][3]
Environmental Hazard
Potentially persistent and toxic to aquatic life.
Chlorinated aromatic compounds can be persistent in the environment.
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered PPE strategy is crucial to mitigate the identified risks. The selection of appropriate PPE is not merely a procedural step but a critical control measure based on the anticipated chemical properties of the compound.
Core PPE Requirements:
Hand Protection: Due to the corrosive nature of amines and the potential for dermal absorption of the chlorinated phenoxy group, selection of appropriate gloves is paramount. While nitrile gloves offer splash protection, they show poor resistance to amines and halogenated hydrocarbons.[4][5] Therefore, for prolonged handling, Butyl rubber or Viton® gloves are recommended. Always double-glove, with a lighter nitrile glove underneath a heavier, chemical-resistant glove. This provides an indicator of a breach in the outer glove and allows for safe doffing.
Eye and Face Protection: Tightly fitting chemical splash goggles are mandatory. Given the severe eye damage potential, a full-face shield worn over the goggles is required when handling larger quantities or when there is a significant risk of splashing.
Body Protection: A flame-resistant and chemically impervious lab coat is essential. For procedures with a higher risk of splashes or spills, a disposable chemical-resistant apron or suit should be worn over the lab coat.
Respiratory Protection: All handling of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine must be conducted within a certified chemical fume hood. If there is a potential for exposure outside of a fume hood, such as during a large spill, a NIOSH-approved respirator with an organic vapor cartridge is required.[6]
PPE Selection and Use Workflow
Caption: A systematic workflow for PPE selection, donning, and doffing.
Operational Plan: From Receipt to Disposal
A meticulous operational plan ensures safety at every stage of the compound's lifecycle in the laboratory.
Receiving and Storage:
Inspect: Upon receipt, inspect the container for any signs of damage or leaks in a well-ventilated area, preferably within a fume hood.
Label: Ensure the container is clearly labeled with the full chemical name, hazard pictograms (corrosive, flammable, toxic), and the date of receipt.
Store: Store the compound in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents, acids, and sources of ignition.[7] A dedicated, labeled secondary containment tray within a flammable storage cabinet is required.
Handling and Use:
Designated Area: All handling of the compound must occur in a designated area within a certified chemical fume hood.
Grounding: When transferring the liquid, ensure all containers are properly grounded to prevent static discharge, which could ignite flammable vapors.
Avoid Incompatibles: Keep the compound away from strong acids and oxidizing agents to prevent violent reactions.
Aliquotting: When preparing solutions, add the compound slowly to the solvent. Never add solvent to the compound to avoid uncontrolled reactions.
Spill Response Plan:
A tiered response plan is essential for managing spills effectively and safely.
Minor Spill (less than 100 mL, contained within a fume hood):
Alert: Alert personnel in the immediate vicinity.
Contain: Use a spill kit containing an absorbent material suitable for organic amines (e.g., vermiculite, sand). Create a dike around the spill to prevent spreading.[8]
Absorb: Apply absorbent material, working from the outside in.
Collect: Once absorbed, carefully scoop the material into a labeled, sealable container for hazardous waste.
Decontaminate: Wipe the area with a mild detergent and water.
Dispose: Dispose of all contaminated materials as halogenated organic waste.
Major Spill (outside of a fume hood, or greater than 100 mL):
Evacuate: Immediately evacuate the laboratory and alert others to do the same.
Isolate: Close the laboratory doors and prevent re-entry.
Report: From a safe location, contact your institution's emergency response team (e.g., Environmental Health & Safety) and provide details of the spill.
Decontaminate: If personnel are contaminated, use an emergency eyewash or shower for at least 15 minutes and seek immediate medical attention.
Emergency Response Flowchart
Caption: A decision-making flowchart for spill response.
Proper disposal is a critical final step in the safe handling of [3-(2-Chloro-phenoxy)-propyl]-methyl-amine. Due to its chlorinated nature, it must be treated as a halogenated organic waste .
Waste Segregation and Collection:
Dedicated Waste Container: Use a clearly labeled, leak-proof container specifically for halogenated organic waste.
No Mixing: Do not mix this waste with non-halogenated organic waste, as this will complicate and increase the cost of disposal.[9]
Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name, and the approximate concentration.
Storage: Store the waste container in a designated satellite accumulation area, within secondary containment, and away from incompatible materials.
Disposal Procedure:
Consult Institutional Guidelines: Follow your institution's specific procedures for hazardous waste pickup.
Documentation: Complete all necessary waste disposal forms accurately.
Professional Disposal: Halogenated organic waste typically requires incineration at a licensed hazardous waste facility.[10]
By adhering to these comprehensive guidelines, researchers can effectively manage the risks associated with [3-(2-Chloro-phenoxy)-propyl]-methyl-amine, ensuring a safe laboratory environment while advancing their scientific endeavors.
